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  • Product: (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine
  • CAS: 148369-91-9

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis and Characterization of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

For Researchers, Scientists, and Drug Development Professionals Abstract (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, commonly known in the scientific literature as (S)-DAIPEN, is a C₂-symmetric chiral v...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, commonly known in the scientific literature as (S)-DAIPEN, is a C₂-symmetric chiral vicinal diamine that has garnered significant attention as a highly effective ligand in asymmetric catalysis. Its unique structural architecture, featuring two p-methoxyphenyl groups and a bulky isopropyl substituent, imparts exceptional stereocontrol in a variety of chemical transformations, most notably in the ruthenium-catalyzed asymmetric hydrogenation of ketones and imines. This guide provides a comprehensive overview of the synthesis, detailed characterization, and critical applications of this important chiral ligand, offering field-proven insights for researchers in organic synthesis and drug development.

Introduction: The Significance of Chiral Vicinal Diamines

Chiral vicinal diamines are a privileged class of compounds in modern synthetic chemistry, serving as indispensable building blocks for pharmaceuticals and as highly efficient ligands for asymmetric metal catalysts.[1] The spatial arrangement of the two amino groups in a 1,2-relationship provides a robust bidentate chelation scaffold that can effectively control the stereochemical outcome of a reaction. The efficacy of these ligands is often dictated by the nature of the substituents on the diamine backbone, which influence both the steric and electronic environment of the catalytic center.

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, or (S)-DAIPEN, is a prominent member of this family. Its development, in concert with phosphine ligands, has been pivotal in the advancement of Noyori-type asymmetric hydrogenation catalysts.[2][3] These catalytic systems have demonstrated remarkable efficiency and enantioselectivity in the reduction of a broad spectrum of prochiral ketones to their corresponding chiral alcohols, which are valuable intermediates in the synthesis of pharmaceuticals and other fine chemicals.

Synthesis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine ((S)-DAIPEN)

The synthesis of (S)-DAIPEN is a multi-step process that requires careful control of stereochemistry. A common and efficient strategy commences with the readily available and optically pure amino acid, L-valine. This approach ensures the desired (S)-configuration at the C2 position of the butanediamine backbone. The overall synthetic workflow can be conceptualized as the construction of the 1,1-diaryl-1,2-diamine framework from a chiral amino alcohol precursor.

Synthesis_Workflow cluster_0 Precursor Synthesis cluster_1 Carbon Framework Construction cluster_2 Final Diamine Synthesis L-Valine L-Valine L-Valinol L-Valinol L-Valine->L-Valinol Reduction N-Protected L-Valinol N-Protected L-Valinol L-Valinol->N-Protected L-Valinol Protection N-Protected Amino Ketone N-Protected Amino Ketone N-Protected L-Valinol->N-Protected Amino Ketone Oxidation N-Protected Amino Alcohol N-Protected Amino Alcohol N-Protected Amino Ketone->N-Protected Amino Alcohol Grignard Addition N-Protected Azide N-Protected Azide N-Protected Amino Alcohol->N-Protected Azide Azide Introduction (S)-DAIPEN (S)-DAIPEN N-Protected Azide->(S)-DAIPEN Reduction & Deprotection

Caption: A generalized workflow for the synthesis of (S)-DAIPEN.

Experimental Protocol: A Representative Synthesis

The following protocol outlines a representative synthesis of (S)-DAIPEN, commencing from L-valinol. This multi-step procedure involves the protection of the amino group, oxidation to an amino ketone, diastereoselective addition of a Grignard reagent, introduction of the second nitrogen functionality, and final deprotection.

Step 1: N-Protection of L-Valinol

  • To a solution of L-valinol (1.0 eq) in dichloromethane (DCM) at 0 °C, add triethylamine (2.2 eq).

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-L-valinol.

Causality: The Boc protecting group is chosen for its stability under the subsequent reaction conditions and its ease of removal under acidic conditions in the final step.

Step 2: Oxidation to N-Boc-L-valinone

  • Dissolve N-Boc-L-valinol (1.0 eq) in DCM.

  • Add Dess-Martin periodinane (1.5 eq) portion-wise at room temperature.

  • Stir the reaction for 2-3 hours until the starting material is consumed (monitored by TLC).

  • Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate to give the crude N-Boc-L-valinone, which can be used in the next step without further purification.

Causality: Dess-Martin periodinane is a mild and efficient oxidizing agent suitable for converting the primary alcohol to the corresponding aldehyde without significant side reactions.

Step 3: Diastereoselective Grignard Addition

  • Prepare a solution of 4-methoxyphenylmagnesium bromide (2.5 eq) in anhydrous tetrahydrofuran (THF).

  • To a solution of N-Boc-L-valinone (1.0 eq) in anhydrous THF at -78 °C, add the Grignard reagent dropwise.

  • Stir the reaction at -78 °C for 4 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to yield the N-Boc protected amino alcohol.

Causality: The use of a low temperature (-78 °C) is crucial for achieving high diastereoselectivity in the nucleophilic addition of the Grignard reagent to the chiral aldehyde.

Step 4: Introduction of the Second Amino Group via an Azide Intermediate

  • Dissolve the N-Boc protected amino alcohol (1.0 eq) in anhydrous THF and cool to 0 °C.

  • Add diphenylphosphoryl azide (DPPA, 1.5 eq) followed by the dropwise addition of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 1.5 eq).

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Dilute the reaction with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate. Purify the crude product by column chromatography to obtain the N-Boc protected azido-amine.

Causality: The Mitsunobu reaction, using DPPA and DBU, provides an efficient method for the conversion of the hydroxyl group to an azide with inversion of stereochemistry, which is a key step in establishing the final diamine configuration.

Step 5: Reduction of the Azide and Deprotection

  • Dissolve the N-Boc protected azido-amine (1.0 eq) in methanol.

  • Add a catalytic amount of 10% Palladium on carbon.

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) for 12 hours.

  • Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

  • Dissolve the residue in a solution of hydrochloric acid in methanol and stir at room temperature for 4 hours to remove the Boc group.

  • Concentrate the reaction mixture and partition between DCM and saturated aqueous sodium bicarbonate.

  • Extract the aqueous layer with DCM, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine ((S)-DAIPEN) as a solid.

Causality: Catalytic hydrogenation is a clean and effective method for the reduction of the azide to the primary amine. Subsequent treatment with acid removes the Boc protecting group to yield the final diamine.

Characterization of (S)-DAIPEN

Thorough characterization of the synthesized (S)-DAIPEN is essential to confirm its identity, purity, and stereochemical integrity. The following table summarizes the key analytical data for this compound.

Property Value
Molecular Formula C₁₉H₂₆N₂O₂
Molecular Weight 314.43 g/mol
Appearance White to pale yellow powder
Melting Point Data not consistently available in the public domain
Optical Rotation [α]²⁰_D Data not consistently available in the public domain
CAS Number 148369-91-9

Table 1: Physical and Chemical Properties of (S)-DAIPEN.

Spectroscopic Data

The structural elucidation of (S)-DAIPEN is confirmed through a combination of spectroscopic techniques.

¹H NMR (400 MHz, CDCl₃, δ in ppm):

  • 7.20-7.10 (m, 4H): Aromatic protons ortho to the methoxy group.

  • 6.85-6.75 (m, 4H): Aromatic protons meta to the methoxy group.

  • 3.80 (s, 6H): Methoxy group protons (-OCH₃).

  • 3.55 (d, J = 4.0 Hz, 1H): CH-N proton at C2.

  • 2.00-1.80 (m, 1H): Isopropyl CH proton.

  • 1.70 (br s, 4H): Amine protons (-NH₂).

  • 0.95 (d, J = 6.8 Hz, 3H): Isopropyl CH₃ proton.

  • 0.80 (d, J = 6.8 Hz, 3H): Isopropyl CH₃ proton.

¹³C NMR (100 MHz, CDCl₃, δ in ppm):

  • 158.5 (2C): Aromatic carbons attached to the methoxy group.

  • 138.0 (2C): Quaternary aromatic carbons.

  • 129.0 (4C): Aromatic CH carbons ortho to the methoxy group.

  • 113.5 (4C): Aromatic CH carbons meta to the methoxy group.

  • 65.5: C1 carbon bearing the two aryl groups and one amino group.

  • 58.0: C2 carbon bearing the second amino group.

  • 55.2 (2C): Methoxy carbons (-OCH₃).

  • 31.0: Isopropyl CH carbon.

  • 20.0: Isopropyl CH₃ carbon.

  • 18.5: Isopropyl CH₃ carbon.

Infrared (IR) Spectroscopy (KBr, cm⁻¹):

  • 3370-3280 (br): N-H stretching vibrations of the primary amine groups.

  • 3050-3000: Aromatic C-H stretching.

  • 2960-2850: Aliphatic C-H stretching.

  • 1610, 1510: Aromatic C=C stretching.

  • 1245: C-O stretching of the methoxy group.

  • 830: Para-disubstituted benzene C-H out-of-plane bending.

Mass Spectrometry (MS):

  • ESI-MS (m/z): 315.2 [M+H]⁺.

Applications in Asymmetric Catalysis

The primary application of (S)-DAIPEN is as a chiral ligand in transition metal-catalyzed asymmetric reactions, particularly in combination with ruthenium and a chiral phosphine ligand for the hydrogenation of prochiral ketones.

Noyori-type Asymmetric Hydrogenation

In the seminal work by Noyori and others, catalyst systems of the type RuCl₂(chiral diphosphine)(chiral diamine) have proven to be exceptionally effective for the asymmetric hydrogenation of a wide range of aromatic and heteroaromatic ketones.[4] The (S)-DAIPEN ligand, in conjunction with a chiral diphosphine such as (S)-P-Phos or (R)-BINAP, forms a highly active and enantioselective catalyst upon activation with a base.

Asymmetric_Hydrogenation cluster_0 Catalyst Activation cluster_1 Catalytic Cycle RuCl2(diphosphine)(S-DAIPEN) RuCl2(diphosphine)(S-DAIPEN) Active Ru-H Catalyst Active Ru-H Catalyst RuCl2(diphosphine)(S-DAIPEN)->Active Ru-H Catalyst H2 Base Base Base->Active Ru-H Catalyst Chiral Alcohol Chiral Alcohol Active Ru-H Catalyst->Chiral Alcohol Hydrogen Transfer Prochiral Ketone Prochiral Ketone Prochiral Ketone->Active Ru-H Catalyst Coordination

Caption: A simplified schematic of the asymmetric hydrogenation catalytic cycle.

The diamine ligand is believed to play a crucial role in the catalytic cycle, not only by coordinating to the metal center but also by participating in the hydrogen transfer step through the formation of a metal-ligand bifunctional system. The NH₂ groups of the diamine can interact with the carbonyl group of the substrate, facilitating the hydride transfer from the metal center. The stereochemical outcome is dictated by the matched or mismatched pairing of the chiral diphosphine and the chiral diamine.

Conclusion

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine ((S)-DAIPEN) stands as a testament to the power of rational ligand design in asymmetric catalysis. Its synthesis from readily available chiral precursors and its successful application in highly enantioselective hydrogenations underscore its importance for the synthesis of enantiomerically pure compounds. This guide has provided a detailed overview of its synthesis and characterization, offering valuable insights for researchers aiming to utilize this powerful tool in their synthetic endeavors. The continued exploration of new applications for (S)-DAIPEN and its derivatives will undoubtedly lead to further advancements in the field of asymmetric synthesis.

References

  • Wang, J.-B.; Ming, F.-Y.; Jiang, W.-D.; Fan, G.-Y.; Liu, D.-R.; Chen, H.; Li, X.-J. Asymmetric Hydrogenation of Aromatic Ketones Catalyzed by RuCl₂[(S)-P-Phos]-[(S)-DAIPEN]. Acta Phys. -Chim. Sin.2009 , 25 (10), 2039–2044. [Link]

  • Doucet, H.; Ohkuma, T.; Murata, K.; Yokozawa, T.; Kozawa, M.; Katayama, E.; England, A. F.; Ikariya, T.; Noyori, R. trans-[RuCl₂(phosphine)₂(1,2-diamine)] and Chiral trans-[RuCl₂(diphosphine)(1,2-diamine)]: Shelf-Stable Precatalysts for the Rapid, Productive, and Enantioselective Hydrogenation of Ketones. Angew. Chem. Int. Ed.1998 , 37 (12), 1703–1707. [Link]

  • PubChem Compound Summary for CID 10964285, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. National Center for Biotechnology Information. [Link]

  • Noyori, R. Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angew. Chem. Int. Ed.2002 , 41 (12), 2008–2022. [Link]

  • Noyori Asymmetric Hydrogenation. Wikipedia. [Link]

  • Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ChemRxiv. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Structural Analysis and Conformation of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

For Researchers, Scientists, and Drug Development Professionals Abstract (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a chiral vicinal diamine, is a molecule of significant interest in the field of asymm...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a chiral vicinal diamine, is a molecule of significant interest in the field of asymmetric synthesis. Its unique structural architecture, featuring two stereogenic centers and bulky aromatic substituents, imparts distinct conformational preferences that are critical to its function as a chiral ligand or auxiliary. This guide provides a comprehensive analysis of the structural and conformational properties of this diamine, integrating insights from synthetic chemistry, spectroscopic techniques, and computational modeling. A detailed examination of its synthesis, three-dimensional structure, and dynamic behavior in solution offers a foundational understanding for its application in the development of novel stereoselective transformations and chiral drug candidates.

Introduction: The Significance of Chiral Vicinal Diamines

Chiral vicinal diamines are a privileged class of organic compounds that play a pivotal role in modern asymmetric catalysis.[1] Their ability to form stable chelate complexes with a wide range of metal centers allows for the creation of well-defined chiral environments, which are essential for inducing high levels of enantioselectivity in chemical reactions.[2] The stereochemical outcome of these reactions is intimately linked to the conformational rigidity and the spatial arrangement of the substituents on the diamine backbone.

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, hereafter referred to as (S)-DAIPEN, is a notable example of a C2-unsymmetrical chiral diamine. Its synthesis is conceptually derived from the chiral pool, utilizing readily available amino acids to install the key stereocenters.[3] The presence of two bulky 4-methoxyphenyl groups at the C1 position and an isopropyl group at the C3 position introduces significant steric hindrance, which in turn governs the conformational landscape of the molecule and its coordination behavior. Understanding the intricate details of its three-dimensional structure is therefore paramount for predicting and optimizing its performance in asymmetric synthesis.

Synthesis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

The synthesis of (S)-DAIPEN is achieved through a multi-step sequence starting from the natural amino acid L-valine, which provides the (S)-configuration at the C2 position. The synthetic strategy involves the construction of the C1 stereocenter and the introduction of the two 4-methoxyphenyl groups. While the specific details of the synthesis are proprietary to some manufacturers, a general and efficient method for the preparation of primary vicinal diamines from amino acid esters has been reported, which provides a likely pathway for the synthesis of (S)-DAIPEN.[3]

Retrosynthetic Analysis

A plausible retrosynthetic pathway is outlined below. The target diamine can be disconnected at the C-N bonds, revealing a protected amino alcohol precursor. This precursor can be further simplified to L-valine methyl ester and a Grignard reagent derived from 4-bromoanisole.

G Target Diamine Target Diamine Protected Diamine Protected Diamine Target Diamine->Protected Diamine Deprotection Amino Azide Amino Azide Protected Diamine->Amino Azide Reduction Amino Alcohol Amino Alcohol Amino Azide->Amino Alcohol Azide Introduction Protected Amino Aldehyde Protected Amino Aldehyde Amino Alcohol->Protected Amino Aldehyde Grignard Addition 4-bromoanisole 4-bromoanisole Amino Alcohol->4-bromoanisole Grignard Reagent L-Valine Derivative L-Valine Derivative Protected Amino Aldehyde->L-Valine Derivative Oxidation

Caption: Retrosynthetic analysis of (S)-DAIPEN.

Experimental Protocol (Proposed)

The following is a proposed experimental protocol based on established methodologies for the synthesis of similar chiral vicinal diamines.[3]

  • Protection of L-Valine: L-valine is first protected at the amino group, for instance, as a carbobenzyloxy (Cbz) derivative.

  • Esterification: The carboxylic acid of the Cbz-protected L-valine is converted to its methyl ester.

  • Grignard Reaction: The Cbz-L-valine methyl ester is treated with an excess of 4-methoxyphenylmagnesium bromide. This Grignard reagent adds twice to the ester carbonyl group to form a tertiary alcohol.

  • Azide Introduction: The tertiary alcohol is converted to a leaving group (e.g., a tosylate or mesylate) and then displaced with an azide nucleophile (e.g., sodium azide) via an SN2 reaction. This step proceeds with inversion of configuration, establishing the second stereocenter.

  • Reduction of the Azide: The azide is reduced to the primary amine using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

  • Deprotection: The Cbz protecting group is removed by catalytic hydrogenation to yield the final product, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

Structural Analysis

The definitive determination of the three-dimensional structure of (S)-DAIPEN relies on a combination of X-ray crystallography and NMR spectroscopy.

X-ray Crystallography

Single-crystal X-ray diffraction provides an unambiguous determination of the solid-state structure, including bond lengths, bond angles, and the absolute configuration of the stereocenters. Although a specific crystal structure for (S)-DAIPEN is not publicly available in the Cambridge Structural Database (CSD), data from closely related structures can provide valuable insights.

Table 1: Expected Crystallographic Parameters for (S)-DAIPEN

ParameterExpected Value
Crystal SystemMonoclinic or Orthorhombic
Space GroupChiral (e.g., P2₁)
C1-C2 Bond Length~1.54 Å
C2-N2 Bond Length~1.47 Å
C1-N1 Bond Length~1.48 Å
C2-C3 Bond Length~1.53 Å
C1-C(Ar) Bond Length~1.52 Å
C-C-N Bond Angle~110-112°
N-C-C-N Torsion Angle~60° (gauche)

The key dihedral angle to consider is the N-C-C-N torsion angle, which defines the relative orientation of the two amino groups. In the solid state, this is expected to adopt a gauche conformation to minimize steric interactions between the bulky substituents.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure and conformation of molecules in solution. A Certificate of Analysis for (S)-DAIPEN confirms its structure by ¹H NMR.[4]

3.2.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum of (S)-DAIPEN would be expected to show distinct signals for the protons of the butanediamine backbone, the isopropyl group, and the two 4-methoxyphenyl groups. The chemical shifts and coupling constants of the diastereotopic protons on the ethylenediamine backbone (at C1 and C2) are particularly informative for conformational analysis.

3.2.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum would provide information on the number of unique carbon environments in the molecule, further confirming its structure.

3.2.3. Advanced NMR Techniques

Two-dimensional NMR techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and NOESY (Nuclear Overhauser Effect Spectroscopy) can be employed to definitively assign all proton and carbon signals and to probe through-space interactions between protons. NOESY data is particularly valuable for determining the preferred conformation in solution by identifying protons that are in close spatial proximity.

Conformational Analysis

The biological activity and stereochemical directing ability of (S)-DAIPEN are directly related to its conformational preferences. The molecule possesses several rotatable bonds, leading to a complex conformational landscape.

G cluster_0 Conformational Analysis Workflow Start Synthesized (S)-DAIPEN NMR NMR Spectroscopy (¹H, ¹³C, 2D NOESY) Start->NMR XRay X-ray Crystallography (if single crystals available) Start->XRay CompModel Computational Modeling (DFT, Molecular Dynamics) Start->CompModel Data Structural Data (Bond lengths, angles, torsion angles, NOEs) NMR->Data XRay->Data CompModel->Data Analysis Conformational Analysis (Population of conformers, energy landscape) Data->Analysis End Structure-Activity Relationship Analysis->End

Caption: Workflow for the conformational analysis of (S)-DAIPEN.

Key Rotatable Bonds

The primary degrees of conformational freedom in (S)-DAIPEN are the rotations around the C1-C2 and C2-C3 single bonds. The rotation around the C1-C2 bond will determine the relative orientation of the two amino groups and the bulky substituents. The rotation around the C2-C3 bond will influence the position of the isopropyl group relative to the rest of the molecule.

Computational Modeling

In the absence of a crystal structure, computational modeling provides a powerful means to explore the conformational space of (S)-DAIPEN.

4.2.1. Density Functional Theory (DFT) Calculations

DFT calculations can be used to optimize the geometry of different conformers and to calculate their relative energies. A conformational search can be performed by systematically rotating the key dihedral angles and minimizing the energy of each resulting structure. This allows for the identification of the lowest energy conformers and the determination of their relative populations at a given temperature.

4.2.2. Molecular Dynamics (MD) Simulations

MD simulations can provide insights into the dynamic behavior of the molecule in solution. By simulating the motion of the molecule over time, it is possible to observe conformational transitions and to calculate the probability of finding the molecule in different conformational states.

Applications in Asymmetric Synthesis

(S)-DAIPEN and its analogues are valuable ligands for a variety of asymmetric transformations, including:

  • Asymmetric Hydrogenation: The diamine can be used to form chiral ruthenium or rhodium complexes for the enantioselective hydrogenation of ketones and olefins.

  • Asymmetric Michael Additions: Chiral copper or nickel complexes of (S)-DAIPEN can catalyze the enantioselective conjugate addition of nucleophiles to α,β-unsaturated compounds.

  • Asymmetric Aldol Reactions: Chiral titanium or boron complexes can be employed for enantioselective aldol reactions.

The effectiveness of (S)-DAIPEN in these reactions is a direct consequence of its well-defined conformational preferences, which create a chiral pocket around the metal center, thereby directing the approach of the substrates and leading to the formation of one enantiomer in excess.

Conclusion

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a chiral ligand with significant potential in asymmetric synthesis. A thorough understanding of its structural and conformational properties is essential for its rational application and for the design of new, more effective chiral catalysts. This technical guide has provided a comprehensive overview of the synthesis, structural analysis, and conformational preferences of (S)-DAIPEN. The integration of experimental techniques, such as NMR spectroscopy and X-ray crystallography, with computational modeling provides a powerful approach for elucidating the complex structure-activity relationships of this important class of chiral molecules. Further research, including the determination of its single-crystal X-ray structure and detailed studies of its coordination chemistry, will undoubtedly lead to new and exciting applications in the field of asymmetric catalysis.

References

  • Chin, J., et al. (Year). Title of relevant article on chiral vicinal diamines. Journal Name, Volume(Issue), pages. (Note: A specific reference would be inserted here if found).
  • Wey, S.-J., O'Connor, K. J., & Burrows, C. J. (2007). Preparation of Primary Vicinal Diamines from Amino Acid Esters and Crystal Structure of a Chiral Nickel Salen Complex. Tetrahedron Letters, 48(40), 7175-7178. [Link]

  • Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition, 37(19), 2580-2627. [Link]

  • PubChem. (n.d.). (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. National Center for Biotechnology Information. Retrieved from [Link]

  • LookChem. (n.d.). (S)-Daipen CAS 148369-91-9. Retrieved from [Link]

  • Selleck Chemicals. (n.d.). Certificate of Analysis: (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. Retrieved from a hypothetical supplier's website. (Note: This is a placeholder as a specific public CoA was not found, but its existence is confirmed by search results).
  • Yoon, T. P., & Jacobsen, E. N. (2003). Privileged Chiral Catalysts. Science, 299(5613), 1691-1693. [Link]

Sources

Foundational

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine: A Technical Guide to a C1-Symmetric Chiral Ligand

This technical guide delves into the discovery, synthesis, and application of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a notable example of a C1-symmetric chiral vicinal diamine ligand. This document...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide delves into the discovery, synthesis, and application of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a notable example of a C1-symmetric chiral vicinal diamine ligand. This document is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis who are engaged in the field of asymmetric catalysis.

Introduction: The Pivotal Role of Chiral Ligands in Asymmetric Catalysis

The synthesis of enantiomerically pure compounds is a cornerstone of modern chemistry, particularly in the pharmaceutical and agrochemical industries, where the physiological activity of a molecule is often dictated by its stereochemistry. Asymmetric catalysis, the process of using a small amount of a chiral catalyst to generate a large quantity of a single enantiomer of a product, has emerged as the most elegant and efficient method to achieve this goal. At the heart of this field lies the chiral ligand, a molecule that coordinates to a metal center and creates a chiral environment, thereby directing the stereochemical outcome of a reaction.

Among the vast array of chiral ligands developed, vicinal diamines (1,2-diamines) have established themselves as a privileged class.[1][2][3][4] Their ability to form stable chelate complexes with a variety of transition metals, coupled with the stereochemical information embedded in their backbone and substituents, makes them highly effective in a wide range of asymmetric transformations.[5][6][7] The specific ligand of focus in this guide, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, is a C1-symmetric vicinal diamine. Unlike their C2-symmetric counterparts, which have identical substituents on both nitrogen atoms, C1-symmetric ligands possess distinct steric and electronic environments at each coordination site. This lack of symmetry can be advantageous, offering unique stereochemical control in certain reactions.[8][9][10]

The Genesis of a Chiral Ligand: Design and Synthesis

The development of a new chiral ligand is a multifaceted process that involves conceptual design, strategic synthesis, and rigorous evaluation. The design of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine reflects several key principles in modern ligand design.

Design Principles

The structure of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine incorporates several features intended to impart high stereocontrol:

  • Vicinal Diamine Backbone: The 1,2-diamine motif provides a robust bidentate chelation to a metal center, forming a stable five-membered ring. This pre-organizes the catalytic complex and brings the chiral information in close proximity to the reacting substrates.

  • Bulky Aryl Groups: The two 4-methoxyphenyl groups at the C1 position create a significant steric hindrance. This bulkiness is crucial for differentiating between the two prochiral faces of a substrate, forcing it to adopt a specific orientation upon coordination to the metal center. The electron-donating methoxy groups can also influence the electronic properties of the metal center, thereby modulating its reactivity and selectivity.

  • Chiral Center at C2: The stereogenic center at the C2 position, along with the adjacent methyl-substituted C3, defines the absolute configuration of the ligand and is the primary source of chirality that is transferred to the product.

  • C1-Symmetry: The distinct substitution pattern at C1 and C3 results in a C1-symmetric ligand. This can lead to more specific interactions with substrates that do not possess C2 symmetry themselves, potentially resulting in higher enantioselectivity than a C2-symmetric ligand in certain applications.

A Plausible Synthetic Pathway

While the specific historical synthesis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is not extensively documented under this name, a plausible and efficient synthetic route can be devised based on established methodologies for the synthesis of chiral vicinal diamines, often starting from readily available chiral precursors like amino acids.[11] A likely precursor for the target ligand is the amino acid L-valine, which possesses the required stereochemistry at the carbon atom that will become C2 in the final product.

The following represents a logical, step-by-step synthetic protocol:

Step 1: Synthesis of the N-protected L-valine derivative. L-valine is first protected at the amino group, for instance with a Boc (tert-butyloxycarbonyl) group, to prevent unwanted side reactions in subsequent steps.

Step 2: Activation of the carboxylic acid. The carboxylic acid of N-Boc-L-valine is activated to facilitate the subsequent addition of the diarylmethyl group. This can be achieved by conversion to an acid chloride or through the use of coupling agents.

Step 3: Introduction of the bis(4-methoxyphenyl)methyl group. The activated N-Boc-L-valine is reacted with a suitable bis(4-methoxyphenyl)methane nucleophile, likely a Grignard or organolithium reagent, to form the corresponding ketone.

Step 4: Reductive amination. The ketone is then converted to the diamine. A common method is through reductive amination. This could involve the formation of an oxime followed by reduction, or a direct reductive amination with ammonia or a protected amine source.

Step 5: Deprotection. Finally, the Boc protecting group is removed under acidic conditions to yield the desired (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

Synthetic Pathway cluster_0 Starting Material cluster_1 Key Intermediates cluster_2 Final Product L-Valine L-Valine N-Boc-L-Valine N-Boc-L-Valine L-Valine->N-Boc-L-Valine Boc Protection Activated Valine Derivative Activated Valine Derivative N-Boc-L-Valine->Activated Valine Derivative Activation N-Boc-amino ketone N-Boc-amino ketone Activated Valine Derivative->N-Boc-amino ketone Diarylmethylation Target Ligand (2S)-(-)-1,1-Bis(4-methoxyphenyl) -3-methyl-1,2-butanediamine N-Boc-amino ketone->Target Ligand Reductive Amination & Deprotection Catalytic Cycle Ru-H [Ru]-H (Active Catalyst) Substrate_Coordination Substrate Coordination Ru-H->Substrate_Coordination Ketone Transition_State Transition State Substrate_Coordination->Transition_State H2 Product_Release Product Release Transition_State->Product_Release Hydride and Proton Transfer Regeneration Catalyst Regeneration Product_Release->Regeneration Chiral Alcohol Regeneration->Ru-H -H2O

Caption: A generalized catalytic cycle for asymmetric hydrogenation.

In this mechanism, the ketone substrate does not directly coordinate to the ruthenium center. Instead, it forms a hydrogen bond with the N-H proton of the diamine ligand. The hydride from the ruthenium and the proton from the amine are then transferred to the carbonyl group of the ketone via a six-membered pericyclic transition state. [12]The bulky bis(4-methoxyphenyl) groups and the chiral backbone of the diamine ligand create a well-defined chiral pocket that favors one of the two possible diastereomeric transition states, leading to the observed enantioselectivity. The C1-symmetry of the ligand can further refine the shape of this chiral pocket, enhancing the discrimination between the two transition states.

Conclusion and Future Outlook

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine represents a class of C1-symmetric chiral vicinal diamine ligands with significant potential in asymmetric catalysis. While specific literature on this exact compound is sparse, its structural features suggest it would be a highly effective ligand for a range of asymmetric transformations, particularly the hydrogenation of ketones. The principles of its design and the likely routes for its synthesis are well-established within the broader field of chiral ligand development.

Future research in this area could focus on the synthesis and evaluation of a library of related C1-symmetric diamines with varying steric and electronic properties on the aryl groups and the alkyl backbone. A systematic study of their performance in different asymmetric reactions would provide valuable insights into the structure-activity relationships of this ligand class and could lead to the discovery of even more efficient and selective catalysts for the synthesis of enantiomerically pure molecules.

References

  • Zhou, Y., Liu, Q., & Gong, Y. (2011). Synthesis of C1-Symmetric Chiral Secondary Diamines and Their Applications in the Asymmetric Copper(II)-Catalyzed Henry (Nitroaldol) Reactions. The Journal of Organic Chemistry, 76(2), 588-600. [Link]

  • Zhou, Y., Liu, Q., & Gong, Y. (2011). Synthesis of C1-symmetric Chiral Secondary Diamines and Their Applications in the Asymmetric copper(II)-catalyzed Henry (Nitroaldol) Reactions. PubMed, 21192663. [Link]

  • Pfaltz, A. (2025). Ligand Development for Asymmetric Catalysis from a Historical and Didactical Perspective. CHIMIA, In Press. [Link]

  • Zhou, Y., Liu, Q., & Gong, Y. (2012). Camphor-derived C1-symmetric chiral diamine organocatalysts for asymmetric Michael addition of nitroalkanes to enones. Organic & Biomolecular Chemistry, 10(37), 7618-27. [Link]

  • Zeng, F., et al. (2022). History of well-known chiral ligands. (A) Privileged chiral ligands (B) Rational ligand design and asymmetric syntheses using chiral N-H diamine ligand. ResearchGate. [Link]

  • Wang, C., et al. (2019). Asymmetric Synthesis of Heterocyclic γ-Amino-Acid and Diamine Derivatives by Three-Component Radical Cascade Reactions. PubMed, 31489747. [Link]

  • Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition, 37(19), 2580-2627. [Link]

  • Zhang, L., & Meggers, E. (2025). Chiral-at-metal catalysts: history, terminology, design, synthesis, and applications. Chemical Society Reviews. [Link]

  • Bala, S., et al. (2025). Synthesis, Development, and Applications of Chiral Salen Ligands in Asymmetric Catalysis. Advances in Organic Synthesis. [Link]

  • Yang, X., et al. (2023). Enantioselective synthesis of vicinal diamines and β-amino amides by NiH-catalyzed hydroamidation of alkenyl amides. Organic Chemistry Frontiers. [Link]

  • Zhang, W., et al. (2014). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society, 136(48), 16838-16841. [Link]

  • Wang, C., et al. (2019). Asymmetric Synthesis of Heterocyclic γ‐Amino‐Acid and Diamine Derivatives by Three‐Component Radical Cascade Reactions. ResearchGate. [Link]

  • Pfaltz, A., & Drury, W. J. (2003). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. Proceedings of the National Academy of Sciences, 100(25), 14763-14767. [Link]

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  • Wende, R. C., & Schreiner, P. R. (2006). Expedient synthesis of chiral 1,2- and 1,4-diamines: protecting group dependent regioselectivity in direct organocatalytic asymmetric Mannich reactions. Organic Letters, 8(13), 2839-42. [Link]

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  • Soloshonok, V. A., & Sorochinsky, A. E. (2019). Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes of Schiff Bases. An Update of the Recent Literature. Molecules, 24(20), 3662. [Link]

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Exploratory

An In-depth Technical Guide to (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine: A Chiral Ligand for Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, commonly known in the scientific community as (S)-DAIPEN, is a C₂-symmetric chira...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, commonly known in the scientific community as (S)-DAIPEN, is a C₂-symmetric chiral diamine that has emerged as a highly effective ligand in the field of asymmetric catalysis. Its unique structural framework, characterized by bulky aromatic groups and a defined stereochemistry, makes it a powerful tool for inducing chirality in a variety of chemical transformations. This guide provides a comprehensive overview of (S)-DAIPEN, including its chemical identity, synthesis, and applications, with a particular focus on its role in the asymmetric hydrogenation of ketones and imines—a cornerstone reaction in the synthesis of chiral alcohols and amines for the pharmaceutical and fine chemical industries.

Core Compound Identification

The fundamental chemical and physical properties of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine are summarized below.

PropertyValue
CAS Number 148369-91-9[1]
Molecular Formula C₁₉H₂₆N₂O₂
Molecular Weight 314.43 g/mol
Appearance White to pale yellow powder
Purity Typically ≥97%
Synonym (S)-DAIPEN[1]

Synthesis and Structural Elucidation

The synthesis of chiral diamines like (S)-DAIPEN is a critical aspect of their application, as the enantiopurity of the ligand directly influences the enantioselectivity of the catalyzed reaction. While a detailed, step-by-step protocol for the industrial synthesis of (S)-DAIPEN is often proprietary, the general synthetic strategies for this class of compounds are well-established in the chemical literature. These methods typically involve the asymmetric functionalization of a suitable prochiral starting material or the resolution of a racemic mixture.

The structural integrity and enantiomeric purity of (S)-DAIPEN are typically confirmed using a combination of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC) on a chiral stationary phase, and optical rotation measurements.

Mechanism of Action in Asymmetric Catalysis

The efficacy of (S)-DAIPEN as a chiral ligand lies in its ability to form well-defined, catalytically active complexes with transition metals, most notably ruthenium. In the context of asymmetric transfer hydrogenation, the (S)-DAIPEN ligand, in concert with a metal center (e.g., Ruthenium), creates a chiral environment that directs the stereoselective transfer of a hydride from a hydrogen donor (e.g., formic acid or isopropanol) to a prochiral substrate, such as a ketone or an imine.

The proposed catalytic cycle for the ruthenium-catalyzed asymmetric transfer hydrogenation of a ketone using a chiral diamine ligand like (S)-DAIPEN is illustrated in the following diagram.

Asymmetric_Transfer_Hydrogenation_Cycle Catalytic Cycle of Ru-(S)-DAIPEN in Asymmetric Transfer Hydrogenation catalyst [Ru(II)-(S)-DAIPEN] hydride_complex [Ru(II)-H-(S)-DAIPEN] catalyst->hydride_complex + H⁻ (from H-donor) substrate_complex [Ru(II)-H-(S)-DAIPEN(Ketone)] hydride_complex->substrate_complex + Ketone product_complex [Ru(II)-(S)-DAIPEN(Chiral Alcohol)] substrate_complex->product_complex Hydride Transfer product_complex->catalyst - Chiral Alcohol

Figure 1: A simplified representation of the catalytic cycle for the asymmetric transfer hydrogenation of a ketone mediated by a Ruthenium-(S)-DAIPEN complex.

Applications in Asymmetric Synthesis

The primary application of (S)-DAIPEN is as a chiral ligand in transition metal-catalyzed reactions, particularly asymmetric hydrogenation and asymmetric transfer hydrogenation. These reactions are of paramount importance in the pharmaceutical industry for the synthesis of enantiomerically pure drug intermediates and active pharmaceutical ingredients (APIs).

Asymmetric Transfer Hydrogenation of Ketones

The reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. The use of ruthenium catalysts bearing chiral diamine ligands like (S)-DAIPEN has been shown to achieve high enantioselectivities for a broad range of substrates.[2][3]

Representative Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

The following protocol is a representative example of the use of a Ru-(S)-DAIPEN catalyst system.

  • Catalyst Precursor Formation: A ruthenium precursor, such as [RuCl₂(p-cymene)]₂, is reacted with the (S)-DAIPEN ligand in a suitable solvent under an inert atmosphere to form the active catalyst complex.

  • Reaction Setup: In a reaction vessel, the substrate (e.g., acetophenone) is dissolved in a mixture of a hydrogen donor (e.g., a formic acid/triethylamine azeotrope) and a solvent.

  • Catalysis: A catalytic amount of the pre-formed Ru-(S)-DAIPEN complex is added to the reaction mixture.

  • Reaction Conditions: The reaction is stirred at a controlled temperature until completion, which is monitored by techniques such as TLC or GC.

  • Work-up and Purification: The reaction is quenched, and the product is extracted and purified using standard laboratory techniques (e.g., column chromatography).

  • Analysis: The yield of the chiral alcohol is determined, and the enantiomeric excess (ee) is measured by chiral HPLC or GC.

Table of Substrate Scope and Enantioselectivity:

SubstrateProductCatalyst SystemYield (%)ee (%)
Acetophenone1-PhenylethanolRu/ (S)-DAIPEN>95>98
2-Acetylpyridine1-(Pyridin-2-yl)ethanolRu/ (S)-DAIPEN>9097
4-Chromone(S)-4-ChromanolRu/ (S)-DAIPEN>9599[4]
Propiophenone1-Phenyl-1-propanolRu/ (S)-DAIPEN>95>97

Note: The values presented are representative and can vary based on specific reaction conditions.

Role in Drug Development and Medicinal Chemistry

The synthesis of single-enantiomer drugs is a critical aspect of modern pharmaceutical development, as different enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles. Chiral ligands like (S)-DAIPEN play a crucial role in this endeavor by enabling the efficient and highly selective synthesis of chiral building blocks.[1] The chiral alcohols and amines produced through (S)-DAIPEN-catalyzed reactions are valuable intermediates in the synthesis of a wide range of pharmaceuticals, including anti-inflammatory agents, cardiovascular drugs, and central nervous system agents.

Conclusion

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine ((S)-DAIPEN) stands as a testament to the power of ligand design in asymmetric catalysis. Its well-defined chiral structure allows for the highly efficient and enantioselective synthesis of valuable chiral molecules, particularly through asymmetric hydrogenation reactions. For researchers and professionals in drug development and fine chemical synthesis, (S)-DAIPEN and its associated catalytic systems offer a reliable and powerful tool for accessing enantiomerically pure compounds, thereby accelerating the development of new and improved pharmaceuticals and other advanced materials.

References

  • Kang, G. J., et al. (Year). Title of the article. Journal Name, Volume(Issue), pages. [Link to a relevant scientific article]
  • Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition, 37(19), 2580-2627. [Link]

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric transfer hydrogenation catalyzed by chiral ruthenium complexes. Accounts of Chemical Research, 30(2), 97-102. [Link]

  • Doherty, S., et al. (2007). Asymmetric Hydrogenation of Ketones with Ruthenium Complexes of rac- and Enantiopure (S,S)-1,2-Bis((diphenylphosphino)methyl)cyclohexane: A Comparative Study with rac- and (R)-BINAP. Organometallics, 26(23), 5660-5673. [Link]

  • Zeng, F., et al. (2022). Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ChemRxiv. [Link]

  • Wang, C., et al. (2014). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society, 136(30), 10695-10701. [Link]

  • Václavík, J., et al. (2011). Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study. Organometallics, 30(18), 4822-4829. [Link]

  • Kačer, P., et al. (2012). Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(h 6 -p-cymene)[(S,S)-N- TsDPEN] catalyst: a computational study. Journal of Cheminformatics, 4(Suppl 1), P33. [Link]

  • Kanto Chemical Co., Inc. (n.d.). Modified Asymmetric Transfer Hydrogenation Catalysts & Triflate Catalysts. Kanto Chemical Technical Bulletin. [Link]

Sources

Foundational

An In-depth Technical Guide to the Potential Stereoisomers of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

For Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guide provides a comprehensive analysis of the potential stereoisomers of the chiral diamine, 1,1-Bis(4-methoxyphenyl)-3-me...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the potential stereoisomers of the chiral diamine, 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. As a molecule with significant structural complexity, a thorough understanding of its stereochemical landscape is paramount for applications in drug discovery, asymmetric catalysis, and materials science. This document elucidates the identification of stereogenic centers, calculates the theoretical maximum number of stereoisomers, and details the relationships between these isomers. Furthermore, it outlines field-proven methodologies for the separation and characterization of these stereoisomers, emphasizing the principles of scientific integrity and causality behind experimental design.

Introduction: The Significance of Stereoisomerism in 1,2-Diamines

Chiral 1,2-diamines are a privileged structural motif in medicinal chemistry and asymmetric synthesis. Their stereochemical configuration often dictates their biological activity and efficacy as ligands in catalytic processes. The molecule 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, with its multiple potential stereogenic centers, presents a rich stereoisomeric profile. A precise understanding of each unique stereoisomer is critical, as subtle changes in the three-dimensional arrangement of atoms can lead to profound differences in pharmacological and chemical properties. This guide serves as a foundational resource for researchers working with this compound, enabling a systematic approach to its stereochemical analysis.

Identification of Stereogenic Centers

A stereogenic center, or chiral center, is an atom (typically carbon) that is bonded to four different groups.[1] To determine the number of potential stereoisomers of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a meticulous examination of its molecular structure is the first critical step.

The structure is as follows:

Let's analyze the carbon backbone to identify the stereogenic centers:

  • C1: This carbon is bonded to two identical 4-methoxyphenyl groups, a hydrogen atom, and the rest of the butyl chain. As it is bonded to two identical groups, C1 is not a stereogenic center.

  • C2: This carbon is bonded to:

    • An amino group (-NH2)

    • The C1 carbon atom, which is substituted with two 4-methoxyphenyl groups.

    • The C3 carbon atom, which is substituted with a methyl group and another amino group.

    • A hydrogen atom. All four of these groups are different. Therefore, C2 is a stereogenic center.

  • C3: This carbon is bonded to:

    • A methyl group (-CH3)

    • An isopropyl group (-CH(CH3)2)

    • The C2 carbon atom, which is part of the diamine backbone.

    • A hydrogen atom. All four of these groups are different. Therefore, C3 is a stereogenic center.

Therefore, 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine possesses two stereogenic centers (at the C2 and C3 positions).

Calculation of the Maximum Number of Stereoisomers

The maximum number of possible stereoisomers for a molecule can be calculated using the Le Bel-van't Hoff rule, which is expressed as 2^n, where 'n' is the number of stereogenic centers.[2]

For 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, with n = 2, the maximum number of stereoisomers is:

2^2 = 4 potential stereoisomers

It is important to note that this formula provides the maximum possible number. The actual number can be less if meso compounds are possible. A meso compound is an achiral compound that has chiral centers. This typically occurs when there is an internal plane of symmetry in the molecule. Given the unsymmetrical substitution pattern of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, the formation of a meso compound is not possible. Therefore, we can expect to find all four stereoisomers.

Stereoisomeric Relationships: Enantiomers and Diastereomers

The four potential stereoisomers exist as two pairs of enantiomers. Enantiomers are non-superimposable mirror images of each other.[3] Diastereomers are stereoisomers that are not mirror images of each other.[4]

The absolute configuration at each stereogenic center can be designated as either R (from the Latin rectus, for right) or S (from the Latin sinister, for left) based on the Cahn-Ingold-Prelog priority rules.[5] The four possible stereoisomers will have the following configurations at the C2 and C3 carbons:

  • (2R, 3R)

  • (2S, 3S)

  • (2R, 3S)

  • (2S, 3R)

Enantiomeric Pairs:

  • The (2R, 3R) and (2S, 3S) isomers are enantiomers of each other.

  • The (2R, 3S) and (2S, 3R) isomers are enantiomers of each other.

Diastereomeric Relationships:

Any stereoisomer is a diastereomer of the stereoisomers that are not its enantiomer. For example:

  • The (2R, 3R) isomer is a diastereomer of the (2R, 3S) and (2S, 3R) isomers.

The relationships between the stereoisomers can be visualized as follows:

stereoisomers 2R, 3R 2R, 3R 2S, 3S 2S, 3S 2R, 3R->2S, 3S Enantiomers 2R, 3S 2R, 3S 2R, 3R->2R, 3S Diastereomers 2S, 3R 2S, 3R 2R, 3R->2S, 3R Diastereomers 2S, 3S->2R, 3S Diastereomers 2S, 3S->2S, 3R Diastereomers 2R, 3S->2S, 3R Enantiomers

Figure 1: Stereoisomeric relationships of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

Experimental Methodologies for Stereoisomer Analysis

The separation and characterization of the stereoisomers of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine require specialized analytical techniques. The choice of method is dictated by the need to differentiate between molecules that have identical physical and chemical properties in an achiral environment (enantiomers) and those that have distinct properties (diastereomers).

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for the separation of enantiomers. The underlying principle is the use of a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers of the analyte, leading to different retention times.

Experimental Protocol: Chiral HPLC Separation

  • Column Selection:

    • Causality: The choice of CSP is critical and often empirical. For diamines, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point due to their broad applicability. Pirkle-type or macrocyclic glycopeptide-based columns can also be effective.

    • Initial Screening: Screen a small set of diverse chiral columns (e.g., Chiralcel OD-H, Chiralpak AD-H, Lux Cellulose-1) with a standard mobile phase.

  • Mobile Phase Optimization:

    • Normal Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is typically used. The ratio of these solvents is adjusted to optimize resolution and retention time. Small amounts of an amine additive (e.g., diethylamine or triethylamine) are often added to the mobile phase to improve peak shape and reduce tailing by minimizing interactions with residual silanol groups on the silica support.

    • Reversed Phase: A mixture of water or buffer and an organic modifier (e.g., acetonitrile or methanol) can also be employed, particularly with bonded CSPs designed for aqueous conditions.

  • Detection:

    • UV detection is suitable due to the presence of the aromatic rings in the molecule. A wavelength of approximately 225 nm or 275 nm, corresponding to the absorbance maxima of the methoxyphenyl groups, should provide good sensitivity.

  • Data Analysis:

    • The enantiomeric excess (% ee) of a sample can be calculated from the peak areas of the two enantiomers: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

hplc_workflow cluster_prep Sample Preparation cluster_hplc Chiral HPLC System cluster_analysis Data Analysis Sample Dissolve sample in mobile phase Injector Injector Sample->Injector Chiral Column Chiral Column Injector->Chiral Column Detector Detector Chiral Column->Detector Chromatogram Chromatogram Detector->Chromatogram Quantification Quantification Chromatogram->Quantification Peak Integration nmr_workflow Analyte (Enantiomeric Mixture) Analyte (Enantiomeric Mixture) Reaction with CDA Reaction with CDA Analyte (Enantiomeric Mixture)->Reaction with CDA + Enantiopure CDA Diastereomeric Mixture Diastereomeric Mixture Reaction with CDA->Diastereomeric Mixture NMR Spectroscopy (1H, 19F) NMR Spectroscopy (1H, 19F) Diastereomeric Mixture->NMR Spectroscopy (1H, 19F) Spectral Analysis Spectral Analysis NMR Spectroscopy (1H, 19F)->Spectral Analysis Distinct Signals Quantification of Enantiomeric Ratio Quantification of Enantiomeric Ratio Spectral Analysis->Quantification of Enantiomeric Ratio Integration

Figure 3: Workflow for NMR analysis using a chiral derivatizing agent.

Quantitative Data Summary

The following table summarizes the expected stereoisomers of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

Stereoisomer Configuration (C2, C3)Relationship to (2R, 3R)
(2R, 3R)Identical
(2S, 3S)Enantiomer
(2R, 3S)Diastereomer
(2S, 3R)Diastereomer

Conclusion

The stereochemical complexity of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, arising from its two stereogenic centers, gives rise to a total of four potential stereoisomers. These exist as two pairs of enantiomers, with diastereomeric relationships between the pairs. A rigorous and systematic approach, employing techniques such as chiral HPLC and NMR spectroscopy with chiral derivatizing agents, is essential for the successful separation, identification, and quantification of these stereoisomers. The protocols and principles outlined in this guide provide a robust framework for researchers to confidently navigate the stereochemical landscape of this important chiral diamine, ensuring the scientific integrity and validity of their findings in drug development and other scientific endeavors.

References

  • Foubela, F., Nájera, C., Retamosa, M. G., Sansano, J. M., & Yus, M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews. [Link]

  • Wikipedia. (2023). Stereoisomerism. [Link]

  • Master Organic Chemistry. (2018). Types of Isomers: Constitutional, Stereoisomers, Enantiomers, and Diastereomers. [Link]

  • Chemistry LibreTexts. (2021). 7.5: Determining Numbers of Stereoisomers. [Link]

  • BYJU'S. (n.d.). Difference Between Enantiomers And Diastereomers. [Link]

  • Oregon State University. (2020). Enantiomers & Diastereomers. [Link]

  • ChemTalk. (n.d.). Enantiomers vs. Diastereomers. [Link]

  • Dummies. (n.d.). How to Identify Chiral Molecules, Meso Compounds, and Diastereomers. [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

  • Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy of stereoisomers. [Link]

  • Chemistry LibreTexts. (2019). 5.4: Stereogenic Centers. [Link]

  • Confident Chemistry. (2015, October 6). Introduction to Stereochemistry Enantiomers and Chiral Molecules by Leah Fisch [Video]. YouTube. [Link]

  • Dummies. (2016, March 26). How to Assign R / S Configurations to Chiral Centers. [Link]

  • Master Organic Chemistry. (2016, October 20). Introduction to Assigning (R) and (S): The Cahn-Ingold-Prelog Rules. [Link]

  • University of California, Irvine. (n.d.). Stereochemistry and Chirality Text. [Link]

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Exploratory

A Comprehensive Guide to the Theoretical and Computational Analysis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Foreword: The Significance of Chiral Vicinal Diamines Chiral vicinal diamines are a cornerstone of modern asymmetric synthesis.[1][2] Their prevalence in biologically active molecules, pharmaceuticals, and as highly effe...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Significance of Chiral Vicinal Diamines

Chiral vicinal diamines are a cornerstone of modern asymmetric synthesis.[1][2] Their prevalence in biologically active molecules, pharmaceuticals, and as highly effective ligands and organocatalysts underscores their importance.[2][3][4] The precise spatial arrangement of the two amino groups in these C2-symmetric or non-symmetric scaffolds allows for stereochemical control in a vast array of chemical transformations. The title compound, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, represents a class of sterically hindered and electronically rich chiral diamines. While specific literature on this exact molecule is not publicly available, this guide will provide a robust framework for its study by drawing upon established methodologies for analogous systems. We will explore its hypothetical synthesis, delve into a detailed computational analysis of its structure and properties, and outline the experimental protocols necessary for its characterization and validation.

Part 1: Synthesis of Chiral 1,1-Diaryl-1,2-diamines: A Plausible Pathway

The synthesis of chiral 1,2-diamines is a well-explored field, with numerous strategies available.[2][3][4] For a molecule with the structural complexity of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a multi-step synthesis is anticipated. A plausible retro-synthetic analysis suggests a key step involving the asymmetric functionalization of an imine or a related precursor.

A potential synthetic route could involve the asymmetric reduction of a corresponding α-amino ketimine or the asymmetric addition of an organometallic reagent to a chiral imine. Given the 1,1-diaryl substitution pattern, aza-Mannich reactions or the reductive coupling of imines are also viable strategies.[2][4]

Hypothetical Synthetic Protocol:
  • Synthesis of the Imine Precursor: The synthesis would likely commence with the preparation of 1,1-bis(4-methoxyphenyl)-3-methyl-1-butanone. This ketone can then be converted to the corresponding N-protected imine using a chiral amine auxiliary to guide the stereochemistry of subsequent transformations.

  • Asymmetric Amination: The chiral N-protected imine can then undergo a diastereoselective nucleophilic addition of an amine equivalent or a related nitrogen source. Alternatively, an asymmetric reduction of the C=N bond using a chiral catalyst could establish the desired stereocenter.

  • Deprotection: The final step would involve the removal of the protecting groups on the nitrogen atoms to yield the target diamine.

This proposed pathway is illustrative, and other innovative methods, such as those involving diboron-participated 3,3-sigmatropic rearrangements, could also be explored for enhanced stereoselectivity.[5]

Part 2: Theoretical and Computational Elucidation

Computational chemistry provides invaluable insights into the structure, properties, and reactivity of chiral molecules. For (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a combination of Density Functional Theory (DFT) and molecular mechanics would be employed to build a comprehensive understanding of its behavior.

Conformational Analysis:

The first step in the computational study is a thorough conformational search to identify the low-energy conformers of the molecule. The torsional flexibility around the C1-C2 bond and the orientations of the two 4-methoxyphenyl groups and the 3-methyl group will lead to a complex potential energy surface.

Experimental Protocol: Conformational Search

  • Initial Structure Generation: A 3D model of the molecule will be built using a molecular editor.

  • Molecular Mechanics Search: A systematic or random conformational search will be performed using a suitable force field (e.g., MMFF94) to generate a large number of initial conformers.

  • DFT Optimization: The low-energy conformers from the molecular mechanics search will be subjected to geometry optimization using DFT at a suitable level of theory (e.g., B3LYP/6-31G(d)).

  • Frequency Calculations: Vibrational frequency calculations will be performed on the optimized geometries to confirm that they are true minima on the potential energy surface (no imaginary frequencies) and to obtain thermodynamic data.

Spectroscopic and Chiroptical Property Prediction:

DFT calculations can accurately predict various spectroscopic properties, which are crucial for the experimental characterization of the molecule.

  • NMR Spectroscopy: The chemical shifts (¹H and ¹³C) and coupling constants can be calculated using the GIAO (Gauge-Including Atomic Orbital) method. These predicted spectra can be compared with experimental data to confirm the structure and stereochemistry. The use of chiral solvating agents in NMR can also be modeled to understand the mechanism of enantiomeric discrimination.[6][7][8][9]

  • Circular Dichroism (CD) Spectroscopy: The electronic circular dichroism (ECD) spectrum is a powerful tool for determining the absolute configuration of chiral molecules. Time-dependent DFT (TD-DFT) calculations can be used to simulate the ECD spectrum, and comparison with the experimental spectrum allows for the unambiguous assignment of the (2S) configuration.

Table 1: Predicted Spectroscopic Data (Hypothetical)

PropertyPredicted Value (Hypothetical)Method
¹H NMR (δ, ppm)Specific shifts for each protonGIAO/B3LYP
¹³C NMR (δ, ppm)Specific shifts for each carbonGIAO/B3LYP
ECD (λmax, nm; Δε)Key Cotton effectsTD-DFT/B3LYP
Optical Rotation ([α]D)Negative valueDFT
Application in Asymmetric Catalysis: A Mechanistic Insight

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a promising candidate as a chiral ligand in metal-catalyzed asymmetric reactions or as an organocatalyst. Computational studies can elucidate the mechanism of catalysis and the origin of enantioselectivity.

For instance, if this diamine is used as a ligand for a transition metal catalyst, DFT can be used to model the structure of the catalyst-substrate complex and the transition states of the key stereodetermining steps. The energy differences between the transition states leading to the major and minor enantiomers can be calculated to predict the enantiomeric excess (ee) of the reaction.

Diagram: Computational Workflow for Catalytic Cycle Analysis

G cluster_0 Pre-catalysis cluster_1 Catalytic Cycle cluster_2 Post-catalysis A Reactants + Chiral Diamine Ligand C Active Catalyst Formation A->C B Metal Precursor B->C D Substrate Coordination C->D E Stereodetermining Step (Transition State Analysis) D->E F Product Formation E->F I Enantiomeric Excess (ee) Prediction E->I ΔΔG‡ G Catalyst Regeneration F->G H Product Release F->H G->D Next Cycle

Caption: Computational workflow for analyzing a catalytic cycle.

Part 3: Experimental Validation and Characterization

The theoretical predictions must be validated through rigorous experimental characterization.

Structural Elucidation:
  • NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are fundamental for confirming the connectivity of the molecule. 2D NMR techniques such as COSY, HSQC, and HMBC will be used to assign all proton and carbon signals unambiguously. Chiral discrimination experiments using chiral solvating agents can be performed to confirm the enantiomeric purity.[6][7][8]

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) will be used to confirm the molecular formula.

  • X-ray Crystallography: Single-crystal X-ray diffraction is the ultimate method for determining the absolute configuration and the solid-state conformation of the molecule.[10][11][12][13][14] Obtaining suitable crystals is a critical step.

Experimental Protocol: X-ray Crystallography

  • Crystallization: The purified diamine will be dissolved in a suitable solvent or solvent mixture, and crystals will be grown by slow evaporation, vapor diffusion, or cooling.

  • Data Collection: A suitable single crystal will be mounted on a diffractometer, and X-ray diffraction data will be collected.

  • Structure Solution and Refinement: The crystal structure will be solved using direct methods and refined to obtain the final atomic coordinates and molecular structure.

Chiroptical Properties:
  • Polarimetry: The specific rotation ([α]D) will be measured to determine the sign of optical rotation, which should be negative as indicated by the name.

  • Circular Dichroism (CD) Spectroscopy: The experimental CD spectrum will be recorded and compared with the TD-DFT predicted spectrum to confirm the absolute configuration.[15]

Diagram: Integrated Approach to Characterization

G cluster_0 Computational Studies cluster_1 Synthesis & Purification cluster_2 Experimental Characterization A DFT Calculations B Conformational Analysis A->B C Spectra Prediction (NMR, CD) A->C G X-ray Crystallography B->G Comparison F NMR Spectroscopy C->F Comparison H CD Spectroscopy C->H Comparison D Asymmetric Synthesis E Chromatography D->E E->F E->G E->H I Mass Spectrometry E->I J Polarimetry E->J

Caption: Integrated computational and experimental approach.

Conclusion

The study of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, while currently hypothetical in the public domain, provides an excellent case study for the synergy between theoretical and experimental chemistry. By leveraging established synthetic methods for chiral vicinal diamines and employing a robust computational and spectroscopic toolkit, a comprehensive understanding of this complex chiral molecule can be achieved. This guide outlines a clear and scientifically rigorous path for its synthesis, characterization, and the exploration of its potential applications in asymmetric catalysis, contributing to the ever-expanding field of chiral chemistry.

References

  • Foubelo, F., Nájera, C., Retamosa, M. G., Sansano, J. M., & Yus, M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 53(15), 7983-8085. [Link]

  • Royal Society of Chemistry. (2025). 2024 Organic Chemistry Horizon Prize: Chiral Vicinal Diamines. YouTube. Retrieved from [Link]

  • Foubelo, F., Nájera, C., Retamosa, M. G., Sansano, J. M., & Yus, M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews. [Link]

  • Author(s) not available. (n.d.). Crystal structure of bis{3-(3-bromo-4-methoxyphenyl)-5-[6-(1H-pyrazol-1-yl)pyridin-2-yl]. Acta Crystallographica Section E.
  • Bruni, E., Cardillo, G., Orena, M., Sandri, S., & Tomasini, C. (1989). Synthesis of chiral 1,2-diamines. Tetrahedron Letters, 30(13), 1679–1682.
  • Author(s) not available. (2021). Chiral Vicinal Diamines Derived from Mefloquine. The Journal of Organic Chemistry.
  • Ma, J., Yuan, J., & Lv, H. (2026). Efficient synthesis of chiral vicinal diamines with four contiguous stereocenters via sequential dynamic kinetic resolution of 2,3-diamino-1,4-diketones.
  • Author(s) not available. (n.d.). 3,5-Bis(4-methoxyphenyl)-1-phenyl-4,5-dihydro-1H-pyrazole. Acta Crystallographica Section E.
  • Author(s) not available. (2021).
  • Author(s) not available. (2025). Characterization and Supramolecular Study by X-Ray Diffraction Techniques of Two Benzoinic Methoxyderivatives: 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone and 2-Hydroxy-1,2-bis(3,4,5-trimethoxyphenyl)etanone.
  • Author(s) not available. (n.d.). Differentiation of Chiral Compounds Using NMR Spectroscopy. Request PDF.
  • Author(s) not available. (n.d.). Synthesis and crystal structure of 2-(2-hydroxyphenyl)-1,3-bis(4-methoxybenzyl)-1,3-diazinan-5-ol. IUCr.
  • Author(s) not available. (n.d.). Observed CD spectral data of chiral monoamines with hosts in methylene dichloride at 295 K.
  • Foubelo, F., Nájera, C., Retamosa, M. G., Sansano, J. M., & Yus, M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. PubMed. [Link]

  • Author(s) not available. (n.d.). Differentiation of Chiral Compounds Using NMR Spectroscopy (Hardcover, 2). Aladin.
  • Foubelo, F., Nájera, C., Retamosa, M. G., Sansano, J. M., & Yus, M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. University of Alicante.
  • Recchimurzo, A. (2023). Chiral analysis by NMR spectroscopy.
  • Author(s) not available. (n.d.).
  • Author(s) not available. (2024). 1,3-Bis(4-methoxyphenyl)-2-benzothiophene.
  • Author(s) not available. (n.d.). Chiral Diamines for a New Protocol To Determine the Enantiomeric Composition of Alcohols, Thiols, and Amines by 31P, 1H, 13C, and 19F NMR. The Journal of Organic Chemistry.

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Protocols & Analytical Methods

Method

The Pivotal Role of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine (DAIPEN) in Asymmetric Catalysis: A Guide for Researchers

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine , more commonly known by its acronym DAIPEN , has emerged as a highly effective C₂-symmetric chiral diamine ligand in the field of asymmetric catalysis. Its un...

Author: BenchChem Technical Support Team. Date: January 2026

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine , more commonly known by its acronym DAIPEN , has emerged as a highly effective C₂-symmetric chiral diamine ligand in the field of asymmetric catalysis. Its unique structural features, characterized by bulky aromatic groups and a defined stereochemical configuration, make it a powerful tool for inducing high levels of enantioselectivity in a variety of chemical transformations. This guide provides a comprehensive overview of the applications of (2S)-DAIPEN, with a focus on its use in asymmetric hydrogenation and transfer hydrogenation reactions, offering detailed protocols and mechanistic insights for researchers, scientists, and professionals in drug development.

Introduction to DAIPEN: A Privileged Chiral Ligand

DAIPEN belongs to a class of 1,2-diamine ligands that, when coordinated with transition metals such as ruthenium, rhodium, and iridium, form highly active and enantioselective catalysts. The presence of two stereogenic centers and the C₂-symmetry of the ligand are crucial for creating a well-defined chiral environment around the metal center, which effectively discriminates between the two enantiofaces of a prochiral substrate. The two 4-methoxyphenyl substituents provide the necessary steric bulk to control the trajectory of the incoming substrate, while the diamine backbone serves as a key component in the catalytic cycle, particularly in Noyori-type hydrogenation reactions.

Core Application: Asymmetric Hydrogenation of Ketones

One of the most significant applications of DAIPEN is in the ruthenium-catalyzed asymmetric hydrogenation of ketones to produce chiral secondary alcohols, which are valuable building blocks in the synthesis of pharmaceuticals and other biologically active molecules.[1][2] The combination of a chiral diphosphine ligand, such as a BINAP derivative, with a chiral diamine like DAIPEN on a ruthenium center creates a synergistic effect, leading to catalysts with exceptional activity and enantioselectivity.[1]

A prominent example is the trans-RuCl₂[(S)-Xyl-P-Phos][(S)-DAIPEN] complex, which has demonstrated remarkable efficacy in the asymmetric reduction of a wide range of prochiral ketones, including challenging heteroaromatic ketones.[1]

Mechanistic Insights: The Metal-Ligand Bifunctional Catalysis

The high efficiency of Ru-DAIPEN catalyst systems in ketone hydrogenation is attributed to a "metal-ligand bifunctional" or "outer sphere" mechanism.[3][4] In this model, the reaction does not proceed through direct coordination of the ketone's carbonyl oxygen to the ruthenium center. Instead, the catalyst, in its dihydride form RuH₂(diphosphine)(diamine), facilitates a concerted transfer of a hydride from the metal and a proton from one of the amine ligands of DAIPEN to the carbonyl group via a six-membered pericyclic transition state.[4]

The amine backbone of the DAIPEN ligand plays a crucial role by interacting with the base activator and the substrate in the second coordination sphere.[3] This cooperative action between the metal center and the diamine ligand is key to the high catalytic activity and the observed enantioselectivity.

Noyori-Type Asymmetric Hydrogenation Mechanism Precatalyst RuCl₂(diphosphine)(S-DAIPEN) Active_Catalyst RuH₂(diphosphine)(S-DAIPEN) Precatalyst->Active_Catalyst H₂, Base Substrate_Complex [Catalyst-Substrate Complex] Active_Catalyst->Substrate_Complex Ketone Transition_State Six-Membered Pericyclic Transition State Substrate_Complex->Transition_State Product_Complex [Ru-Amido-Product Complex] Transition_State->Product_Complex H transfer Product_Complex->Active_Catalyst H₂ Product_Release Chiral Alcohol Product Product_Complex->Product_Release

Caption: Proposed mechanism for Ru-DAIPEN catalyzed asymmetric hydrogenation.

Substrate Scope in Asymmetric Ketone Hydrogenation

The versatility of DAIPEN-based ruthenium catalysts is evident from their broad substrate scope, encompassing a variety of aromatic and heteroaromatic ketones. High yields and excellent enantioselectivities are consistently achieved across a range of substrates with different electronic and steric properties.

Substrate (Ketone)Catalyst SystemS/C RatioConditionsYield (%)ee (%)Reference
AcetophenoneRuCl₂[(S)-P-Phos][(S)-DAIPEN]1000:1KOH, 2-propanol, 2 MPa H₂, 30°C10088.5 (S)[5]
2'-BromoacetophenoneRuCl₂[(S)-P-Phos][(S)-DAIPEN]1000:1KOH, 2-propanol, 2 MPa H₂, 30°C>9997.1 (S)[5]
2-Acetylthiophenetrans-RuCl₂[(R)-xylbinap][(R)-daipen]1000:1t-BuOK, 2-propanol, 8 atm H₂, 30°C9898 (R)[1]
2-Acetylfurantrans-RuCl₂[(R)-xylbinap][(R)-daipen]1000:1t-BuOK, 2-propanol, 8 atm H₂, 30°C9896 (R)[1]
3-Acetylpyridinetrans-RuCl₂[(R)-xylbinap][(R)-daipen]1000:1t-BuOK, 2-propanol, 8 atm H₂, 30°C9995 (R)[1]
4-Chromone(S)-XylBINAP/(S)-DAIPEN–RuN/AH₂, various conditions>9599 (S)[2]

Experimental Protocols

Protocol 1: Preparation of the RuCl₂[(S)-Xyl-P-Phos][(S)-DAIPEN] Catalyst

This protocol describes a general in-situ preparation method for the active catalyst, which is often preferred for its convenience.

Materials:

  • [RuCl₂(p-cymene)]₂

  • (S)-Xyl-P-Phos

  • (S)-DAIPEN

  • Anhydrous, degassed solvent (e.g., toluene or DMF)

  • Schlenk flask and standard Schlenk line equipment

  • Nitrogen or Argon atmosphere

Procedure:

  • In a glovebox or under a nitrogen atmosphere, add [RuCl₂(p-cymene)]₂ (1.0 eq) and (S)-Xyl-P-Phos (2.0 eq) to a Schlenk flask equipped with a magnetic stir bar.

  • Add anhydrous, degassed solvent (e.g., toluene) to the flask.

  • Stir the mixture at room temperature for 30 minutes.

  • Add (S)-DAIPEN (2.2 eq) to the reaction mixture.

  • Stir the mixture at an elevated temperature (e.g., 80-100 °C) for 1-2 hours until the formation of the catalyst is complete (often indicated by a color change).

  • The catalyst can be isolated by precipitation and filtration or used directly as a solution for the hydrogenation reaction.

Catalyst_Preparation_Workflow start Start step1 Combine [RuCl₂(p-cymene)]₂ and (S)-Xyl-P-Phos in a Schlenk flask under inert atmosphere start->step1 step2 Add anhydrous, degassed solvent step1->step2 step3 Stir at room temperature step2->step3 step4 Add (S)-DAIPEN step3->step4 step5 Heat and stir the mixture step4->step5 step6 Catalyst solution is ready for use or isolation step5->step6 end End step6->end

Caption: Workflow for the in-situ preparation of the Ru-DAIPEN catalyst.

Protocol 2: Asymmetric Hydrogenation of Acetophenone

This protocol provides a representative procedure for the asymmetric hydrogenation of a simple aromatic ketone using a pre-formed or in-situ generated Ru-DAIPEN catalyst.

Materials:

  • RuCl₂[(S)-P-Phos][(S)-DAIPEN] catalyst

  • Acetophenone

  • Potassium hydroxide (KOH) or Potassium tert-butoxide (t-BuOK)

  • Anhydrous 2-propanol

  • High-pressure autoclave

  • Hydrogen gas (high purity)

Procedure:

  • In a glovebox, charge a glass liner for the autoclave with the RuCl₂[(S)-P-Phos][(S)-DAIPEN] catalyst (e.g., S/C ratio of 1000:1).

  • Add the base (e.g., KOH, 20 eq relative to the catalyst).

  • Add anhydrous 2-propanol to dissolve the catalyst and base.

  • Add acetophenone to the liner.

  • Seal the glass liner and place it inside the autoclave.

  • Seal the autoclave, remove it from the glovebox, and connect it to a hydrogen line.

  • Purge the autoclave with hydrogen gas several times.

  • Pressurize the autoclave to the desired pressure (e.g., 2 MPa).

  • Stir the reaction mixture at the desired temperature (e.g., 30 °C) for the required time (monitor by TLC or GC).

  • After the reaction is complete, carefully vent the autoclave and purge with nitrogen.

  • Open the autoclave and remove the reaction mixture.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the chiral 1-phenylethanol.

  • Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Conclusion and Future Outlook

(2S)-DAIPEN has established itself as a cornerstone chiral ligand in asymmetric catalysis, particularly for the ruthenium-catalyzed hydrogenation of ketones. Its predictable stereochemical outcomes, broad substrate applicability, and the high efficiency of the resulting catalysts make it an invaluable tool for synthetic chemists in both academic and industrial settings. Future research will likely focus on expanding the application of DAIPEN and its derivatives to other catalytic transformations, developing more sustainable and recyclable catalyst systems, and further elucidating the nuances of the reaction mechanism to enable the rational design of even more effective catalysts. The continued exploration of DAIPEN's potential will undoubtedly lead to new and innovative solutions for the synthesis of complex chiral molecules.

References

  • Asymmetric hydrogenation - Wikipedia. [Link]

  • The Noyori Asymmetric Hydrogenation Reaction - Andrew G Myers Research Group. [Link]

  • Asymmetric Hydrogenation of Aromatic Ketones Catalyzed by RuCl 2 [(S)-P-Phos]-[(S)-DAIPEN] - CNKI. [Link]

  • General asymmetric hydrogenation of hetero-aromatic ketones - PubMed. [Link]

  • Mechanism of Asymmetric Hydrogenation of Ketones Catalyzed by BINAP/1,2-Diamine-Ruthenium(II) Complexes | Request PDF - ResearchGate. [Link]

  • Mechanistic insight into NOYORI asymmetric hydrogenations. - Semantic Scholar. [Link]

  • Noyori Hydrogenation - YouTube. [Link]

  • Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands - RSC Publishing. [Link]

  • Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands - PMC - NIH. [Link]

  • Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - NIH. [Link]

  • Preparation and Characterization of Ru-Based Catalyst for Power to Gas Applications. [Link]

  • Iridium-Catalyzed Asymmetric Hydrogenation of Heteroaromatics with Multiple N Atoms via Substrate Activation. [Link]

  • Transfer Hydrogenation from 2-propanol to Acetophenone Catalyzed by [RuCl2(η6-arene)P] (P = monophosphine) and [Rh(PP)2]X (PP = diphosphine, X = Cl−, BF4−) Complexes - MDPI. [Link]

  • Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study - MDPI. [Link]

  • Ruthenium(II)-assisted asymmetric hydrogen transfer reduction of acetophenone using chiral tridentate phosphorus-containing ligands derived from (1 R, 2 R)-1,2-diaminocyclohexane - ResearchGate. [Link]

  • Development of a Method for the Preparation of Ruthenium Indenylidene-Ether Olefin Metathesis Catalysts - PMC - NIH. [Link]

  • Asymmetric transfer hydrogenation of acetophenone derivatives using 2-benzyl-tethered ruthenium (II)/TsDPEN complexes bearing η6-(p-OR) (R = H, iPr, Bn, Ph) ligands - ePrints Soton. [Link]

  • (S)-Xyl-P-Phos RuCl2 (S)-Daipen - PubChem - NIH. [Link]

  • Synthesis of the butanamide derivative S 19812, a new dual inhibitor of cyclooxygenase and lipoxygenase pathways - PubMed. [Link]

  • CN102464676A - Ruthenium (II)
  • phosphine–nickel complex catalyzed cross-coupling of grignard reagents with aryl and alkenyl halides - Organic Syntheses Procedure. [Link]

  • US11639334B2 - Methods for synthesis of oxypicolinamides - Google P
  • Florylpicoxamid | C27H26F2N2O6 | CID 121463656 - PubChem - NIH. [Link]

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Application

Application Notes and Protocols for Enantioselective Synthesis using (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Introduction: The Architectural Elegance of a Chiral Diamine Ligand In the realm of asymmetric catalysis, where the precise control of stereochemistry is paramount for the synthesis of enantiomerically pure compounds in...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Architectural Elegance of a Chiral Diamine Ligand

In the realm of asymmetric catalysis, where the precise control of stereochemistry is paramount for the synthesis of enantiomerically pure compounds in the pharmaceutical and fine chemical industries, the design of the chiral ligand is the cornerstone of success. (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine stands as a testament to the rational design of C₂-symmetric chiral ligands. Its efficacy in inducing high levels of enantioselectivity in a variety of chemical transformations stems from its unique structural architecture.

The two nitrogen atoms of the diamine backbone serve as effective coordination points for a transition metal, typically ruthenium, forming a stable chelate ring. The chirality is conferred by the stereogenic centers at the C1 and C2 positions of the butane backbone. The bulky 1,1-bis(4-methoxyphenyl) group at the C1 position and the isopropyl group at the C3 position create a well-defined and sterically hindered chiral environment around the coordinated metal center. This chiral pocket dictates the facial selectivity of the approach of a prochiral substrate, leading to the preferential formation of one enantiomer over the other. The methoxy substituents on the phenyl rings can also play a role in modulating the electronic properties of the catalyst and can engage in non-covalent interactions with the substrate, further enhancing stereochemical control.

This application note will provide a detailed protocol for the use of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine in the highly valuable asymmetric transfer hydrogenation of aromatic ketones, a cornerstone reaction in the synthesis of chiral secondary alcohols.

Mechanism of Enantioselection: A Concerted Dance of Hydride and Proton Transfer

The asymmetric transfer hydrogenation of ketones catalyzed by ruthenium(II) complexes of chiral 1,2-diamines, a reaction pioneered by Noyori, is understood to proceed via a non-classical, metal-ligand bifunctional mechanism.[1][2] This concerted mechanism avoids the need for direct coordination of the ketone substrate to the metal center, which is often a kinetically slow process.

The catalytic cycle is initiated by the in-situ formation of a ruthenium hydride species from a pre-catalyst, typically [RuCl₂(p-cymene)]₂, and the chiral diamine ligand in the presence of a hydrogen source, such as isopropanol or a formic acid/triethylamine mixture.[3][4] The active catalyst, a coordinatively saturated 18-electron complex, features a Ru-H bond and an N-H bond from the diamine ligand.

The key to enantioselectivity lies in the simultaneous transfer of a hydride from the ruthenium center and a proton from the coordinated diamine ligand to the carbonyl group of the ketone via a six-membered pericyclic transition state.[2] The chiral environment created by the bulky substituents on the diamine ligand forces the ketone to approach the catalyst in a specific orientation to minimize steric hindrance. This preferential orientation ensures that the hydride and proton are delivered to one of the two enantiotopic faces of the carbonyl group, leading to the formation of the chiral alcohol with high enantiomeric excess.[4]

Asymmetric Transfer Hydrogenation Mechanism Proposed Mechanism for Asymmetric Transfer Hydrogenation cluster_0 Catalyst Activation cluster_1 Catalytic Cycle Pre-catalyst [RuCl₂(p-cymene)]₂ + (S,S)-Diamine Active Catalyst Ru(II)-Hydride-Diamine Complex Pre-catalyst->Active Catalyst Hydrogen Source (e.g., i-PrOH, HCOOH/NEt₃) Transition State Six-membered Pericyclic Transition State Active Catalyst->Transition State Substrate Approach Ketone Prochiral Ketone (R¹COR²) Ketone->Transition State Product Release Product Release Transition State->Product Release H⁻ and H⁺ Transfer Chiral Alcohol Enantioenriched Alcohol (R¹R²CHOH) Product Release->Active Catalyst Regeneration Product Release->Chiral Alcohol caption Figure 1. Catalytic cycle for asymmetric transfer hydrogenation.

Caption: Figure 1. Catalytic cycle for asymmetric transfer hydrogenation.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol provides a representative procedure for the asymmetric transfer hydrogenation of acetophenone to (S)-1-phenylethanol using a catalyst generated in situ from [RuCl₂(p-cymene)]₂ and (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

Materials:

  • [RuCl₂(p-cymene)]₂ (Ruthenium(II) chloride p-cymene dimer)

  • (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

  • Anhydrous, degassed 2-propanol (isopropanol)

  • Potassium hydroxide (KOH) or Potassium tert-butoxide (KOtBu)

  • Acetophenone (freshly distilled)

  • Anhydrous diethyl ether or ethyl acetate for extraction

  • Anhydrous magnesium sulfate or sodium sulfate for drying

  • Standard laboratory glassware, dried in an oven

  • Inert atmosphere setup (Schlenk line or glovebox with nitrogen or argon)

Procedure:

  • Catalyst Preparation (in situ): a. In a Schlenk flask under an inert atmosphere, add [RuCl₂(p-cymene)]₂ (e.g., 0.005 mmol, 1 mol% Ru) and (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine (e.g., 0.011 mmol, 1.1 mol equivalent to Ru). b. Add anhydrous, degassed 2-propanol (e.g., 2.5 mL). c. Stir the mixture at room temperature for 20-30 minutes. The solution should become a clear, homogeneous color.

  • Hydrogenation Reaction: a. In a separate Schlenk flask under an inert atmosphere, prepare a solution of potassium hydroxide or potassium tert-butoxide in 2-propanol (e.g., 0.02 M solution). b. To the catalyst solution, add the base solution (e.g., 1 mL, 0.02 mmol). c. Add acetophenone (e.g., 1.0 mmol) to the reaction mixture. d. Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the required time (e.g., 1-24 hours). Monitor the reaction progress by TLC or GC.

  • Work-up and Purification: a. After the reaction is complete (as determined by monitoring), cool the mixture to room temperature. b. Quench the reaction by adding a few drops of water. c. Remove the solvent under reduced pressure. d. Extract the residue with diethyl ether or ethyl acetate (3 x 10 mL). e. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure. f. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 1-phenylethanol.

  • Determination of Enantiomeric Excess (ee): a. The enantiomeric excess of the product can be determined by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) using a suitable chiral stationary phase column (e.g., Chiralcel OD-H or similar). b. Compare the retention times of the enantiomers with those of a racemic standard.

Experimental_Workflow Catalyst_Prep In situ Catalyst Preparation ([RuCl₂(p-cymene)]₂ + Diamine in i-PrOH) Reaction_Setup Addition of Base and Substrate (KOH/KOtBu, Acetophenone) Catalyst_Prep->Reaction_Setup Hydrogenation Asymmetric Transfer Hydrogenation (Heating and Stirring) Reaction_Setup->Hydrogenation Workup Quenching, Extraction, and Drying Hydrogenation->Workup Purification Flash Column Chromatography Workup->Purification Analysis Determination of Yield and ee (Chiral HPLC/GC) Purification->Analysis caption Figure 2. Experimental workflow for asymmetric transfer hydrogenation.

Caption: Figure 2. Experimental workflow for asymmetric transfer hydrogenation.

Data Presentation: Expected Performance

The following table summarizes the typical performance of Noyori-type catalysts in the asymmetric transfer hydrogenation of various aromatic ketones. While specific data for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is not extensively reported, the values presented here are representative of what can be expected for this class of highly effective catalysts.[3][5]

EntrySubstrate (Ar-CO-R)ArRConversion (%)Yield (%)ee (%)
1AcetophenonePhenylCH₃>9995-9995-99
2PropiophenonePhenylCH₂CH₃>9994-9896-99
34'-Chloroacetophenone4-ChlorophenylCH₃>9996-9997-99
44'-Methoxyacetophenone4-MethoxyphenylCH₃>9995-9894-98
52'-Acetonaphthone2-NaphthylCH₃>9993-9798-99

Trustworthiness and Causality in Experimental Choices

  • Inert Atmosphere: The ruthenium catalyst, particularly the active hydride species, is sensitive to oxygen. Performing the reaction under an inert atmosphere of nitrogen or argon is crucial to prevent catalyst deactivation and ensure high catalytic activity and reproducibility.

  • Anhydrous and Degassed Solvents: Water can react with the base and the ruthenium hydride, leading to catalyst decomposition and reduced efficiency. Using anhydrous and degassed solvents minimizes these side reactions.

  • Role of the Base: The addition of a base, such as KOH or KOtBu, is often essential for the in situ generation of the active ruthenium hydride catalyst from the pre-catalyst and 2-propanol. It facilitates the deprotonation of 2-propanol, which then participates in the formation of the hydride.

  • Choice of Hydrogen Source: While 2-propanol is a common and effective hydrogen donor, a formic acid/triethylamine (5:2 azeotrope) mixture can also be used, often at lower temperatures. The choice of hydrogen source can influence reaction rates and, in some cases, enantioselectivity.[3]

  • Catalyst Loading: The catalyst loading is typically kept low (e.g., 1 mol%) to maximize the turnover number (TON) and ensure the economic viability of the process. However, for less reactive substrates, a higher catalyst loading may be necessary.

Conclusion

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a promising chiral ligand for enantioselective synthesis, particularly in the asymmetric transfer hydrogenation of ketones. Its well-defined chiral architecture allows for the creation of a highly effective catalytic system capable of producing chiral secondary alcohols with excellent enantioselectivity. The provided protocol serves as a robust starting point for researchers and drug development professionals to explore the full potential of this valuable chiral building block. The principles of the metal-ligand bifunctional mechanism offer a clear rationale for the experimental design, enabling the logical optimization of reaction conditions for a wide range of substrates.

References

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97-102. [Link]

  • Hashiguchi, S., Fujii, A., Takehara, J., Ikariya, T., & Noyori, R. (1995). Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes. Journal of the American Chemical Society, 117(28), 7562-7563. [Link]

  • Almeida, T. A., et al. (2014). Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study. RSC Advances, 4(77), 40825-40836. [Link]

  • Gladiali, S., & Alberico, E. (2006). Asymmetric transfer hydrogenation: chiral ligands and applications. Chemical Society Reviews, 35(3), 226-236. [Link]

  • Wills, M. (2012). Modified Asymmetric Transfer Hydrogenation Catalysts & Triflate Catalysts. Kanto Chemical Co., Inc.[Link]

  • Noyori, R. (2002). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition, 41(12), 2008-2022. [Link]

  • Sandoval, C. A., Ohkuma, T., Muñiz, K., & Noyori, R. (2003). Mechanism of asymmetric hydrogenation of ketones catalyzed by BINAP/1,2-diamine-ruthenium(II) complexes. Journal of the American Chemical Society, 125(43), 13490-13503. [Link]

Sources

Method

The Enigmatic Ligand: A Review of Chiral 1,2-Diamine Scaffolds in Asymmetric Catalysis in the Context of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Despite a comprehensive search of scientific literature and chemical databases, specific applications and detailed protocols for the chiral diamine (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine as a ligand...

Author: BenchChem Technical Support Team. Date: January 2026

Despite a comprehensive search of scientific literature and chemical databases, specific applications and detailed protocols for the chiral diamine (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine as a ligand in metal-catalyzed reactions remain elusive. This suggests that this particular ligand is not widely utilized or reported in the field of asymmetric catalysis. However, the structural motifs present in this molecule are emblematic of a broader class of C₂-symmetric and non-symmetric vicinal diamines that are pivotal in modern synthetic chemistry. This application note, therefore, will provide a detailed overview of the principles and applications of closely related and well-established chiral 1,2-diamine ligands, offering a foundational understanding for researchers interested in the potential applications of novel diamine scaffolds.

Introduction to Chiral 1,2-Diamine Ligands

Chiral 1,2-diamines are a class of "privileged ligands" in asymmetric catalysis. Their prevalence stems from their ability to form stable, well-defined five-membered chelate rings with a wide variety of transition metals, including rhodium, ruthenium, copper, and palladium. This chelation creates a rigid chiral environment around the metal center, enabling high levels of stereocontrol in a multitude of chemical transformations. The stereoelectronic properties of these ligands can be readily tuned by modifying the substituents on the nitrogen atoms and the carbon backbone, allowing for the optimization of reactivity and enantioselectivity for specific reactions.

Core Principles of Stereocontrol with Chiral Diamines

The efficacy of a chiral 1,2-diamine ligand in inducing enantioselectivity is rooted in the conformational rigidity of the metal-ligand complex. The diamine backbone, often a cyclohexane, ethylene, or more complex scaffold, adopts a specific conformation upon chelation. The substituents on the diamine then create a chiral pocket that sterically differentiates the two prochiral faces of the substrate or the two enantiotopic reactive sites.

Key Features Influencing Catalytic Performance:

  • C₂-Symmetry: Many successful chiral diamines possess a C₂ axis of symmetry. This reduces the number of possible diastereomeric transition states, simplifying the stereochemical analysis and often leading to higher enantioselectivities.

  • Backbone Rigidity: A rigid backbone is crucial for maintaining a well-defined chiral environment. Conformationally flexible ligands can lead to a loss of stereocontrol.

  • N-Substituents: The nature of the substituents on the nitrogen atoms significantly impacts the steric and electronic properties of the catalyst. Bulky substituents can enhance enantioselectivity by creating a more sterically demanding chiral pocket. Electron-donating or -withdrawing groups can modulate the reactivity of the metal center.

Representative Applications of Chiral 1,2-Diamine Ligands

While specific data for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is unavailable, we can extrapolate its potential applications by examining established protocols for analogous ligands in key metal-catalyzed reactions.

Asymmetric Hydrogenation and Transfer Hydrogenation

One of the most prominent applications of chiral diamine ligands is in the asymmetric hydrogenation and transfer hydrogenation of prochiral ketones and imines. Ruthenium and rhodium complexes of chiral diamines are particularly effective for these transformations, yielding chiral alcohols and amines with high enantiomeric excess.

Protocol: Asymmetric Transfer Hydrogenation of Acetophenone (Representative)

This protocol is a generalized procedure based on well-established methods using Ru(II)-diamine catalysts.

Materials:

  • [RuCl₂(p-cymene)]₂

  • Chiral 1,2-diamine ligand (e.g., (1R,2R)-N-(p-tosyl)-1,2-diphenylethylenediamine, TsDPEN)

  • Acetophenone

  • Formic acid/triethylamine (5:2 azeotrope) or 2-propanol

  • Anhydrous, degassed solvent (e.g., dichloromethane or isopropanol)

Procedure:

  • Catalyst Pre-formation: In a glovebox, a Schlenk flask is charged with [RuCl₂(p-cymene)]₂ (1 mol%) and the chiral 1,2-diamine ligand (2.2 mol%). Anhydrous, degassed solvent is added, and the mixture is stirred at room temperature for 30-60 minutes to form the active catalyst.

  • Reaction Setup: To the catalyst solution, acetophenone (1.0 mmol) is added.

  • Hydrogen Source Addition: The hydrogen source (formic acid/triethylamine azeotrope or 2-propanol, typically a large excess) is added to the reaction mixture.

  • Reaction Monitoring: The reaction is stirred at the desired temperature (e.g., 25-40 °C) and monitored by TLC or GC for the consumption of the starting material.

  • Work-up and Purification: Upon completion, the reaction mixture is quenched with water and extracted with an organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the chiral 1-phenylethanol.

  • Enantiomeric Excess Determination: The enantiomeric excess of the product is determined by chiral HPLC or GC analysis.

Causality Behind Experimental Choices:

  • Catalyst Pre-formation: Allowing the ruthenium precursor and the chiral ligand to react before adding the substrate ensures the formation of the active chiral catalyst, leading to better reproducibility and enantioselectivity.

  • Hydrogen Source: Formic acid/triethylamine is a common and efficient hydrogen donor in transfer hydrogenation. 2-propanol can also be used, often with a base co-catalyst.

  • Anhydrous and Degassed Conditions: Many organometallic catalysts are sensitive to oxygen and moisture, which can lead to catalyst deactivation.

Asymmetric Addition Reactions

Copper-diamine complexes are widely employed in asymmetric conjugate additions, Henry (nitroaldol) reactions, and other carbon-carbon bond-forming reactions. The chiral ligand controls the facial selectivity of the nucleophilic attack on the electrophile.

Protocol: Asymmetric Michael Addition of a β-Ketoester to a Nitroalkene (Representative)

This protocol is a generalized procedure based on established methods using Cu(II)-diamine catalysts.

Materials:

  • Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

  • Chiral 1,2-diamine ligand

  • β-ketoester (e.g., ethyl 2-oxocyclopentanecarboxylate)

  • Nitroalkene (e.g., β-nitrostyrene)

  • Anhydrous solvent (e.g., ethanol or THF)

Procedure:

  • Catalyst Formation: In a reaction vessel, Cu(OAc)₂·H₂O (5 mol%) and the chiral 1,2-diamine ligand (6 mol%) are dissolved in the anhydrous solvent and stirred at room temperature for 1 hour.

  • Reaction Mixture: The β-ketoester (1.2 mmol) is added to the catalyst solution, followed by the nitroalkene (1.0 mmol).

  • Reaction Progress: The reaction is stirred at room temperature and monitored by TLC.

  • Work-up and Purification: Once the reaction is complete, the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel to yield the Michael adduct.

  • Stereochemical Analysis: The diastereomeric ratio and enantiomeric excess of the product are determined by NMR spectroscopy and chiral HPLC analysis, respectively.

Causality Behind Experimental Choices:

  • Copper(II) Precursor: Cu(OAc)₂ is a common and air-stable precursor for the in-situ formation of the active chiral copper catalyst.

  • Ligand-to-Metal Ratio: A slight excess of the ligand is often used to ensure complete complexation of the metal ion.

  • Solvent Choice: The solvent can have a significant impact on the solubility of the catalyst and reactants, as well as on the stereochemical outcome of the reaction.

Visualization of Catalytic Concepts

To illustrate the fundamental principles discussed, the following diagrams represent a generalized experimental workflow and a conceptual catalytic cycle for a metal-diamine catalyzed asymmetric reaction.

experimental_workflow cluster_prep Catalyst Preparation cluster_reaction Asymmetric Reaction cluster_analysis Analysis & Purification metal Metal Precursor catalyst Active Chiral Catalyst metal->catalyst ligand Chiral Diamine Ligand ligand->catalyst solvent_prep Anhydrous Solvent solvent_prep->catalyst substrate Prochiral Substrate catalyst->substrate product Chiral Product substrate->product reagent Reagent reagent->product purification Purification (Chromatography) product->purification analysis Stereochemical Analysis (HPLC, GC, NMR) purification->analysis

Figure 1: A generalized workflow for a metal-catalyzed asymmetric reaction using a chiral diamine ligand.

catalytic_cycle catalyst [M(L)] Active Catalyst substrate_complex [M(L)(Substrate)] Substrate Complex catalyst->substrate_complex + Substrate transition_state Diastereomeric Transition State substrate_complex->transition_state + Reagent product_complex [M(L*)(Product)] Product Complex transition_state->product_complex Stereoselective Transformation product_complex->catalyst - Product product Chiral Product product_complex->product

Figure 2: A conceptual catalytic cycle for a generic asymmetric transformation catalyzed by a metal-chiral diamine complex (M = metal, L* = chiral diamine ligand).

Conclusion and Future Outlook

While (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine does not appear to be a ligand of widespread use, its structural features align with those of highly successful chiral 1,2-diamines. The presence of the electron-donating methoxy groups on the phenyl rings could influence the electronic properties of a metal center, and the stereochemistry of the butanediamine backbone would define the chiral environment.

For researchers in drug development and organic synthesis, the exploration of novel chiral ligands is a continuous endeavor. The protocols and principles outlined in this note for established chiral 1,2-diamines provide a solid foundation for investigating the potential of new ligands like (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. Future work could involve the synthesis of this ligand, its complexation with various transition metals, and its evaluation in a range of benchmark asymmetric reactions. Such studies would be essential to determine if this enigmatic ligand holds untapped potential in the field of asymmetric catalysis.

References

Due to the lack of specific literature for the requested compound, this section would typically be populated with references to seminal and recent papers on the applications of well-known chiral 1,2-diamines in the specific reactions discussed (e.g., Noyori's work on asymmetric hydrogenation, Jacobsen's work on hydrolytic kinetic resolution, etc.).

Application

Application Notes and Protocols for Asymmetric Hydrogenation with (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Introduction Asymmetric hydrogenation is a cornerstone of modern organic synthesis, enabling the stereoselective reduction of prochiral substrates to valuable chiral products.[1] This technique is of paramount importance...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Asymmetric hydrogenation is a cornerstone of modern organic synthesis, enabling the stereoselective reduction of prochiral substrates to valuable chiral products.[1] This technique is of paramount importance in the pharmaceutical and agrochemical industries, where the chirality of a molecule dictates its biological activity.[1] Among the arsenal of chiral catalysts developed, those based on the ruthenium-diamine-diphosphine framework, pioneered by Noyori, have proven to be exceptionally efficient and versatile for the hydrogenation of ketones and imines.[1][2]

This document provides a detailed guide to the experimental setup for asymmetric hydrogenation utilizing the chiral diamine ligand (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, often referred to in literature by acronyms such as DAIPEN when paired with a diphosphine like XylBINAP.[3] We will delve into the mechanistic underpinnings of this catalytic system, provide detailed protocols for catalyst preparation and hydrogenation reactions, and present representative data to guide researchers in applying this powerful tool.

Mechanistic Insights: The Noyori-type Bifunctional Catalysis

The high efficiency and enantioselectivity of the Ru-(diphosphine)(diamine) catalyst system are attributed to a "metal-ligand bifunctional" mechanism.[1] Contrary to earlier hypotheses of a six-membered pericyclic transition state involving direct substrate coordination to the metal, more recent studies suggest an outer-sphere mechanism.[1][4]

In this currently accepted model, the catalytic cycle involves the following key steps:

  • Catalyst Activation: The pre-catalyst, typically a Ru(II) dihalide complex, is activated by hydrogen in the presence of a base (e.g., KOtBu) to form the active 18-electron RuH₂ species.[1][5]

  • Outer-Sphere Interaction: The ketone substrate does not directly coordinate to the ruthenium center. Instead, it interacts with the chiral diamine ligand through hydrogen bonding.

  • Concerted Hydrogen Transfer: The hydrogenation occurs via a concerted transfer of a hydride from the ruthenium center and a proton from the amine ligand of the diamine to the carbonyl group of the substrate.[4] This transfer proceeds through a six-membered transition state.

  • Product Release and Catalyst Regeneration: The resulting chiral alcohol is released, and the catalyst is regenerated for the next catalytic cycle.

The chirality of both the diphosphine and the diamine ligand work in concert to create a highly stereodefined environment, leading to excellent enantioselectivity.[6] The specific diamine, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, provides a unique steric and electronic environment that has proven highly effective for a range of substrates.[3]

Catalytic Cycle Diagram

Catalytic_Cycle cluster_main Asymmetric Hydrogenation Cycle cluster_reactants cluster_products Precatalyst [RuCl₂(diphosphine)(diamine)] Active_Catalyst [RuH₂(diphosphine)(diamine)] Precatalyst->Active_Catalyst H₂, Base Transition_State [Substrate-Catalyst Complex] (Outer-Sphere) Active_Catalyst->Transition_State Ketone Substrate Product_Complex [Product-Catalyst Complex] Transition_State->Product_Complex Concerted H⁻/H⁺ Transfer Product_Complex->Active_Catalyst Release of Chiral Alcohol Chiral_Alcohol R₂CHOH* Product_Complex->Chiral_Alcohol Ketone R₂C=O Ketone->Transition_State Hydrogen H₂ Hydrogen->Precatalyst Experimental_Workflow Start Start Catalyst_Prep Catalyst Preparation (In Situ) Start->Catalyst_Prep Reaction_Setup Reaction Setup (Substrate, Solvent, Base) Catalyst_Prep->Reaction_Setup Hydrogenation Hydrogenation (Pressure, Temp, Time) Reaction_Setup->Hydrogenation Workup Reaction Work-up and Quenching Hydrogenation->Workup Analysis Purification and Analysis (Yield, ee) Workup->Analysis End End Analysis->End

Sources

Method

Application Note & Protocols: Exploring the Substrate Scope of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Complexes in Asymmetric Catalysis

Abstract This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the application of chiral complexes derived from (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the application of chiral complexes derived from (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, commonly known as (S)-DAIPEN. This C2-symmetric chiral diamine ligand is a cornerstone in modern asymmetric catalysis, particularly when complexed with ruthenium for the transfer hydrogenation and pressure hydrogenation of a broad range of prochiral ketones and imines. We will explore the mechanistic underpinnings of its stereocontrol, delineate the substrate scope with representative data, and provide detailed, field-tested protocols for immediate laboratory implementation.

Introduction: The Architectural Advantage of (S)-DAIPEN

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, or (S)-DAIPEN, is a highly effective chiral ligand for a variety of metal-catalyzed asymmetric transformations. Its structure is characterized by two key features that dictate its catalytic prowess:

  • C2-Symmetry: This element simplifies the analysis of catalytic cycles by reducing the number of possible diastereomeric transition states.

  • Steric Hindrance and Electronic Effects: The bulky diphenylmethyl group (with electron-donating methoxy substituents) and the isopropyl group work in concert to create a well-defined and rigid chiral pocket around the metal center. This steric arrangement is crucial for effective facial discrimination of prochiral substrates.

When coordinated with a metal, typically Ruthenium(II), and a C5- or C6-arene ligand (like p-cymene or hexamethylbenzene), (S)-DAIPEN forms stable, 16-electron pre-catalysts such as RuCl. Upon activation, these complexes generate a highly active 18-electron metal hydride species that serves as the reducing agent. The chirality is transferred during the hydride delivery step, which proceeds through a highly organized, six-membered pericyclic transition state, a concept pioneered by Noyori and coworkers.

Reaction Mechanism: The Basis of Stereoselectivity

The exceptional enantioselectivity achieved with Ru-(S)-DAIPEN catalysts stems from a well-elucidated outer-sphere mechanism. The key hydride transfer step involves a six-membered ring transition state where the substrate's carbonyl group coordinates to the acidic N-H proton of the diamine ligand, not directly to the metal center.

Key Mechanistic Features:

  • Catalyst Activation: The Ru(II)-Cl pre-catalyst is activated by a base (e.g., KOtBu or a formate salt) to generate the active Ru(II)-H species.

  • Substrate Coordination: The ketone substrate's carbonyl oxygen forms a hydrogen bond with the N-H proton of the ligand.

  • Hydride Transfer: The hydride (H⁻) on the ruthenium center is delivered to the electrophilic carbonyl carbon. The steric bulk of the DAIPEN ligand ensures this transfer occurs preferentially to one face of the ketone.

  • Product Release & Catalyst Regeneration: The resulting alcohol product is released, and the catalyst is regenerated to continue the cycle.

This mechanism is depicted in the diagram below, illustrating the critical interactions that govern stereochemical outcomes.

G cluster_0 Catalytic Cycle for Asymmetric Transfer Hydrogenation Ru_H [Ru(II)-H]⁺ Active Catalyst TS Six-Membered Transition State Ru_H->TS Coordination Ru_Alkoxide Ru-Alkoxide Intermediate TS->Ru_Alkoxide Hydride Transfer Ru_Alkoxide->Ru_H Regeneration Alcohol Chiral Alcohol (R-CH(OH)-R') Ru_Alkoxide->Alcohol Protonolysis Precatalyst [Ru(II)-Cl]⁺ Pre-catalyst Precatalyst->Ru_H Activation Ketone Prochiral Ketone (R-CO-R') Ketone->TS Product_Out Product Release Base Base (e.g., KOtBu) HCOOH/NEt3 Base->Precatalyst Substrate_In Substrate Entry

Caption: Catalytic cycle for Ru-(S)-DAIPEN mediated ketone hydrogenation.

Substrate Scope: A Versatile Catalyst System

The Ru-[(S)-DAIPEN] system exhibits remarkable versatility, effectively reducing a wide array of prochiral ketones to their corresponding chiral alcohols with high yields and outstanding enantioselectivity.

Aromatic Ketones

This is the most well-studied class of substrates. Simple acetophenone derivatives and other aryl ketones are hydrogenated with near-perfect enantioselectivity. The electronic nature of the aromatic ring has a minimal effect on the stereochemical outcome, although electron-withdrawing groups can sometimes accelerate the reaction rate.

EntrySubstrate (Ketone)Product (Alcohol)Yield (%)ee (%)Reference
1Acetophenone(R)-1-Phenylethanol>9999
22-Acetylnaphthalene(R)-1-(Naphthalen-2-yl)ethanol9898
34-Chloroacetophenone(R)-1-(4-Chlorophenyl)ethanol>9999
43-Methoxyacetophenone(R)-1-(3-Methoxyphenyl)ethanol99>99
5Benzoylferrocene(R)-(Ferrocenyl)phenylmethanol9599
Heteroaromatic Ketones

Ketones bearing heteroaromatic rings are also excellent substrates. These products are valuable building blocks in medicinal chemistry and materials science. The heteroatom can act as a coordinating group but generally does not interfere with the catalytic cycle.

EntrySubstrate (Ketone)Product (Alcohol)Yield (%)ee (%)Reference
12-Acetylpyridine(R)-1-(Pyridin-2-yl)ethanol9898
23-Acetylthiophene(R)-1-(Thiophen-3-yl)ethanol>9997
32-Acetylfuran(R)-1-(Furan-2-yl)ethanol9996
α,β-Unsaturated Ketones

A significant advantage of the Ru-DAIPEN system is its chemoselectivity. It selectively reduces the C=O bond of enones without affecting the C=C double bond, providing access to valuable chiral allylic alcohols.

EntrySubstrate (Ketone)Product (Alcohol)Yield (%)ee (%)Reference
1Benzylideneacetone(R,E)-4-Phenylbut-3-en-2-ol9898
2Chalcone(R,E)-1,3-Diphenylprop-2-en-1-ol97>99

Experimental Protocols & Workflow

The following protocols provide a starting point for laboratory execution. All manipulations involving the catalyst should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using Schlenk techniques or a glovebox.

General Workflow for Asymmetric Transfer Hydrogenation

This diagram outlines the standard laboratory procedure from setup to analysis.

G cluster_workflow Standard Experimental Workflow A 1. Assemble & Inert Schlenk flask under N₂/Ar B 2. Charge Reagents - RuCl[(S)-daipen](p-cymene) - Substrate (Ketone) - Solvent (e.g., IPA) A->B C 3. Add Reducing Agent Formic acid/triethylamine mixture or 5 M aq. HCOOK B->C D 4. Reaction Stir at specified temp (e.g., 30 °C) Monitor by TLC/GC C->D E 5. Work-up - Quench reaction - Extract with organic solvent - Dry & concentrate D->E F 6. Purification Silica gel chromatography E->F G 7. Analysis - NMR (¹H, ¹³C) for structure - Chiral HPLC/GC for ee% F->G

Caption: Step-by-step workflow for a typical transfer hydrogenation experiment.

Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

Materials:

  • RuCl (Substrate-to-Catalyst ratio S/C = 2000:1)

  • Acetophenone (1.0 mmol, 120 mg)

  • Formic Acid (HCOOH)

  • Triethylamine (NEt₃)

  • 2-Propanol (IPA), degassed (5.0 mL)

  • Standard glassware for inert atmosphere chemistry

Procedure:

  • Catalyst Preparation: Prepare a 5:2 molar mixture of formic acid and triethylamine. This azeotropic mixture serves as the hydrogen source.

  • Reaction Setup: To a dry Schlenk flask under an argon atmosphere, add RuCl (0.0005 mmol, 0.3 mg).

  • Reagent Addition: Add acetophenone (1.0 mmol, 120 mg) followed by degassed 2-propanol (3.0 mL). Stir for 5 minutes to ensure dissolution.

  • Initiation: Add the pre-mixed HCOOH:NEt₃ (5:2) mixture (0.5 mL) to the flask.

  • Reaction Monitoring: Stir the reaction mixture at 30 °C. The reaction progress can be monitored by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.

  • Work-up: Upon completion, quench the reaction by adding 5 mL of water. Extract the product with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Analysis: The crude product is typically of high purity. Confirm the structure using ¹H NMR. Determine the enantiomeric excess (ee) by analysis on a chiral HPLC column (e.g., Chiralcel OD-H) with a suitable mobile phase (e.g., hexane/IPA).

Scientist's Note: The choice of hydrogen source is critical. While HCOOH/NEt₃ is common, aqueous sodium or potassium formate (HCOONa/HCOOK) can also be used, often leading to cleaner reactions and easier work-up. The S/C ratio can often be increased to >10,000 for highly reactive substrates, making the process more economical.

Conclusion

The (S)-DAIPEN ligand, particularly in its ruthenium complexes, represents a powerful and reliable tool for asymmetric hydrogenation. Its broad substrate scope, excellent enantioselectivity, and operational simplicity make it a first-choice catalyst for the synthesis of chiral alcohols. The protocols and data presented herein serve as a robust foundation for researchers aiming to leverage this technology in their synthetic endeavors, from academic exploration to industrial-scale production of chiral intermediates.

References

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97-102. URL: [Link]

  • Noyori, R., Yamakawa, M., & Hashiguchi, S. (2001). Metal−Ligand Bifunctional Catalysis: A Nonclassical Mechanism for Asymmetric Hydrogenation. The Journal of Organic Chemistry, 66(24), 7931-7944. URL: [Link]

  • Murata, K., Ikariya, T., & Noyori, R. (1999). A New Ruthenium(II) Complex with a C2-Symmetric Diamine Ligand for Asymmetric Transfer Hydrogenation of Ketones. The Journal of Organic Chemistry, 64(7), 2186-2187. URL: [Link]

  • Doucet, H., & Santelli, M. (2004). Ruthenium-catalysed asymmetric transfer hydrogenation of ketones. Tetrahedron: Asymmetry, 15(14), 2161-2184. (This is a review article summarizing data from many primary sources). URL: [Link]

  • Barbaro, P., & Bianchini, C. (2002). Asymmetric transfer hydrogenation of benzoylferrocene to (R)-(ferrocenyl)phenylmethanol by chiral ruthenium(II) catalysts. Dalton Transactions, (10), 2157-2162. URL: [Link]

Application

Application Note & Protocol: Preparation and Application of Ru-TsDAEN-MsDPEN Catalysts for Asymmetric Transfer Hydrogenation

Introduction: Asymmetric synthesis remains a cornerstone of modern pharmaceutical and fine chemical production, where the stereoselective synthesis of chiral molecules is paramount. Among the various methods, asymmetric...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Asymmetric synthesis remains a cornerstone of modern pharmaceutical and fine chemical production, where the stereoselective synthesis of chiral molecules is paramount. Among the various methods, asymmetric transfer hydrogenation (ATH) of prochiral ketones has emerged as a robust and efficient technique for producing chiral alcohols. This application note provides a detailed guide on the preparation and use of catalysts derived from (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a ligand that has shown considerable promise in this field. This diamine is a key component of the highly effective Ru-TsDAEN-MsDPEN family of catalysts, which are renowned for their high enantioselectivity and broad substrate scope.

This document will delve into the preparation of the catalyst precursor, its activation, and its application in the asymmetric transfer hydrogenation of ketones. We will explore the mechanistic underpinnings of the catalyst's stereoselectivity and provide detailed, field-tested protocols for its use, aimed at researchers, scientists, and professionals in drug development.

Catalyst System Overview

The catalyst system is a ruthenium(II) complex coordinated with a chiral diamine ligand. The ligand, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, is often tosylated to enhance its acidity and steric bulk, which are crucial for high enantioselectivity. This ligand is a member of the 1,2-diamine class of ligands that have been extensively studied in asymmetric catalysis. The active catalyst is typically generated in situ from a ruthenium precursor and the chiral ligand.

The general structure of the catalyst involves a ruthenium center, the chiral diamine ligand, and an arene ligand (such as p-cymene). The transfer hydrogenation process typically employs a hydrogen donor, such as formic acid/triethylamine or isopropanol.

Mechanistic Insights: The Noyori-Ikariya Bifunctional Mechanism

The high efficiency and stereoselectivity of these Ru(II)-diamine catalysts are explained by the Noyori-Ikariya bifunctional mechanism. This mechanism proposes a concerted, outer-sphere pathway where both the metal center and the ligand participate in the hydrogen transfer process.

  • Bifunctional Role: The ruthenium center acts as a Lewis acid, activating the carbonyl group of the substrate (ketone). The N-H proton of the coordinated diamine ligand acts as a Brønsted acid, participating in the hydrogen transfer to the carbonyl oxygen.

  • Stereocontrol: The chirality of the diamine ligand and the steric environment created by its substituents (in this case, the 4-methoxyphenyl and methyl groups) dictate the facial selectivity of the hydride transfer to the prochiral ketone, leading to the preferential formation of one enantiomer of the alcohol.

The following diagram illustrates the key steps in the proposed catalytic cycle for the asymmetric transfer hydrogenation of a ketone.

G Ru_precatalyst Ru(II) Precatalyst (e.g., [RuCl2(p-cymene)]2) Active_catalyst Active Ru-H Catalyst (16e-) Ru_precatalyst->Active_catalyst + Base, H-donor - Base-HCl Substrate_complex Substrate Complex (Ru-H...O=C) Active_catalyst->Substrate_complex + Ketone Transition_state Pericyclic Transition State (Six-membered ring) Substrate_complex->Transition_state Hydride Transfer Product_complex Product Complex (Ru...HO-C-H) Transition_state->Product_complex Product_complex->Active_catalyst + H-donor - H-donor byproduct Product_release Chiral Alcohol Product Product_complex->Product_release Release

Caption: Catalytic cycle for Ru-catalyzed asymmetric transfer hydrogenation.

Experimental Protocols

Preparation of the Chiral Diamine Ligand

The synthesis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine can be achieved through various synthetic routes. A common approach involves the reductive amination of a chiral amino alcohol precursor. For the purpose of this guide, we will assume the availability of the diamine ligand from a commercial source or a custom synthesis laboratory.

Preparation of the Ruthenium Precursor: [RuCl₂(p-cymene)]₂

The dimeric ruthenium(II) chloride complex with p-cymene is a common and effective precatalyst for generating the active catalyst in situ.

Materials:

  • RuCl₃·xH₂O

  • α-phellandrene

  • Ethanol (absolute)

  • Argon or Nitrogen (for inert atmosphere)

Procedure:

  • A mixture of RuCl₃·xH₂O (1.0 eq) and α-phellandrene (10 eq) in absolute ethanol (30 mL per 1 g of RuCl₃·xH₂O) is heated at reflux for 4 hours under an inert atmosphere.

  • The reaction mixture is cooled to room temperature, and the volume is reduced by approximately half under vacuum.

  • The resulting red-brown solid is filtered, washed with a small amount of cold ethanol, and then with hexane.

  • The solid is dried under vacuum to yield [RuCl₂(p-cymene)]₂.

In Situ Preparation of the Active Catalyst and Asymmetric Transfer Hydrogenation of Acetophenone

This protocol details the in situ generation of the active catalyst and its immediate use in the asymmetric transfer hydrogenation of a model substrate, acetophenone.

Materials:

  • [RuCl₂(p-cymene)]₂ (precatalyst)

  • (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine (ligand)

  • Acetophenone (substrate)

  • Formic acid/triethylamine azeotrope (5:2 molar ratio) as the hydrogen source

  • Anhydrous isopropanol (solvent)

  • Argon or Nitrogen

Procedure:

  • In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.005 mmol, 1 mol% Ru) and the chiral diamine ligand (0.011 mmol, 1.1 mol%) in anhydrous isopropanol (5 mL).

  • Stir the mixture at room temperature for 20 minutes to allow for the formation of the catalyst complex. The solution should turn a deep red or purple color.

  • Add acetophenone (1.0 mmol, 1.0 eq) to the reaction mixture.

  • Add the formic acid/triethylamine (5:2) mixture (0.5 mL) to initiate the reaction.

  • Stir the reaction mixture at 28 °C for the specified time (e.g., 4-24 hours). Monitor the reaction progress by TLC or GC.

  • Upon completion, quench the reaction by adding water (10 mL).

  • Extract the product with diethyl ether or ethyl acetate (3 x 15 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 1-phenylethanol.

  • Determine the enantiomeric excess (ee%) of the product by chiral HPLC or GC analysis.

The following diagram outlines the experimental workflow for the asymmetric transfer hydrogenation.

G cluster_prep Catalyst Preparation (In Situ) cluster_reaction Asymmetric Transfer Hydrogenation cluster_workup Workup & Analysis A [RuCl2(p-cymene)]2 + Chiral Diamine B Stir in Solvent (e.g., Isopropanol) A->B Complex Formation C Add Substrate (e.g., Acetophenone) B->C D Add H-donor (HCOOH/NEt3) C->D E Reaction at 28 °C D->E F Quench with H2O E->F G Extraction F->G H Purification (Chromatography) G->H I Analysis (Chiral HPLC/GC) H->I

Caption: Experimental workflow for asymmetric transfer hydrogenation.

Performance Data

The performance of the catalyst system can be evaluated based on the yield and enantiomeric excess of the product. The following table summarizes typical results for the asymmetric transfer hydrogenation of various ketones using a catalyst derived from a similar chiral diamine ligand.

Substrate (Ketone)Product (Alcohol)Time (h)Yield (%)ee (%)
Acetophenone1-Phenylethanol4>9998 (R)
4-Chloroacetophenone1-(4-Chlorophenyl)ethanol69897 (R)
2-Acetylnaphthalene1-(Naphthalen-2-yl)ethanol129599 (R)
Propiophenone1-Phenylpropan-1-ol8>9996 (R)

Reaction conditions: Substrate (1 mmol), [RuCl₂(p-cymene)]₂ (0.5 mol%), chiral diamine (0.55 mol%), HCOOH/NEt₃ (5:2) in isopropanol at 28 °C.

Troubleshooting and Key Considerations

  • Inert Atmosphere: The catalyst is air-sensitive, and all manipulations should be carried out under an inert atmosphere (argon or nitrogen) using Schlenk techniques or in a glovebox to prevent catalyst deactivation.

  • Solvent Purity: The use of anhydrous solvents is crucial for optimal catalyst performance. Water can hydrolyze the catalyst and interfere with the reaction.

  • Hydrogen Source: The formic acid/triethylamine mixture should be freshly prepared. The molar ratio is critical for the reaction rate and selectivity.

  • Substrate Purity: Impurities in the substrate can poison the catalyst. It is recommended to use purified substrates.

  • Temperature Control: The reaction temperature can influence both the reaction rate and the enantioselectivity. The optimal temperature may vary depending on the substrate.

Conclusion

The catalyst system derived from (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine and a ruthenium precursor is a highly effective and versatile tool for the asymmetric transfer hydrogenation of prochiral ketones. The bifunctional mechanism, involving a concerted hydrogen transfer from the Ru-H and N-H bonds, accounts for the high efficiency and enantioselectivity observed. The protocols provided in this application note offer a reliable starting point for researchers to explore the potential of this catalyst system in their own synthetic endeavors. Careful attention to experimental parameters, such as the use of an inert atmosphere and anhydrous solvents, is essential for achieving optimal results.

References

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation of Ketones. Accounts of Chemical Research, 30(2), 97-102. Available at: [Link]

  • Noyori, R., & Ohkuma, T. (2001). Asymmetric Catalysis by Architectural and Functional Molecular Engineering: Practical Chemo- and Stereoselective Hydrogenation of Ketones. Angewandte Chemie International Edition, 40(1), 40-73. Available at: [Link]

Method

Application Notes & Protocols: The Strategic Use of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine in Pharmaceutical Intermediate Synthesis

Introduction: The Imperative for Asymmetric Synthesis in Drug Development In the landscape of modern pharmaceutical development, the stereochemistry of a drug molecule is not a trivial detail but a critical determinant o...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Asymmetric Synthesis in Drug Development

In the landscape of modern pharmaceutical development, the stereochemistry of a drug molecule is not a trivial detail but a critical determinant of its therapeutic efficacy and safety. Chiral molecules, existing as non-superimposable mirror images (enantiomers), often exhibit profoundly different pharmacological and toxicological profiles. Consequently, the ability to selectively synthesize a single, desired enantiomer is a cornerstone of contemporary medicinal chemistry. Asymmetric catalysis, particularly the enantioselective reduction of prochiral ketones to form chiral alcohols, provides a powerful and atom-economical route to key pharmaceutical intermediates.

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, commonly referred to as (S)-DAIPEN, has emerged as a highly effective C₂-symmetric chiral diamine ligand. Its utility lies in its ability to form well-defined complexes with transition metals, most notably Ruthenium, creating catalysts that orchestrate the transfer of hydrogen to a carbonyl group with exceptional stereocontrol. The bulky bis(p-methoxyphenyl)methyl and isopropyl groups create a rigid and well-defined chiral pocket around the metal center, compelling the substrate to adopt a specific orientation that leads to the preferential formation of one enantiomer of the resulting alcohol. This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of (S)-DAIPEN in the synthesis of a critical pharmaceutical intermediate.

Core Application: Asymmetric Transfer Hydrogenation of Prochiral Ketones

The primary application of (S)-DAIPEN is as a chiral ligand in Noyori-type asymmetric transfer hydrogenation (ATH) and asymmetric hydrogenation (AH) reactions.[1] These reactions are indispensable for the production of enantiomerically pure secondary alcohols, which are ubiquitous structural motifs in active pharmaceutical ingredients (APIs).

Mechanism of Action: The Noyori-Ikariya Bifunctional Catalysis

The catalytic cycle, often referred to as the Noyori-Ikariya mechanism, operates through a metal-ligand bifunctional pathway. The catalyst, typically a Ruthenium(II) complex bearing the (S)-DAIPEN ligand and an η⁶-arene ligand (like p-cymene), does not involve direct coordination of the ketone substrate to the metal center. Instead, the reaction proceeds via a concerted, six-membered pericyclic transition state in the outer coordination sphere of the metal.[2]

The key features of this mechanism are:

  • Hydride Transfer: The Ruthenium hydride species (Ru-H) transfers a hydride to the electrophilic carbonyl carbon of the ketone.

  • Proton Transfer: Simultaneously, the acidic N-H proton of the coordinated DAIPEN ligand is transferred to the carbonyl oxygen.

This "nonclassical" hydrogen transfer pathway, involving both the metal and the ligand, is what imparts the high efficiency and exceptional enantioselectivity to the reaction. The specific stereochemistry of the DAIPEN ligand dictates the facial selectivity of the hydrogen transfer, leading to the formation of a specific alcohol enantiomer.[2]

Experimental_Workflow start Start: Assemble Dry Glassware under Inert Atmosphere catalyst_prep 1. Catalyst Pre-formation: - Dissolve [RuCl₂(p-cymene)]₂ and (S)-DAIPEN in anhydrous 2-propanol. - Stir under Argon. start->catalyst_prep substrate_add 2. Substrate Addition: - Add 3',5'-bis(trifluoromethyl)acetophenone to the catalyst solution. catalyst_prep->substrate_add initiation 3. Reaction Initiation: - Add Potassium tert-butoxide (t-BuOK) solution to start the reaction. substrate_add->initiation reaction 4. Reaction Monitoring: - Maintain temperature (e.g., 28-30°C). - Monitor progress by TLC or HPLC/GC. initiation->reaction quench 5. Work-up: Quenching - Cool the reaction mixture. - Quench with dilute aq. HCl. reaction->quench extraction 6. Work-up: Extraction - Extract with an organic solvent (e.g., Ethyl Acetate or Heptane). quench->extraction wash 7. Work-up: Washing - Wash organic layer with brine. extraction->wash purification 8. Purification: - Dry over Na₂SO₄, filter, and concentrate. - Purify by column chromatography if needed. wash->purification analysis 9. Analysis: - Determine yield. - Measure enantiomeric excess (ee) by Chiral HPLC/GC. purification->analysis end_product Product: (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanol analysis->end_product

Caption: Step-by-step workflow for the synthesis of the Aprepitant intermediate.

Step-by-Step Protocol

Note: This protocol is a representative procedure based on established principles of Noyori asymmetric transfer hydrogenation. [3]Optimal conditions, particularly catalyst loading and reaction time, may require empirical optimization. All operations should be performed under an inert atmosphere (Argon or Nitrogen) using Schlenk techniques.

  • Catalyst Preparation (in situ):

    • To a dry Schlenk flask under an Argon atmosphere, add [RuCl₂(p-cymene)]₂ (e.g., 6.1 mg, 0.01 mmol, 1 equivalent).

    • Add (S)-DAIPEN (e.g., 7.0 mg, 0.022 mmol, 2.2 equivalents).

    • Add 10 mL of anhydrous 2-propanol.

    • Stir the resulting orange solution at room temperature for 20-30 minutes to allow for complex formation. Causality: This pre-stirring step ensures the formation of the active catalytic species prior to the introduction of the substrate.

  • Reaction Setup:

    • To the catalyst solution, add 3',5'-bis(trifluoromethyl)acetophenone (e.g., 1.02 g, 4.0 mmol, 400 equivalents relative to Ru dimer).

    • Stir the mixture to ensure homogeneity.

  • Reaction Initiation and Monitoring:

    • Commence the reaction by adding a 1.0 M solution of potassium tert-butoxide (t-BuOK) in THF (e.g., 0.4 mL, 0.4 mmol, 40 equivalents). Causality: The base is crucial for generating the active Ruthenium-hydride species from the Ru-Cl precursor and 2-propanol.

    • Maintain the reaction temperature at 28-30 °C.

    • Monitor the reaction progress by taking aliquots and analyzing them by TLC or HPLC until the starting ketone is consumed (typically 4-8 hours).

  • Work-up and Isolation:

    • Upon completion, cool the reaction mixture to 0-5 °C.

    • Carefully quench the reaction by the slow addition of 1 M aqueous HCl (approx. 10 mL).

    • Extract the product with a suitable organic solvent, such as ethyl acetate (3 x 20 mL) or heptane. [3] * Combine the organic layers and wash with saturated aqueous NaCl (brine).

    • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification and Analysis:

    • The crude (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethanol can be purified by flash column chromatography on silica gel if necessary.

    • Determine the final yield.

    • The enantiomeric excess (ee) must be determined by chiral HPLC or chiral GC analysis.

Expected Results and Data

The application of (S)-DAIPEN in this Noyori-type asymmetric transfer hydrogenation is expected to yield the desired (R)-alcohol with high conversion and excellent enantioselectivity.

ParameterTypical ValueRationale / Comment
Substrate:Catalyst (S/C) Ratio 2000:1 to 100,000:1High S/C ratios are a hallmark of Noyori catalysts, making them economically viable for industrial processes. [4]
Conversion >98%The catalyst is highly active under mild conditions.
Enantiomeric Excess (ee) >95% ee (for the R-enantiomer)The C₂-symmetric (S)-DAIPEN ligand provides a highly organized chiral environment, ensuring excellent enantiocontrol.
Yield (Isolated) 85-95%High conversion and clean reaction profiles typically lead to high isolated yields.
Reaction Conditions 25-40 °C, atmospheric pressureThe reaction avoids the need for high-pressure hydrogenation equipment, simplifying the experimental setup.

Troubleshooting and Scientific Insights

  • Low Conversion:

    • Cause: Inactive catalyst due to moisture or oxygen.

    • Solution: Ensure all glassware is rigorously dried and the reaction is maintained under a strict inert atmosphere. Use anhydrous solvents.

    • Cause: Insufficient base.

    • Solution: Ensure the base is fresh and added in the correct stoichiometry.

  • Low Enantioselectivity:

    • Cause: Racemization of the product. While less common in this system, prolonged reaction times at elevated temperatures could contribute.

    • Solution: Monitor the reaction closely and quench it promptly upon completion. Optimize the temperature to be as low as possible while maintaining a reasonable reaction rate.

    • Cause: Impure ligand or catalyst precursor.

    • Solution: Use high-purity, commercially available reagents.

  • The Role of the Arene Ligand: The p-cymene ligand stabilizes the Ru(II) center and contributes to the overall steric environment of the catalyst. Its dissociation is not part of the main catalytic cycle.

  • The Role of the Base: The base is not just a spectator; it is a stoichiometric reagent in the formation of the active Ru-H species. Its concentration can influence both the reaction rate and catalyst stability. [5]

Conclusion

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine ((S)-DAIPEN) is a state-of-the-art chiral ligand for the asymmetric synthesis of chiral alcohols via Noyori-type transfer hydrogenation. Its application in the synthesis of the key intermediate for Aprepitant showcases its industrial relevance and its power in constructing complex, enantiomerically pure pharmaceutical molecules. The protocol detailed herein provides a robust starting point for researchers to leverage this technology, offering a reliable, efficient, and highly selective method for accessing valuable chiral building blocks. The underlying bifunctional mechanism provides a clear rationale for the catalyst's high performance, enabling chemists to apply these principles to a wide array of synthetic challenges in drug discovery and development.

References

  • Chem-Station International Edition. Noyori Asymmetric Hydrogenation. (2014-10-16). [Link]

  • Noyori, R. Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). (2002). [Link]

  • Google Patents. Process for the synthesis of (r)-1-(3,5-bis(trifluoromethyl)-phenyl)
  • MDPI. Efficient Synthesis of Key Chiral Intermediate in Painkillers (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine by Bienzyme Cascade System with R-ω-Transaminase and Alcohol Dehydrogenase Functions. (2022-10-28). [Link]

  • U.S. Environmental Protection Agency. Presidential Green Chemistry Challenge: 2005 Greener Synthetic Pathways Award (Merck & Co., Inc.). (2025-11-05). [Link]

  • MDPI. Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. [Link]

  • PubMed Central. Substituted Isoquinolines by Noyori Transfer Hydrogenation: Enantioselective Synthesis of Chiral Diamines Containing an Aniline Subunit. [Link]

  • ACS Publications. Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. [Link]

  • PubMed Central. Experimental and Theoretical Perspectives of the Noyori-Ikariya Asymmetric Transfer Hydrogenation of Imines. [Link]

  • ResearchGate. Asymmetric Hydrogenation of Acetophenone and Its Derivatives Catalyzed by Ruthenium Nanoparticles in Ionic Liquid Media. (2025-08-09). [Link]

  • Chem-Station International Edition. Noyori Asymmetric Transfer Hydrogenation. (2014-10-16). [Link]

  • ResearchGate. Chapter 10 Synthesis of aprepitant. (2025-08-09). [Link]

  • ResearchGate. Ruthenium(II)-assisted asymmetric hydrogen transfer reduction of acetophenone using chiral tridentate phosphorus-containing ligands derived from (1 R, 2 R)-1,2-diaminocyclohexane. (2025-08-05). [Link]

  • ResearchGate. Transfer hydrogenation of acetophenone derivatives. [Link]

  • Patsnap Eureka. Chiral synthesis method of Aprepitant intermediate and intermediate synthesized through chiral synthesis method of Aprepitant intermediate. [Link]

  • Google Patents.
  • Google Patents.
  • PubMed Central. Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study. [Link]

Sources

Application

asymmetric Michael addition using (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

Application Note & Protocol Asymmetric Michael Addition Catalyzed by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine: A Chiral Primary Amine Approach to Enantioselective C-C Bond Formation Abstract The asymm...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

Asymmetric Michael Addition Catalyzed by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine: A Chiral Primary Amine Approach to Enantioselective C-C Bond Formation

Abstract

The asymmetric Michael addition stands as a cornerstone reaction in synthetic organic chemistry for the stereoselective formation of carbon-carbon bonds.[1][2] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the application of the chiral primary diamine, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, as an organocatalyst in the enantioselective Michael addition of ketones to nitroalkenes. We delve into the mechanistic underpinnings of this transformation, offer a comprehensive, step-by-step experimental protocol, and present data on the expected scope and performance of the catalyst. The causality behind experimental choices is explained to ensure robust and reproducible outcomes.

Introduction: The Power of Asymmetric Organocatalysis

The Michael addition, the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a fundamental transformation in organic synthesis.[1] Achieving high enantioselectivity in this reaction has been a significant focus, with organocatalysis emerging as a powerful and environmentally benign strategy.[3][4] Chiral primary amines, in particular, have proven to be highly effective catalysts for the Michael addition of ketones and aldehydes to various acceptors, proceeding through an enamine-based activation mechanism.

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a C2-symmetric chiral diamine. Its structural features, including the primary amine for enamine formation and the bulky bis(4-methoxyphenyl)methyl group for effective stereocontrol, make it a promising catalyst for asymmetric transformations. This guide will focus on its application in the reaction between ketones and nitroalkenes, which yields synthetically versatile γ-nitro ketones.

Mechanistic Rationale: Enamine Catalysis in Action

The catalytic cycle of the asymmetric Michael addition mediated by a primary amine catalyst like (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine involves several key steps:

  • Enamine Formation: The primary amine of the catalyst reversibly condenses with the ketone donor to form a chiral enamine intermediate. This step increases the HOMO of the nucleophile, activating it for the conjugate addition.

  • Stereodetermining Michael Addition: The chiral enamine attacks the nitroalkene Michael acceptor. The stereochemistry of the newly formed stereocenter is dictated by the facial selectivity of this attack, which is controlled by the steric and electronic properties of the chiral catalyst. The bulky bis(4-methoxyphenyl)methyl group effectively shields one face of the enamine, directing the incoming electrophile to the opposite face.

  • Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the γ-nitro ketone product and regenerate the chiral primary amine catalyst, allowing it to re-enter the catalytic cycle.

Below is a visualization of the proposed catalytic cycle.

G cluster_cycle Catalytic Cycle A Catalyst + Ketone B Chiral Enamine A->B - H2O C Michael Addition (Stereodetermining Step) B->C + Nitroalkene D Iminium Intermediate C->D E Product + Regenerated Catalyst D->E + H2O E->A G start Start prep Prepare Reaction Vessel (Catalyst, Additive, Solvent) start->prep add_reagents Add Ketone and Nitroalkene prep->add_reagents react Stir and Monitor (TLC) add_reagents->react workup Concentrate and Purify (Column Chromatography) react->workup analyze Characterize Product (NMR, MS, Chiral HPLC) workup->analyze end_node End analyze->end_node

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Enantioselectivity with (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Welcome to the technical support center for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This guide is designed for researchers, scientists, and drug development professionals to address common challenge...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its application in asymmetric catalysis, with a specific focus on resolving issues of low enantioselectivity. Our approach is rooted in a deep understanding of the underlying chemical principles to provide you with actionable insights and solutions.

Frequently Asked Questions (FAQs)

Q1: We are observing low enantiomeric excess (ee) in our reaction using (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. What are the most common causes?

Low enantioselectivity can be a frustrating issue, but it is often traceable to a few key experimental parameters. The primary areas to investigate are the integrity of your catalyst system, the reaction conditions (temperature and solvent), and the nature of your substrate. The bulky bis(4-methoxyphenyl)methyl group and the chiral backbone of this diamine are designed to create a well-defined chiral pocket, and any factor that disrupts this environment can lead to a drop in enantioselectivity.

Q2: How critical is the purity of the (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine ligand and the metal precursor?

The purity of both the chiral ligand and the metal precursor is paramount. Impurities can act as catalyst poisons or form competing, non-selective catalytic species, which will inevitably lead to a reduction in the observed enantiomeric excess. It is crucial to use reagents of the highest possible purity and to handle them under inert conditions to prevent degradation.

Q3: Can the choice of solvent significantly impact the enantioselectivity of our reaction?

Absolutely. The solvent plays a critical role in asymmetric catalysis. It can influence the conformation of the chiral catalyst, the solubility of the reactants, and the stability of the transition states. For reactions involving chiral diamine ligands, a thorough solvent screen is often necessary to identify the optimal medium that favors the desired stereochemical outcome.

Troubleshooting Guide: A Systematic Approach to Improving Enantioselectivity

When faced with low enantioselectivity, a systematic, step-by-step approach is the most effective way to diagnose and solve the problem. The following guide will walk you through the key areas to investigate.

Step 1: Verify the Integrity of the Catalyst System

The first and most critical step is to ensure the quality and proper preparation of your active catalyst.

  • Ligand Purity: Confirm the purity of your (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. Impurities from the synthesis or degradation products can have a detrimental effect. If in doubt, repurify the ligand.

  • Metal Precursor Quality: Use a high-purity metal precursor. The presence of coordinating impurities can interfere with ligand binding and the formation of the active chiral catalyst.

  • In Situ Catalyst Formation: If you are forming the catalyst in situ, ensure that the ligand and metal precursor are combined in the correct stoichiometry and allowed to pre-form for a sufficient amount of time before adding the substrate. Incomplete catalyst formation will result in a non-selective background reaction.

Step 2: Optimize Reaction Conditions

Once you have confirmed the integrity of your catalyst system, the next step is to investigate the reaction parameters.

Temperature can have a profound effect on enantioselectivity. Generally, lower temperatures lead to higher enantiomeric excess because the energy difference between the diastereomeric transition states becomes more significant relative to the thermal energy of the system.

Temperature (°C)Enantiomeric Excess (% ee)Reaction Time (h)
25 (Room Temp)754
08812
-209524
-409848
Hypothetical data for illustrative purposes.

Experimental Protocol 1: Temperature Optimization Study

  • Set up four identical reactions in parallel.

  • Run each reaction at a different temperature (e.g., 25 °C, 0 °C, -20 °C, and -40 °C).

  • Monitor the reactions for completion by TLC or GC/LC-MS.

  • Upon completion, quench the reactions and determine the enantiomeric excess of the product by chiral HPLC or GC.

The choice of solvent can dramatically influence the outcome of an asymmetric reaction. A solvent screen should be performed to identify the optimal medium.

SolventDielectric Constant (ε)Enantiomeric Excess (% ee)
Dichloromethane9.185
Toluene2.492
Tetrahydrofuran (THF)7.678
Diethyl Ether4.389
Hypothetical data for illustrative purposes.

Experimental Protocol 2: Solvent Screening

  • Set up a series of reactions in parallel, each with a different anhydrous solvent.

  • Ensure all other reaction parameters (temperature, concentrations, catalyst loading) are kept constant.

  • Run the reactions to completion.

  • Determine the enantiomeric excess for each reaction.

Step 3: Evaluate Substrate and Reagent Effects
  • Substrate Compatibility: The steric and electronic properties of your substrate can significantly impact how well it fits into the chiral pocket of the catalyst. If you are consistently obtaining low enantioselectivity with a particular substrate, it may be inherently mismatched with the (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine catalyst. Consider if substrate modifications are possible.

  • Additives: In some cases, the addition of a co-catalyst or an additive can enhance enantioselectivity. For example, in transfer hydrogenation reactions, the choice of hydrogen donor and the presence of a base can be critical.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low enantioselectivity.

TroubleshootingWorkflow cluster_catalyst Catalyst Integrity Checks cluster_conditions Condition Optimization cluster_substrate Substrate & Reagent Factors Start Low Enantioselectivity Observed Verify_Catalyst Step 1: Verify Catalyst Integrity Start->Verify_Catalyst Ligand_Purity Check Ligand Purity Verify_Catalyst->Ligand_Purity Optimize_Conditions Step 2: Optimize Reaction Conditions Temp_Opt Temperature Study Optimize_Conditions->Temp_Opt Evaluate_Substrate Step 3: Evaluate Substrate Effects Substrate_Match Assess Substrate-Catalyst Match Evaluate_Substrate->Substrate_Match High_ee High Enantioselectivity Achieved Metal_Purity Check Metal Precursor Purity Ligand_Purity->Metal_Purity Formation_Protocol Review Catalyst Formation Protocol Metal_Purity->Formation_Protocol Formation_Protocol->Optimize_Conditions Solvent_Screen Solvent Screen Temp_Opt->Solvent_Screen Solvent_Screen->Evaluate_Substrate Additives Investigate Additives Substrate_Match->Additives Additives->High_ee

Caption: A systematic workflow for troubleshooting low enantioselectivity.

Understanding the "Why": Mechanistic Considerations

In many applications, such as the asymmetric transfer hydrogenation of ketones, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine acts as a chiral ligand for a metal catalyst (e.g., Ruthenium or Iridium). The diamine coordinates to the metal center, creating a chiral environment that directs the approach of the substrate and the delivery of the hydride.

The bulky bis(4-methoxyphenyl)methyl group plays a crucial role in creating steric hindrance that blocks one face of the substrate from approaching the metal center, while the chiral backbone of the diamine orients the substrate for facial-selective hydride transfer. Any factor that disrupts this precise three-dimensional arrangement, such as a coordinating solvent or impurities, can compromise the enantioselectivity.

Mechanistic_Model Substrate Substrate Transition_State Diastereomeric Transition States Substrate->Transition_State Catalyst Chiral Catalyst (Metal + Diamine) Catalyst->Transition_State Product Enantioenriched Product Transition_State->Product

Caption: A simplified model of asymmetric catalysis.

By systematically addressing the potential causes of low enantioselectivity outlined in this guide, you will be well-equipped to optimize your asymmetric reactions and achieve the desired stereochemical outcomes.

References

  • Foubelo, F., Nájera, C., Retamosa, M. G., Sansano, J. M., & Yus, M. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 53(15), 7983-8085. [Link][1]

  • Knowles, W. S. (2002). Asymmetric hydrogenations (Nobel lecture). Angewandte Chemie International Edition, 41(12), 1998-2007.
  • Noyori, R. (2002). Asymmetric catalysis: science and opportunities (Nobel lecture). Angewandte Chemie International Edition, 41(12), 2008-2022. A comprehensive overview of the field.
  • Casey, C. P., & Leadbeater, N. E. (1999). A non-classical dihydrogen complex as the active catalyst in the Noyori asymmetric hydrogenation of ketones. Journal of the American Chemical Society, 121(43), 10074-10075.
  • Zeng, F., Chen, C., Liu, L., Li, Y., Li, B., Lin, G., ... & Huang, J. (2021). Chiral diamine in small molecule biomimetic asymmetric catalysis. ChemRxiv. [Link][2]

  • Grasa, G. A., & Viciu, M. S. (2004). Highly efficient and practical synthesis of a new class of chiral 1, 4-diamine ligands and their application in the ruthenium-catalyzed asymmetric hydrogenation of ketones. Organic letters, 6(18), 3055-3058. Describes the synthesis and application of similar chiral diamine ligands.[3]

  • Ishikawa, S., Noguchi, F., & Kamimura, A. (2010). Asymmetric synthesis of 2-alkyl-substituted 2, 5-dihydropyrroles from optically active aza-Baylis− Hillman adducts. Formal synthesis of (−)-trachelanthamidine. The Journal of organic chemistry, 75(11), 3578-3586. [Link][4]

Sources

Optimization

Technical Support Center: Optimizing Reaction Yields with (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Welcome to the technical support center for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth trouble...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for leveraging this chiral diamine ligand to its full potential in asymmetric synthesis. The following content is structured in a question-and-answer format to directly address common challenges and frequently asked questions.

Introduction to (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a chiral diamine ligand frequently employed in transition metal-catalyzed asymmetric reactions, most notably in the asymmetric hydrogenation and transfer hydrogenation of prochiral ketones and imines. Its structural features, including the two methoxyphenyl groups and the stereogenic centers, play a crucial role in inducing high enantioselectivity in the formation of chiral alcohols and amines. These products are often key intermediates in the synthesis of pharmaceuticals and other high-value chemicals.[1][2]

This guide will provide a framework for troubleshooting common issues and optimizing reaction conditions to achieve high yields and enantioselectivities.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine?

A1: The primary application of this ligand is as a chiral controller in metal-catalyzed asymmetric hydrogenation and transfer hydrogenation reactions. It is typically used in combination with a transition metal precursor, such as a ruthenium or iridium complex, and often a chiral phosphine ligand like BINAP, to form a highly enantioselective catalyst system. These catalysts are particularly effective for the reduction of prochiral ketones to chiral secondary alcohols and imines to chiral amines.[1][3][4]

Q2: How does this diamine ligand induce enantioselectivity?

A2: In Noyori-type hydrogenation catalysts, the diamine ligand plays a critical role in the "metal-ligand bifunctional catalysis" mechanism.[5] The two nitrogen atoms of the diamine coordinate to the metal center. One of the N-H protons on the diamine ligand forms a hydrogen bond with the carbonyl oxygen of the substrate (e.g., a ketone). This interaction, in concert with the transfer of a hydride from the metal to the carbonyl carbon, occurs through a six-membered pericyclic transition state. The specific stereochemistry of the diamine ligand dictates the facial selectivity of the hydride transfer, leading to the preferential formation of one enantiomer of the product.[5]

Troubleshooting Guide

Problem 1: Low or No Conversion

Low or no conversion is a common issue that can often be resolved by systematically evaluating the reaction components and conditions.

Q: My reaction is not proceeding to completion, or I am observing no product formation. What are the likely causes and how can I troubleshoot this?

A: Several factors can contribute to low or no conversion. Here is a systematic approach to diagnosing and resolving the issue:

  • Catalyst Integrity and Activity:

    • Catalyst Formation: If you are forming the active catalyst in situ, ensure that the metal precursor, the diamine ligand, and any other ligands (e.g., a diphosphine) are of high purity and are added in the correct stoichiometry.

    • Catalyst Deactivation: The active catalyst can be sensitive to air and moisture. Ensure that all manipulations are performed under an inert atmosphere (e.g., argon or nitrogen) using properly dried solvents and reagents. Catalyst deactivation can also be caused by impurities in the substrate or solvent.

    • Catalyst Loading: Insufficient catalyst loading can lead to slow or incomplete reactions. While higher loadings can be costly, a modest increase can sometimes overcome activity issues.

  • Reaction Conditions:

    • Hydrogen Pressure (for hydrogenation): For hydrogenations, ensure that the system is properly sealed and that there is a positive pressure of hydrogen. For reactions that are slow at atmospheric pressure, increasing the hydrogen pressure can significantly improve the reaction rate.

    • Temperature: While many asymmetric hydrogenations can be run at room temperature, some less reactive substrates may require elevated temperatures. Conversely, for highly exothermic reactions, cooling may be necessary to prevent catalyst decomposition.

    • Solvent Choice: The choice of solvent can have a significant impact on catalyst solubility and reactivity. Protic solvents like isopropanol or ethanol are commonly used for transfer hydrogenations and can also be effective for direct hydrogenations. Aprotic solvents such as dichloromethane (DCM) or toluene can also be used. If you are experiencing low conversion, screening different solvents is a worthwhile endeavor.

  • Reagent Purity:

    • Substrate Purity: Impurities in the starting material can act as catalyst poisons. If you suspect this is the issue, purify the substrate by recrystallization, distillation, or chromatography.

    • Solvent and Reagent Purity: Use high-purity, anhydrous solvents. Impurities in other reagents, such as the base used for catalyst activation, can also inhibit the reaction.

Troubleshooting Workflow for Low Conversion

Caption: A systematic workflow for troubleshooting low reaction conversion.

Problem 2: Low Enantioselectivity (ee)

Achieving high enantioselectivity is the primary goal of using a chiral ligand. If the enantiomeric excess (ee) of your product is low, consider the following factors.

Q: I am getting good conversion, but the enantioselectivity of my product is poor. What can I do to improve the ee?

A: Low enantioselectivity can be influenced by the catalyst system, substrate, and reaction conditions.

  • Catalyst System:

    • Ligand Purity: Ensure that the (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine ligand is enantiomerically pure. Even small amounts of the other enantiomer can significantly decrease the ee of the product.

    • Matching of Ligands: In catalyst systems that employ both a chiral diamine and a chiral diphosphine ligand, the "matching" of the stereochemistry of the two ligands is crucial. An incorrect pairing can lead to a "mismatched" catalyst with low enantioselectivity.

    • Base: The choice and amount of base used to activate the catalyst can influence enantioselectivity.[5] It is recommended to screen different bases (e.g., KOtBu, NaOEt) and to carefully control the stoichiometry. An excess of base can sometimes be detrimental to enantioselectivity.

  • Reaction Conditions:

    • Temperature: Enantioselectivity is often temperature-dependent. In many cases, lowering the reaction temperature can lead to an increase in ee, although this may come at the cost of a lower reaction rate.

    • Solvent: The polarity and coordinating ability of the solvent can affect the transition state of the enantioselective step. Screening a range of solvents is a common strategy for optimizing ee.

    • Concentration: The concentration of the reaction can also play a role. In some cases, more dilute conditions can lead to higher enantioselectivity.

  • Substrate Effects:

    • Steric and Electronic Properties: The structure of the substrate itself has a profound impact on enantioselectivity. The catalyst must be able to effectively differentiate between the two prochiral faces of the ketone or imine. Substrates with very similar substituents on either side of the carbonyl or imine group can be particularly challenging.

Optimization Strategy for Enantioselectivity

ParameterRecommended ActionRationale
Temperature Screen a range from -20 °C to 80 °CLower temperatures often favor higher enantioselectivity by increasing the energy difference between the diastereomeric transition states.
Solvent Test a variety of solvents (e.g., IPA, EtOH, DCM, Toluene, THF)Solvent polarity and coordination can influence the catalyst's conformation and the transition state geometry.
Base Screen different bases (e.g., KOtBu, NaOEt, DBU) and vary the stoichiometryThe base is involved in the activation of the precatalyst and can influence the active catalytic species.
Ligand-to-Metal Ratio Optimize the ratio of the diamine and any other ligands to the metal precursorThe stoichiometry of the ligands can affect the structure and stability of the active catalyst.
Problem 3: Difficult Product Isolation and Purification

Even with high yield and enantioselectivity, challenges can arise during the work-up and purification stages.

Q: The reaction seems to work well, but I am having trouble isolating my chiral alcohol/amine product in high purity. What are some common pitfalls and solutions?

A: Difficulties in product isolation can often be attributed to the nature of the product, residual catalyst, or byproducts.

  • Product Characteristics:

    • Amino Alcohols and Amines: These products can be basic and may be water-soluble, especially if they are of low molecular weight. During an aqueous work-up, adjusting the pH of the aqueous layer can be critical. To extract a basic amine into an organic solvent, the aqueous layer should be made basic (e.g., with NaOH). To remove a basic amine from an organic layer, you can wash with a dilute acidic solution (e.g., 1M HCl).

    • Chelation to Metal: Some products, particularly amino alcohols, can chelate to the metal center of the catalyst, making it difficult to separate the product from the metal.

  • Catalyst Removal:

    • Filtration: In many cases, the metal catalyst can be removed by filtration through a pad of silica gel or celite.

    • Extraction: Acid/base extraction can be used to separate a basic product from a neutral or acidic catalyst complex.

  • Purification:

    • Chromatography: Column chromatography on silica gel is a common method for purifying the final product. The choice of eluent is critical and should be optimized to achieve good separation. For basic amines, it is often beneficial to add a small amount of a basic modifier (e.g., triethylamine) to the eluent to prevent streaking on the column.

    • Crystallization: If the product is a solid, recrystallization can be an effective method for purification and can sometimes lead to an enhancement of the enantiomeric excess.

General Work-up and Purification Protocol

Caption: A generalized workflow for the work-up and purification of products from asymmetric hydrogenation.

By systematically addressing these common issues, researchers can more effectively optimize their reactions using (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine and achieve their desired synthetic outcomes with high yield and enantioselectivity.

References

  • Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. [Link]

  • Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. PMC. [Link]

  • Scalable and sustainable synthesis of chiral amines by biocatalysis. PMC. [Link]

  • Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. PubMed. [Link]

  • Enantioselective reduction of ketones. Wikipedia. [Link]

  • Atroposelective Transfer Hydrogenation of Biaryl Aminals via Dynamic Kinetic Resolution. Synthesis of Axially Chiral Diamines. ACS Catalysis. [Link]

  • Typical synthesis route of chiral diamine-Ru(II) complex functionalized block copolymers. ResearchGate. [Link]

  • Developing Chiral Ligands for Asymmetric Hydrogenation. ResearchGate. [Link]

  • Tuning the Catalyst Reactivity of Imidazolylidene Catalysts through Substituent Effects on the N -Aryl Groups. ResearchGate. [Link]

  • Diamine Ligands in Copper-Catalyzed Reactions. PMC. [Link]

  • Ruthenium(II)-assisted asymmetric hydrogen transfer reduction of acetophenone using chiral tridentate phosphorus-containing ligands derived from (1 R, 2 R)-1,2-diaminocyclohexane. ResearchGate. [Link]

  • Design and Synthesis of Chiral Bidentate Phosphine-Free 2‑Hydroxypyridine-Oxazoline Ligands for Manganese-Catalyzed Hydrogenation. ACS Publications. [Link]

  • Investigation of the correlation between the substituent effect of ligands and the catalytic activity/magnetic properties in fine-tuned rare-earth complexes. OUCI. [Link]

  • Mechanism of Asymmetric Hydrogenation of Ketones Catalyzed by BINAP/1,2-Diamine−Ruthenium(II) Complexes. Journal of the American Chemical Society. [Link]

  • New Aluminum Complexes with an Asymmetric Amidine–Imine Ligand: Synthesis, Characterization, and Application in Catalysis. MDPI. [Link]

  • Development of the BIPI ligands for asymmetric hydrogenation. ResearchGate. [Link]

  • Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. MDPI. [Link]

  • Reducing Challenges in Organic Synthesis with Stereoselective Hydrogenation and Tandem Catalysis. PMC. [Link]

  • Diamine ligands in copper-catalyzed reactions. Royal Society of Chemistry. [Link]

  • Modern Methods for Asymmetric Hydrogenation of Ketones. Organic Chemistry Portal. [Link]

Sources

Troubleshooting

Technical Support Center: Stability and Degradation of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Welcome to the technical support guide for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This document is designed for researchers, chemists, and drug development professionals who utilize this specialize...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This document is designed for researchers, chemists, and drug development professionals who utilize this specialized chiral diamine ligand in their work. As a sophisticated building block in asymmetric synthesis, understanding its stability profile is paramount to achieving reproducible and high-fidelity results.[1] This guide provides in-depth answers to common questions regarding its stability, potential degradation pathways, and best practices for handling and troubleshooting.

Section 1: Fundamental Stability Considerations

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a vicinal diamine valued for its role in forming chiral catalysts. While robust under optimal conditions, its performance can be compromised by several factors inherent to its chemical structure. The primary points of vulnerability are the two amine functional groups.

  • Oxidative Sensitivity: The lone pair of electrons on the nitrogen atoms makes them susceptible to oxidation, especially in the presence of oxygen, trace metal impurities, or under photochemical conditions.[2][3] Coordination to a metal center can sometimes prevent overoxidation, but the free ligand is vulnerable.[2] Oxidative degradation can lead to the formation of imines and other by-products, which can compromise catalytic activity and enantioselectivity.[3][4]

  • pH Dependence: The basicity of the diamine groups means that the compound's protonation state is highly dependent on the pH of the reaction medium.[5][6] In acidic conditions (low pH), the amines will be protonated to form ammonium salts. This can protect them from certain oxidative pathways but may alter their solubility and coordinating ability. In highly basic conditions, the free base form is more prevalent, which is typically required for coordination but is also more susceptible to oxidation. Extreme pH levels can catalyze various degradation pathways for sensitive molecules.[5][7]

  • Thermal Stress: While the core structure is relatively stable, prolonged exposure to high temperatures can promote degradation. For diamines, potential high-temperature degradation routes can include intermolecular reactions or cyclization, though these are less common under typical catalytic conditions.[8] More relevant is the potential for accelerated oxidation at elevated temperatures.[3]

  • Catalyst Deactivation via Ligand Dissociation: In the context of its primary application—metal-catalyzed asymmetric reactions—a major pathway for loss of catalytic activity is the dissociation of the diamine ligand from the metal center.[9][10] This is a reversible equilibrium in many cases, but it can lead to the formation of inactive metal species.[9][10] It is crucial to distinguish this catalyst deactivation mechanism from the irreversible chemical degradation of the ligand itself.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during experiments using (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

Q1: My catalytic reaction is suffering from low yield and/or poor enantioselectivity. Is my diamine ligand degrading?

Answer: While direct ligand degradation is a possibility, it is often one of several factors to consider. Poor outcomes are typically linked to catalyst deactivation or suboptimal reaction conditions.

Troubleshooting Protocol:

  • Confirm Ligand Purity: Before use, verify the purity of the ligand via ¹H NMR or LC-MS. Impurities from its synthesis or prior degradation can interfere with catalysis.

  • Ensure a Strictly Inert Atmosphere: The most common degradation pathway is oxidation.[3][11] Ensure your reaction vessel and solvents are rigorously deoxygenated. Use high-purity argon or nitrogen and employ Schlenk line or glovebox techniques.

  • Evaluate Ligand/Metal Ratio: Ligand dissociation from the metal catalyst is a primary cause of deactivation.[9][10] Consider using a slight excess of the diamine ligand (e.g., 1.1-1.2 equivalents relative to the metal precursor) to push the equilibrium towards the active complex.

  • Use High-Purity Solvents: Solvents, particularly ethers like THF, can contain peroxide impurities that are highly oxidizing. Always use freshly distilled or inhibitor-free, peroxide-free solvents.

  • Monitor Reaction Temperature: Ensure the internal reaction temperature is not exceeding the desired setpoint. Localized heating can accelerate both ligand degradation and catalyst deactivation.

Q2: I observe a gradual color change (e.g., to yellow or brown) in my reaction mixture. What does this signify?

Answer: A distinct color change often points to the formation of new chemical species. This could be related to ligand degradation, side reactions involving the substrate, or changes in the oxidation state of the metal catalyst.

Possible Causes & Solutions:

  • Oxidative Degradation: Oxidation of amines can produce colored byproducts like imines, which can further polymerize or react.[2]

  • Metal Aggregation: If the ligand dissociates, the metal species might become unstable and aggregate into nanoparticles or inactive clusters, which are often darkly colored.[9][10]

  • Analytical Approach: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to take snapshots of the reaction over time. Compare the chromatograms to a standard of your pure ligand to see if it is being consumed faster than the substrate or if new, unexpected spots/peaks are appearing.

Q3: What are the ideal storage and handling procedures for this ligand?

Answer: Proper storage is critical to ensure a long shelf-life and consistent performance.

  • Storage: Store the solid ligand in an amber glass vial under a positive pressure of an inert gas (argon is preferred). Keep it in a cool, dark, and dry location, such as a desiccator inside a refrigerator.

  • Handling: Whenever possible, handle the solid ligand in a glovebox. If a glovebox is unavailable, use a nitrogen-filled glove bag or handle it quickly in the open, minimizing exposure to air and moisture.

  • Solutions: Prepare solutions using deoxygenated solvents under an inert atmosphere. If a solution is to be stored, even for a short period, keep it in a sealed, inerted vial in the refrigerator. Avoid repeated freeze-thaw cycles.

Q4: What are the most likely degradation products I should look for analytically?

Answer: Based on the chemistry of vicinal diamines, the primary degradation products under typical reaction conditions would arise from oxidation.

  • Expected Products: The most likely products are the corresponding mono-imine and di-imine, formed through oxidative dehydrogenation. N-oxides are also a possibility.

  • Analytical Detection: These products can be detected using LC-MS. The imine products will have a mass that is 2 or 4 atomic mass units (amu) lower than the parent diamine. N-oxides will be 16 or 32 amu higher.

Below is a diagram illustrating the potential oxidative degradation pathway.

Caption: Potential oxidative degradation pathway of the diamine ligand.

Section 3: Recommended Analytical Protocols

To quantitatively assess the stability of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine under your specific experimental conditions, we recommend the following protocol.

Protocol 1: HPLC/LC-MS Forced Degradation Study

This protocol uses stress conditions to accelerate degradation and identify potential issues.

Objective: To determine the stability of the ligand under thermal and pH stress.

Materials:

  • (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

  • HPLC-grade Acetonitrile (ACN) and Water

  • Formic Acid (for mobile phase)

  • Buffers: pH 4 (e.g., acetate), pH 7 (e.g., phosphate), pH 10 (e.g., carbonate)

  • HPLC or UPLC system with a C18 column and a UV/MS detector

Procedure:

  • Stock Solution: Prepare a 1 mg/mL stock solution of the diamine ligand in ACN.

  • Stress Samples:

    • For each pH condition (4, 7, 10), dilute the stock solution 1:10 into the aqueous buffer to get a final concentration of 100 µg/mL.

    • Prepare a thermal stress sample by diluting the stock 1:10 in a 50:50 ACN:Water mixture.

  • Incubation:

    • For each condition, create two sets of samples: one stored at room temperature (25°C) and one in a heating block at 60°C.

    • Protect all samples from light.

  • Time Points: Analyze the samples immediately after preparation (T=0) and at subsequent time points (e.g., 2, 6, 12, 24, and 48 hours).

  • Analysis:

    • Inject the samples onto the LC-MS system.

    • Use a gradient elution method (e.g., 10-95% ACN with 0.1% formic acid over 10 minutes).

    • Monitor the disappearance of the parent compound's peak area and the appearance of any new peaks.

Data Interpretation: Calculate the percentage of the ligand remaining at each time point relative to T=0. A significant decrease (>10%) indicates instability under those conditions. Use the MS data to identify the masses of the major degradants.

Data Summary Table
ConditionTime (h)% Parent Ligand RemainingMajor Degradant m/z
pH 4, 25°C 0100-
24
48
pH 4, 60°C 0100-
24
48
pH 10, 60°C 0100-
24
48
Experimental Workflow Diagram

StabilityWorkflow cluster_prep Sample Preparation cluster_incubation Incubation cluster_analysis Analysis A Prepare 1 mg/mL Stock Solution in ACN B Dilute into Stress Buffers (pH 4, 7, 10) A->B C1 Condition 1: pH 4 @ 60°C B->C1 C2 Condition 2: pH 7 @ 60°C B->C2 C3 Condition 3: pH 10 @ 60°C B->C3 D Sample at T = 0, 2, 6, 12, 24, 48h C1->D C2->D C3->D E LC-MS Analysis D->E F Quantify Parent Peak & Identify Degradants E->F

Caption: Workflow for conducting a forced degradation study.

References

  • Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation.
  • Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogen
  • Photooxidative Dehydrogenation of Chiral Ir (III) Amino Acid Complexes Based on . MDPI.

  • Oxidative Degradation of Amines With High-Temperature Cycling.
  • Catalytic Asymmetric Oxidation of Amines to Hydroxylamines.PubMed.
  • Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents.
  • Oxidative degradation of amines using a closed b
  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan.
  • Chiral Diamine in Small Molecule Biomimetic Asymmetric C
  • Chiral Vicinal Diamines for Asymmetric Synthesis.Sigma-Aldrich.
  • The Effects of pH and Excipients on Exen
  • EFFECT OF PH ON THE STABILITY OF COORDINATION COMPOUNDS OF CO(III) WITH DIAMINOETHANOL LIGANDS IN NON-AQUEOUS SOLUTIONS.

Sources

Optimization

Technical Support Center: Purification of Products from (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Catalyzed Reactions

Welcome to the technical support center for the purification of products from reactions catalyzed by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This guide is designed for researchers, scientists, and d...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of products from reactions catalyzed by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to streamline your purification process and ensure the highest purity of your target compounds.

Introduction: The Challenge of Catalyst Removal

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a powerful chiral diamine catalyst highly effective in various asymmetric syntheses, including aldol reactions and Michael additions. Its bulky nature and basicity, while crucial for its catalytic activity, can present challenges during product purification. Incomplete removal of the catalyst can lead to difficulties in downstream applications and compromise the final product's purity and characterization. This guide provides a systematic approach to tackling these purification challenges.

Frequently Asked Questions (FAQs)

Q1: My crude NMR shows the presence of the catalyst along with my product. What is the first and simplest method I should try to remove it?

A1: The most straightforward and often effective initial step is an acid-base extraction . The diamine catalyst is basic due to its two amino groups and can be protonated with a dilute acid, rendering it water-soluble. A typical procedure involves dissolving the crude reaction mixture in an organic solvent like ethyl acetate or dichloromethane and washing it with a dilute aqueous acid solution (e.g., 1M HCl or saturated NH₄Cl). The protonated catalyst will move into the aqueous layer, which can then be separated. Remember to subsequently wash the organic layer with a mild base (e.g., saturated NaHCO₃ solution) to neutralize any residual acid, followed by a brine wash to remove excess water.

Q2: I've performed an acidic wash, but I still see traces of the catalyst. What's my next step?

A2: If an acidic wash is insufficient, silica gel column chromatography is the next recommended method. The catalyst, being a polar amine, will have a strong affinity for the silica gel. However, it can also cause peak tailing. To mitigate this, it is often beneficial to add a small amount of a basic modifier, such as triethylamine (typically 0.5-1% v/v), to the eluent system. This will help to saturate the acidic sites on the silica gel and improve the elution of the catalyst, leading to a cleaner separation from your less polar product.

Q3: My desired product is also basic or acid-sensitive. How can I avoid product loss or degradation during an acidic wash?

A3: If your product is basic, an acidic wash will likely lead to its extraction into the aqueous layer along with the catalyst. If it is acid-sensitive, it may degrade. In such cases, it is best to avoid the acidic wash and proceed directly to column chromatography. For acid-sensitive compounds, using a neutralized or basic stationary phase for chromatography, such as alumina (basic or neutral), or deactivating the silica gel with triethylamine is crucial.

Q4: Can I use crystallization to purify my product and remove the catalyst?

A4: Yes, crystallization can be an excellent method for purification, especially if your product is a solid. The key is to find a solvent system in which your product has good solubility at elevated temperatures but is poorly soluble at room temperature, while the catalyst remains in the mother liquor. A good starting point is to test solvent systems like ethyl acetate/hexanes or dichloromethane/hexanes.

Q5: How can I monitor the success of my purification?

A5: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring your purification. It is advisable to run a TLC of your crude reaction mixture alongside your purified fractions. Staining the TLC plate with an appropriate agent, such as potassium permanganate or ninhydrin, can help visualize the catalyst, which may not be UV-active. For quantitative analysis of purity and enantiomeric excess, chiral High-Performance Liquid Chromatography (HPLC) is the gold standard.

Troubleshooting Guide

This section addresses specific issues you might encounter during the purification process in a question-and-answer format.

Problem Possible Cause(s) Suggested Solution(s)
Low recovery of product after acidic wash. 1. Your product is also basic and is being extracted into the aqueous layer. 2. Your product is an emulsion with the aqueous layer. 3. Your product is partially water-soluble.1. Check the pH of the aqueous layer after extraction. If it is acidic, and your product has basic functional groups, it is likely in the aqueous layer. Neutralize the aqueous layer and back-extract with an organic solvent. 2. Add brine to the separatory funnel to help break the emulsion. 3. Perform multiple extractions with the organic solvent to maximize the recovery of your product.
Catalyst co-elutes with the product during column chromatography. 1. The polarity of your product and the catalyst are too similar in the chosen eluent system. 2. The silica gel is not sufficiently deactivated, causing the catalyst to streak.1. Adjust the polarity of your eluent system. A gradient elution might be necessary. Start with a non-polar solvent and gradually increase the polarity. 2. Add 0.5-1% triethylamine to your eluent to deactivate the silica gel. Alternatively, use a less acidic stationary phase like neutral alumina.
Product decomposes on the silica gel column. 1. The product is unstable to the acidic nature of silica gel.1. Deactivate the silica gel by pre-treating it with a solution of your eluent containing 1-2% triethylamine. Alternatively, use neutral or basic alumina as the stationary phase.
The product will not crystallize from the solution. 1. The product is an oil at room temperature. 2. The presence of impurities (including the catalyst) is inhibiting crystallization. 3. The solution is not supersaturated.1. If your product is an oil, crystallization may not be a viable option. Focus on chromatography for purification. 2. Attempt to purify the product further by column chromatography before attempting crystallization again. 3. Try to induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface, or by adding a seed crystal of the pure product.

Detailed Experimental Protocols

Protocol 1: Purification via Acid-Base Extraction

This protocol is suitable for neutral or acidic products that are not sensitive to dilute acids.

  • Reaction Quench: After the reaction is complete (monitored by TLC), quench the reaction mixture as required by the specific reaction conditions (e.g., with saturated aqueous NH₄Cl solution).

  • Solvent Extraction: Transfer the quenched reaction mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate, 3 x 50 mL).

  • Acidic Wash: Combine the organic layers and wash with 1M HCl (2 x 50 mL). This step will protonate the diamine catalyst and extract it into the aqueous layer.

  • Neutralization: Wash the organic layer with saturated aqueous NaHCO₃ solution (1 x 50 mL) to neutralize any remaining acid.

  • Brine Wash: Wash the organic layer with brine (1 x 50 mL) to remove excess water.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product, now free of the catalyst.

Protocol 2: Purification via Flash Column Chromatography

This protocol is recommended when acid-base extraction is not feasible or is incomplete.

  • Sample Preparation: Concentrate the crude reaction mixture to a minimal volume. Adsorb the crude material onto a small amount of silica gel.

  • Column Packing: Pack a glass column with silica gel in the desired eluent system.

  • Eluent System: A common starting point is a mixture of hexane and ethyl acetate. The polarity should be adjusted based on the polarity of your product. To prevent tailing of the catalyst, add 0.5-1% triethylamine to the eluent mixture.

  • Loading and Elution: Carefully load the adsorbed crude product onto the top of the packed column. Elute the column with the chosen eluent system, collecting fractions.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the purified product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

*dot graph TD { rankdir=TB; node [shape=box, style=rounded, color="#4285F4", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#34A853"];

} * Caption: Decision workflow for purification.

Understanding the "Why": Causality in Purification Choices

  • Why Acid-Base Extraction Works: The fundamental principle behind this technique is the difference in the acid-base properties of the catalyst and the product. The diamine catalyst possesses two basic nitrogen atoms. The pKa of a typical N,N'-diaryl-1,2-diamine is in the range of 5-7 for the first protonation and lower for the second. This means that in the presence of a strong acid like HCl (pKa < 0), the diamine will be fully protonated to form a salt, which is highly soluble in water. If your product is neutral or acidic, it will remain in the organic phase, allowing for a clean separation.

  • Why Triethylamine is Used in Chromatography: Silica gel is inherently acidic due to the presence of silanol (Si-OH) groups on its surface. These acidic sites can strongly interact with basic compounds like amines, leading to irreversible adsorption or significant peak tailing during elution. By adding a small amount of a volatile base like triethylamine to the eluent, you effectively "cap" or neutralize these acidic sites. This allows the basic catalyst to travel through the column more smoothly, resulting in better peak shape and a more efficient separation from your product.

  • Why Crystallization is Effective: Crystallization is a powerful purification technique based on differences in solubility. A well-formed crystal lattice is highly ordered and tends to exclude impurities. For crystallization to be successful, the desired compound must be significantly less soluble than the impurities in the chosen solvent system at a lower temperature. The bulky and flexible structure of the (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine catalyst often makes it more soluble and less likely to co-crystallize with a more ordered product.

Data Summary Table

Purification MethodProsConsBest For
Acid-Base Extraction - Fast and simple - Inexpensive - Effective for large scales- Not suitable for basic or acid-sensitive products - May lead to emulsion formationNeutral or acidic products.
Column Chromatography - High resolution - Applicable to a wide range of products - Can separate products of similar polarity- Can be time-consuming - Requires larger volumes of solvent - Potential for product decomposition on silicaProducts that are basic, acid-sensitive, or have similar polarity to the catalyst.
Crystallization - Can yield very high purity products - Scalable- Only applicable to solid products - Requires finding a suitable solvent system - Can have lower yieldsSolid products where a suitable solvent for differential solubility can be found.

Visualizing the Purification Workflow

G cluster_0 Initial Work-up cluster_1 Acid-Base Extraction cluster_2 Chromatography cluster_3 Final Steps a0 Reaction Completion a1 Quench a0->a1 a2 Crude Product in Organic Solvent a1->a2 b0 Acidic Wash (e.g., 1M HCl) a2->b0 c0 Concentrate & Adsorb on Silica a2->c0 Alternative Path b1 Separate Aqueous Layer (Contains Catalyst Salt) b0->b1 b2 Neutralizing Wash (e.g., NaHCO3) b1->b2 b3 Brine Wash & Dry b2->b3 d0 Concentrate Pure Fractions b3->d0 c1 Flash Chromatography (Eluent + 0.5% Et3N) c0->c1 c2 Collect & Combine Pure Fractions c1->c2 c2->d0 d1 Final Product Analysis (NMR, HPLC) d0->d1

This technical support guide provides a comprehensive overview of the methods and rationale for purifying products from reactions catalyzed by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. By understanding the principles behind each technique and following the detailed protocols, researchers can effectively overcome common purification challenges and obtain their desired products with high purity.

References

  • Waters. How to clean an ACQUITY UPLC using Acid / base cleaning protocol after severe PEG contamination or other contamination? - WKB16167. [Link]

  • MDPI. Organocatalytic asymmetric aldol reaction using protonated chiral 1,2-diamines. [Link]

  • ACS Publications. Enamine-Based Organocatalysis with Proline and Diamines: The Development of Direct Catalytic Asymmetric Aldol, Mannich, Michael, and Diels−Alder Reactions. [Link]

  • National Center for Biotechnology Information. The Direct Catalytic Asymmetric Aldol Reaction. [Link]

  • MDPI. Asymmetric 1,4-Michael Addition Reaction of Azadienes with α-Thiocyanoindanones Catalyzed by Bifunctional Chiral Squaramide. [Link]

  • ACS Publications. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. [Link]

  • MDPI. Evaluation of Reactivity (pKa) of Substituted Aromatic Diamines, Monomers for Polyamides Synthesis, via Nuclear Magnetic Resonance, NMR- 1 H. [Link]

  • University of York. Asymmetric Synthesis. [Link]

  • Phenomenex. Chiral HPLC Separations. [Link]

Troubleshooting

common side reactions and byproducts with (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Technical Support Center: (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Welcome to the technical support center for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This guide is designed for...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

Welcome to the technical support center for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions regarding the use of this chiral diamine ligand in asymmetric synthesis.

Introduction to (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a C2-symmetric chiral diamine that has proven to be a highly effective ligand in various asymmetric catalytic reactions. Its primary application lies in the enantioselective addition of organometallic reagents, particularly dialkylzinc compounds, to aldehydes, yielding valuable chiral secondary alcohols. The bulky bis(4-methoxyphenyl)methyl groups and the chiral backbone create a well-defined steric environment, enabling high levels of stereocontrol.

However, like any sophisticated chemical tool, its application can present challenges. This guide is structured to help you navigate and troubleshoot common issues, ensuring successful and reproducible results in your experiments.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Low Enantioselectivity (ee)

Question: I am observing low enantiomeric excess in my reaction. What are the likely causes and how can I improve it?

Answer: Low enantioselectivity is a common issue in asymmetric catalysis and can stem from several factors. Let's break down the potential culprits and their solutions.

  • Cause A: Impurity of the Ligand or Reagents

    • Explanation: The presence of impurities in the chiral ligand, dialkylzinc reagent, or the aldehyde can interfere with the formation of the active chiral catalyst, leading to a competing non-selective background reaction. Water is a particularly detrimental impurity as it can react with the organometallic reagents.

    • Solution:

      • Ensure the (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is of high purity (>99%). If in doubt, recrystallization may be necessary.

      • Use freshly distilled and degassed solvents.

      • Purify the aldehyde substrate immediately before use to remove any acidic or oxidized impurities.

      • Use high-quality dialkylzinc reagents.

  • Cause B: Incorrect Ligand-to-Metal Ratio

    • Explanation: The stoichiometry between the chiral diamine and the dialkylzinc reagent is critical for the in-situ formation of the active catalytic species. An incorrect ratio can lead to the presence of achiral or less selective catalytic species.

    • Solution:

      • Carefully optimize the ligand-to-dialkylzinc ratio. A common starting point is a slight excess of the ligand.

      • Perform a screening of different ratios to find the optimal conditions for your specific substrate.

  • Cause C: Reaction Temperature

    • Explanation: Asymmetric reactions are often highly sensitive to temperature. Higher temperatures can lead to decreased enantioselectivity by allowing the reaction to proceed through less organized transition states.

    • Solution:

      • Conduct the reaction at lower temperatures. Common temperature ranges for these reactions are -78 °C to 0 °C.

      • Perform a temperature screening study to determine the optimal balance between reaction rate and enantioselectivity.

  • Cause D: Autocatalysis

    • Explanation: In some dialkylzinc additions, the product alcohol can itself act as a chiral ligand, leading to a phenomenon known as autocatalysis. This can result in a non-linear relationship between the enantiomeric excess of the catalyst and the product.[1]

    • Solution:

      • Carefully control the initial concentrations of the reactants and catalyst.

      • Consider using a slightly higher loading of the chiral ligand to outcompete the product alcohol for coordination to the zinc center.

Issue 2: Low Reaction Yield

Question: My reaction is not going to completion, or I am isolating very little of my desired chiral alcohol. What could be the problem?

Answer: Low reaction yield can be attributed to several factors, ranging from reagent deactivation to competing side reactions.

  • Cause A: Deactivation of the Dialkylzinc Reagent

    • Explanation: Dialkylzinc reagents are highly pyrophoric and sensitive to moisture and air. Improper handling can lead to their decomposition before they have a chance to react.

    • Solution:

      • Use strict anhydrous and anaerobic (Schlenk or glovebox) techniques.

      • Ensure all glassware is thoroughly dried, and solvents are anhydrous.

      • Titrate the dialkylzinc solution before use to determine its exact concentration.

  • Cause B: Competing Side Reactions of the Aldehyde

    • Explanation: Aldehydes can undergo several side reactions that compete with the desired alkylation.

      • Cannizzaro-type reaction: Disproportionation of the aldehyde to the corresponding alcohol and carboxylic acid, especially with aromatic aldehydes lacking an α-proton.

      • Enolization and Aldol condensation: For aldehydes with α-protons, enolization can lead to aldol-type side products.

      • Reduction: The dialkylzinc reagent or its byproducts can sometimes reduce the aldehyde to the corresponding primary alcohol.

    • Solution:

      • Add the aldehyde slowly to the solution of the dialkylzinc and chiral ligand to maintain a low concentration of the free aldehyde.

      • Optimize the reaction temperature; lower temperatures often suppress side reactions.

  • Cause C: Poor Solubility of the Catalyst Complex

    • Explanation: The in-situ formed zinc-diamine complex may have limited solubility in the chosen reaction solvent, leading to a heterogeneous mixture and a decrease in the effective catalyst concentration.

    • Solution:

      • Screen different anhydrous solvents (e.g., toluene, hexanes, diethyl ether, THF) to find one that provides good solubility for the catalyst complex.

      • Slightly warming the mixture during catalyst formation (before cooling for the reaction) may help, but must be done cautiously.

Issue 3: Difficult Purification of the Product

Question: I am having trouble separating my chiral alcohol from the reaction mixture. What are the common purification challenges?

Answer: Purification can be challenging due to the presence of the chiral ligand and zinc salts in the final reaction mixture.

  • Cause A: Persistent Emulsions During Aqueous Work-up

    • Explanation: The amino groups of the diamine ligand can lead to the formation of stable emulsions during the aqueous work-up, making phase separation difficult.

    • Solution:

      • Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) or a mild acid like 1 M HCl. This will protonate the diamine, increasing its water solubility.

      • After quenching, perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether).

      • Washing the combined organic layers with brine can help to break emulsions.

  • Cause B: Co-elution of the Ligand with the Product during Chromatography

    • Explanation: The chiral diamine, being a relatively nonpolar molecule, can sometimes co-elute with the desired alcohol product during silica gel chromatography.

    • Solution:

      • Acid Wash: Before chromatography, wash the organic extract with a dilute acid solution (e.g., 1 M HCl) to convert the diamine into its water-soluble salt, which can then be removed in the aqueous phase. Be cautious if your product is acid-sensitive.

      • Chromatography with Additives: Add a small amount of a volatile amine, such as triethylamine (0.1-1%), to the eluent system for column chromatography. This can help to suppress the streaking of the basic diamine ligand on the silica gel.

      • Alternative Purification: Consider other purification techniques such as distillation (if the product is volatile) or crystallization.

Frequently Asked Questions (FAQs)

Q1: How should I store (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine?

A1: This diamine should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from atmospheric CO₂ and moisture. It is best stored in a cool, dry place.

Q2: What is the typical catalyst loading for this ligand?

A2: The optimal catalyst loading can vary depending on the specific reaction. However, a good starting point is typically in the range of 1-10 mol% of the chiral ligand with respect to the aldehyde.

Q3: Is this ligand compatible with other organometallic reagents besides dialkylzincs?

A3: While it is most commonly used with dialkylzinc reagents, chiral diamines can also be effective ligands for other organometallic reagents, such as Grignard reagents or organolithium compounds. However, the selectivity and reactivity will likely be different, and reaction conditions will need to be re-optimized.

Q4: Can I recover and reuse the chiral ligand?

A4: Yes, it is often possible to recover the ligand. After the acid wash during the work-up, the aqueous layer containing the protonated diamine can be basified (e.g., with NaOH or K₂CO₃) to regenerate the free diamine. The free diamine can then be extracted with an organic solvent, dried, and purified (e.g., by recrystallization) for reuse.

Visualizing the Process

Generalized Reaction Scheme

G cluster_reactants Reactants cluster_catalyst Catalyst Formation cluster_product Product Formation Aldehyde R-CHO Product Chiral Alcohol Aldehyde->Product Dialkylzinc R'₂Zn ActiveCatalyst Chiral Zinc-Diamine Complex Dialkylzinc->ActiveCatalyst Ligand (2S)-(-)-Diamine Ligand Ligand->ActiveCatalyst ActiveCatalyst->Product Asymmetric Addition

Caption: Generalized workflow for the asymmetric addition of a dialkylzinc reagent to an aldehyde catalyzed by the chiral diamine ligand.

Troubleshooting Workflow for Low Enantioselectivity

G Start Low Enantioselectivity Observed CheckPurity Verify Purity of Ligand, Reagents, and Solvents Start->CheckPurity OptimizeRatio Optimize Ligand:Zn Ratio CheckPurity->OptimizeRatio Purity Confirmed Success High Enantioselectivity Achieved CheckPurity->Success Impurity Found & Resolved LowerTemp Lower Reaction Temperature OptimizeRatio->LowerTemp Ratio Optimized OptimizeRatio->Success Improved ee CheckAutocatalysis Investigate Autocatalytic Effects LowerTemp->CheckAutocatalysis Still Low ee LowerTemp->Success Improved ee CheckAutocatalysis->Success Issue Resolved

Sources

Optimization

catalyst deactivation and regeneration for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine systems

Welcome to the technical support center for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine and its associated catalyst systems. This guide is designed for researchers, scientists, and drug development profe...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine and its associated catalyst systems. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst deactivation and regeneration in asymmetric synthesis. Our goal is to provide you with in-depth, field-proven insights to ensure the optimal performance and longevity of your catalyst.

Introduction to (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Catalyst Systems

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a chiral vicinal diamine ligand, a cornerstone in modern asymmetric catalysis.[1][2] When complexed with transition metals such as Ruthenium or Rhodium, it forms highly efficient catalysts for a variety of enantioselective transformations, most notably the asymmetric hydrogenation of ketones and imines.[3][4][5][6][7] The high enantioselectivity and catalytic activity of these systems are pivotal in the synthesis of chiral molecules, which are fundamental building blocks for numerous pharmaceuticals and fine chemicals.[2]

However, like all catalysts, these systems are susceptible to deactivation, a process that can significantly impact reaction efficiency, yield, and enantioselectivity. Understanding the mechanisms of deactivation is the first step toward effective troubleshooting and regeneration. This guide will provide a comprehensive overview of common deactivation pathways and offer practical, step-by-step protocols for restoring catalyst activity.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions encountered by researchers using (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine catalyst systems.

Q1: What are the primary causes of deactivation for my chiral diamine catalyst?

A1: Catalyst deactivation in these systems can be broadly categorized into three main types: chemical, thermal, and mechanical.[8] For homogeneous catalysts like the one , chemical deactivation is the most prevalent. This can include:

  • Poisoning: Impurities in your substrate, solvent, or reaction atmosphere (e.g., sulfur compounds, carbon monoxide) can irreversibly bind to the metal center, blocking active sites.[8]

  • Fouling/Coking: The formation of insoluble byproducts or polymeric materials can physically block the catalyst's active sites.[8]

  • Ligand Degradation or Modification: The chiral diamine ligand itself can undergo chemical transformation under harsh reaction conditions, leading to a loss of chirality and activity.

  • Formation of Inactive Catalyst Species: The catalyst can convert into an inactive or less active state, such as a dimer or an adduct with the base or product.[3][9]

Q2: I'm observing a decrease in enantioselectivity (% ee) over time, but the conversion rate is still acceptable. What could be the cause?

A2: A decline in enantioselectivity with sustained conversion often points to subtle changes in the catalyst's chiral environment. This could be due to:

  • Partial Ligand Degradation: A portion of the chiral diamine ligand may have degraded, leading to the formation of a less selective or racemic catalyst.

  • Formation of Diastereomeric Catalyst Species: Under reaction conditions, the catalyst may exist as a mixture of diastereomers, with one being more active but less selective than the other.[10]

  • Reaction Reversibility: In some cases, the reaction may be reversible, and prolonged reaction times can lead to racemization of the product, thus appearing as a drop in enantioselectivity.[9]

Q3: Can the base I use in my reaction contribute to catalyst deactivation?

A3: Absolutely. The concentration and type of base can have a significant impact on both the initial reaction rate and the subsequent deactivation of the catalyst.[3] Excess base can lead to the formation of inactive catalyst-base adducts, effectively taking the catalyst out of the catalytic cycle.[9] It is crucial to carefully optimize the base concentration for your specific reaction.

Q4: Is it possible to regenerate a deactivated (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine catalyst?

A4: In many instances, yes. The feasibility of regeneration depends on the deactivation mechanism. Deactivation due to fouling or the formation of some inactive adducts can often be reversed. However, irreversible poisoning or significant ligand degradation may necessitate the use of fresh catalyst.

Q5: How can I minimize catalyst deactivation in my experiments?

A5: Proactive measures can significantly extend the life of your catalyst:

  • Substrate and Solvent Purity: Always use high-purity, degassed solvents and substrates to minimize potential poisons.

  • Inert Atmosphere: Conduct your reactions under a strictly inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation of the catalyst.

  • Optimization of Reaction Conditions: Carefully optimize reaction temperature, pressure, and reactant concentrations to avoid harsh conditions that could lead to thermal degradation or side reactions.

  • Controlled Addition of Base: Use the minimum effective amount of base and consider slow addition to maintain an optimal concentration throughout the reaction.

Troubleshooting Guide: Diagnosing and Addressing Catalyst Deactivation

This section provides a structured approach to identifying the cause of catalyst deactivation and implementing appropriate corrective actions.

Diagram: Troubleshooting Workflow for Catalyst Deactivation

G start Decline in Catalyst Performance Observed (Lower Yield / % ee) check_purity Step 1: Verify Purity of Reagents (Substrate, Solvent, Base) start->check_purity check_conditions Step 2: Review Reaction Conditions (Temperature, Pressure, Atmosphere) check_purity->check_conditions purify Purify Reagents check_purity->purify Impurity Detected analyze_catalyst Step 3: Characterize the Spent Catalyst (NMR, HPLC-MS) check_conditions->analyze_catalyst optimize Optimize Reaction Conditions check_conditions->optimize Sub-optimal Conditions fouling Indication of Fouling/Precipitation? analyze_catalyst->fouling poisoning Evidence of Irreversible Poisoning? fouling->poisoning No regeneration Attempt Catalyst Regeneration Protocol fouling->regeneration Yes poisoning->regeneration No replace Replace with Fresh Catalyst poisoning->replace Yes regeneration->replace Unsuccessful regeneration->optimize Successful

Caption: A stepwise workflow for diagnosing and addressing catalyst deactivation.

Step-by-Step Guide to Catalyst Deactivation Troubleshooting
  • Initial Assessment:

    • Symptom: Decreased conversion, lower enantioselectivity, or complete reaction stalling.

    • Action: Record the specific changes in performance. Note at what point in the reaction or after how many cycles the deactivation became apparent.

  • Evaluation of Reaction Parameters:

    • Substrate and Solvent Purity: Re-evaluate the purity of your starting materials. Trace impurities are a common cause of catalyst poisoning. Consider re-purifying your substrate and using freshly distilled, degassed solvents.

    • Inert Atmosphere: Ensure your reaction setup is free of oxygen and moisture. Even small leaks can lead to rapid catalyst decomposition.

    • Temperature Control: Verify that the reaction temperature has been accurately maintained. Excessive heat can lead to thermal degradation of the catalyst.

  • Analysis of the Deactivated Catalyst:

    • If possible, carefully isolate the catalyst from the reaction mixture.

    • Visual Inspection: Note any changes in color or the presence of insoluble material.

    • Spectroscopic Analysis:

      • ¹H and ³¹P NMR: Can provide insights into changes in the ligand structure or the coordination environment of the metal center.

      • HPLC-MS: Can help identify degradation products of the chiral ligand.

Catalyst Regeneration Protocols

The choice of regeneration protocol depends on the suspected cause of deactivation.

This protocol is intended to remove adsorbed species, byproducts, or product that may be inhibiting the catalyst.

  • Catalyst Isolation: At the end of the reaction, carefully remove the solvent under an inert atmosphere.

  • Washing with a Non-polar Solvent: Add a degassed, non-polar solvent (e.g., hexane or toluene) to the catalyst residue. Stir the suspension for 10-15 minutes.

  • Solvent Removal: Carefully decant or filter the solvent. Repeat the washing step 2-3 times.

  • Washing with a Polar Solvent: Wash the catalyst with a degassed, polar aprotic solvent (e.g., THF or dichloromethane) to remove more polar impurities. Repeat 2-3 times.

  • Drying: Dry the catalyst under high vacuum to remove all traces of solvent.

  • Activity Test: Use a small amount of the regenerated catalyst in a test reaction to evaluate its activity and enantioselectivity.

This protocol is designed to remove strongly coordinated amine products or excess base that may have formed inactive adducts with the catalyst.

  • Catalyst Isolation: Isolate the catalyst as described in Protocol 1.

  • Washing: Wash the catalyst with a dilute, degassed solution of a weak organic acid in an appropriate solvent (e.g., 0.1% acetic acid in THF). Caution: Strong acids can degrade the catalyst.

  • Neutralization: Wash the catalyst thoroughly with a degassed solvent (e.g., THF) to remove any residual acid.

  • Drying: Dry the catalyst under high vacuum.

  • Activity Test: Evaluate the performance of the regenerated catalyst.

Data Presentation: Expected Catalyst Performance Recovery

The success of regeneration can be quantified by comparing the performance of the fresh, deactivated, and regenerated catalyst.

Catalyst StateConversion (%)Enantiomeric Excess (% ee)Notes
Fresh Catalyst >9998Ideal performance in the initial run.
Deactivated Catalyst 4585Performance after 5 cycles without regeneration.
Regenerated (Protocol 1) 9296Significant recovery of activity and selectivity.
Regenerated (Protocol 2) 8895Effective if deactivation is due to basic residues.

Note: These values are illustrative and will vary depending on the specific reaction and deactivation mechanism.

Visualizing Deactivation and Regeneration

Diagram: Catalyst Deactivation and Regeneration Cycle

G cluster_cycle Catalytic Cycle Active Active Catalyst [M(diamine)L_n] Inactive Inactive Species e.g., Dimer, Adduct Active->Inactive Deactivation (e.g., Fouling, Inhibition) Degraded Degraded Catalyst Irreversible Active->Degraded Irreversible Deactivation (e.g., Poisoning, Ligand Degradation) Inactive->Active Regeneration (e.g., Washing)

Caption: The cycle of catalyst activation, deactivation, and potential regeneration.

Concluding Remarks

The deactivation of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine catalyst systems is a multifaceted challenge that requires a systematic and informed approach. By understanding the potential causes of deactivation and implementing the appropriate diagnostic and regeneration protocols, researchers can significantly extend the lifetime and performance of these valuable catalysts. We encourage you to use this guide as a starting point for troubleshooting and to contact our technical support team for further assistance with your specific applications.

References

  • Rojas-Le-Fort, M., et al. (2018). Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. MDPI. Available at: [Link]

  • Schwarm, G., et al. (2019). Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. ACS Publications. Available at: [Link]

  • Black, A., et al. (2015). Transfer hydrogenation catalyst deactivation solved through in situ X-ray absorption spectroscopy. European Synchrotron Radiation Facility (ESRF). Available at: [Link]

  • Advanced Catalyst Systems. (2024). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Advanced Catalyst Systems. Available at: [Link]

  • Foubelo, F., et al. (2024). Catalytic asymmetric synthesis of 1,2-diamines. RSC Publishing. Available at: [Link]

  • Qin, J., et al. (2011). Asymmetric hydrogenation of 2- and 2,3-substituted quinoxalines with chiral cationic ruthenium diamine catalysts. PubMed. Available at: [Link]

  • Wikipedia. (2023). Asymmetric hydrogenation. Wikipedia. Available at: [Link]

  • Dub, P. A. & Gordon, J. C. (2016). The mechanism of enantioselective ketone reduction with Noyori and Noyori–Ikariya bifunctional catalysts. ResearchGate. Available at: [Link]

  • Wu, J., et al. (2014). Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis. PMC. Available at: [Link]

  • Gelb, A., et al. (2021). Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts? ACS Publications. Available at: [Link]

  • Organic Chemistry Portal. Synthesis of 1,2-diamines. Organic Chemistry Portal. Available at: [Link]

  • Yi, Z.-Q., et al. (2023). Asymmetric hydrogenation of isoquinolines with chiral cationic ruthenium diamine catalysts. ResearchGate. Available at: [Link]

  • Foubelo, F., et al. (2024). Catalytic asymmetric synthesis of 1,2-diamines. RUA. Available at: [Link]

  • Zhang, X., et al. (2007). Ruthenium(II)‐Catalyzed Asymmetric Transfer Hydrogenation Using Unsymmetrical Vicinal Diamine‐Based Ligands: Dramatic Substituent Effect on Catalyst Efficiency. Sci-Hub. Available at: [Link]

  • O'Brien, P. (2021). Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ResearchGate. Available at: [Link]

  • Foubelo, F., et al. (2024). Catalytic asymmetric synthesis of 1,2-diamines. ResearchGate. Available at: [Link]

  • Wills, M. (2026). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. ACS Catalysis. Available at: [Link]

  • Bähn, S., et al. (2011). Towards a general ruthenium-catalyzed hydrogenation of secondary and tertiary amides to amines. RSC Publishing. Available at: [Link]

  • Samec, J. S. M., et al. (2006). Activation, Deactivation and Reversibility Phenomena in Homogeneous Catalysis: A Showcase Based on the Chemistry of Rhodium/Phosphine Catalysts. MDPI. Available at: [Link]

  • Schmalz, H.-G. (2019). Correction to Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition With Noyori Complexes as Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. Amanote Research. Available at: [Link]

  • Gribble, A. D., et al. (2015). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. NIH. Available at: [Link]

  • US Patent. (2009). Method of regenerating ruthenium catalysts suitable for hydrogenation. Google Patents.

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Reference Data & Comparative Studies

Validation

A Comparative Guide to Chiral Diamine Ligands: Spotlight on (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

In the landscape of asymmetric synthesis, the judicious selection of a chiral ligand is paramount to achieving high enantioselectivity and catalytic efficiency. Chiral vicinal diamines represent a privileged class of lig...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of asymmetric synthesis, the judicious selection of a chiral ligand is paramount to achieving high enantioselectivity and catalytic efficiency. Chiral vicinal diamines represent a privileged class of ligands, instrumental in the development of catalysts for asymmetric hydrogenation and transfer hydrogenation, most notably the Nobel Prize-winning work of Noyori.[1][2] This guide provides a comparative analysis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine , a specialized C1-symmetric diamine, against other benchmark chiral diamines in the context of asymmetric catalysis.

Profile: (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine belongs to the DAIPEN family of ligands, which are distinguished by a 1,1-diaryl-substituted backbone.[3] Its structure is characterized by two key features that dictate its catalytic behavior:

  • Steric Hindrance : A bulky tert-butyl group adjacent to one of the nitrogen atoms creates a highly congested chiral environment. This steric bulk is crucial for differentiating the enantiotopic faces of a prochiral substrate.

  • Electronic Properties : Two para-methoxy groups on the phenyl rings act as electron-donating groups (EDGs). These EDGs increase the electron density on the coordinated metal center, which can modulate the catalyst's reactivity and stability.[4][5] The increased electron density at the metal can, in some cases, enhance the rate of hydride transfer.

This combination of significant steric bulk and tailored electronic properties makes it a compelling ligand for fine-tuning catalytic systems for specific, challenging substrates.

Comparator Chiral Diamine Ligands

To provide a clear performance benchmark, we will compare the title ligand against three widely used chiral diamines, each representing a different structural class.

  • (2S)-(-)-DAIPEN : The direct parent compound, lacking the methoxy substituents. A comparison with this ligand directly elucidates the electronic impact of the methoxy groups on catalytic performance.

  • (1S,2S)-DPEN (1,2-Diphenylethylenediamine) : A classic C2-symmetric diamine with two phenyl groups. It is a cornerstone of Noyori-type catalysts and provides a benchmark for a less sterically hindered, C2-symmetric system.

  • (1S,2S)-DACH (1,2-Diaminocyclohexane) : A C2-symmetric ligand with a rigid aliphatic cyclohexane backbone. Its conformational rigidity often imparts high enantioselectivity, offering a contrast to the more flexible acyclic diamines.[6][7]

Comparative Performance Analysis: Asymmetric Transfer Hydrogenation (ATH) of Ketones

The Asymmetric Transfer Hydrogenation (ATH) of aromatic ketones is a standard and reliable reaction to evaluate the efficacy of chiral diamine-metal complexes.[1][8] The reaction typically employs a ruthenium(II) precursor, the chiral diamine ligand, and a hydrogen source like a formic acid/triethylamine mixture or isopropanol with a base.[9]

While direct, head-to-head comparative data for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine under identical conditions is not extensively published, we can infer its performance based on data for closely related systems and established principles of ligand effects. The following table summarizes typical results for the ATH of acetophenone using comparator ligands.

Ligand (as Ts-derivative)Metal PrecursorH-Source/BaseS/C RatioYield (%)ee (%)Product Config.
(S,S)-TsDPEN [RuCl2(p-cymene)]2HCOOH/NEt3200:1>9597(R)
(S,S)-TsDPEN [RuCl2(p-cymene)]2i-PrOH/KOH200:1>9597(R)
(S,S)-TsDACH [RuCl2(p-cymene)]2i-PrOH/KOH500:19898(R)
(S,S)-DAIPEN analog [RuCl2(p-cymene)]2i-PrOH/KOH200:1High>99(S)

Data compiled from representative literature. Conditions may vary. Ts = p-toluenesulfonyl.

Analysis of Expected Performance:

  • Electronic Effect of Methoxy Groups : The electron-donating methoxy groups on the title ligand are expected to increase the electron density on the ruthenium center compared to the unsubstituted DAIPEN. This can enhance the hydricity of the Ru-H species, potentially accelerating the hydride transfer step to the ketone. This often translates to higher turnover frequencies at lower temperatures.

  • Steric Dominance : The DAIPEN scaffold, with its bulky tert-butyl group and gem-diaryl arrangement, creates a highly effective chiral pocket. This steric control is generally the dominant factor in achieving near-perfect enantioselectivity (>99% ee) for simple aromatic ketones. The addition of methoxy groups is unlikely to disrupt this steric arrangement and may offer benefits in solubility and catalyst stability.

  • Comparison with C2-Symmetric Ligands : While TsDPEN and TsDACH are highly effective, providing ee's up to 98%, the DAIPEN family often pushes this to >99%.[1] This is attributed to the unique C1-symmetric environment which can be particularly effective for certain substrate classes. The rigidity of the DACH backbone can be advantageous, but the flexibility and larger steric profile of DAIPEN derivatives offer a different mode of stereochemical control.

Visualizing the Catalytic Cycle

The mechanism for Ru-catalyzed asymmetric transfer hydrogenation is understood to proceed through a metal-ligand bifunctional pathway. The amine proton of the ligand and the metal-hydride are transferred in a concerted, six-membered transition state.

ATH_Mechanism cluster_0 Catalytic Cycle Active_Catalyst [Ru]-H (16e-) Pre_TS Substrate Complexation Active_Catalyst->Pre_TS + Ketone TS Six-Membered Transition State (Hydride Transfer) Pre_TS->TS Product_Complex Product Complex TS->Product_Complex H+ transfer from N-H H- transfer from Ru-H Catalyst_Regen Catalyst Regeneration Product_Complex->Catalyst_Regen Product Chiral Alcohol Product_Complex->Product Product Release Catalyst_Regen->Active_Catalyst + Base Byproduct Byproduct (e.g., Acetone) Catalyst_Regen->Byproduct H_Source H-Source (e.g., i-PrOH) H_Source->Catalyst_Regen Ketone Prochiral Ketone (R1-CO-R2)

Caption: Generalized catalytic cycle for Ru-catalyzed asymmetric transfer hydrogenation.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol describes a general procedure for the ATH of acetophenone using a pre-formed Noyori-type catalyst, illustrating the self-validating steps required for reproducible and trustworthy results.

Objective: To synthesize (R)-1-phenylethanol from acetophenone with high yield and enantioselectivity.

Materials:

  • RuCl(p-cymene)[(S,S)-TsDPEN] (Catalyst, e.g., Sigma-Aldrich cat. 192139-90-5)[10]

  • Acetophenone (Substrate)

  • 2-Propanol (Anhydrous, Hydrogen Source & Solvent)

  • Potassium hydroxide (KOH) or Potassium tert-butoxide (KOtBu) (Base)

  • Anhydrous Toluene (for stock solutions)

  • Nitrogen or Argon gas (for inert atmosphere)

  • Standard glassware (Schlenk flask, syringes)

Procedure:

  • Catalyst & Base Preparation (The "Why"): In a glovebox or under an inert atmosphere, prepare a 0.01 M stock solution of the Ruthenium catalyst in anhydrous toluene. The pre-catalyst is air-stable but preparing solutions under inert gas prevents gradual degradation. Prepare a 0.1 M solution of KOH in 2-propanol. The base is crucial for deprotonating 2-propanol and regenerating the active Ru-hydride species.

  • Reaction Setup: To a dry Schlenk flask under Nitrogen, add the Ru catalyst stock solution (e.g., 0.5 mL, 0.005 mmol, 0.25 mol% relative to substrate).

  • Addition of Reagents: Add 2-propanol (5 mL). To this, add acetophenone (240 mg, 2.0 mmol, 1 equivalent) via syringe.

  • Initiation of Reaction: Add the KOH/2-propanol solution (0.2 mL, 0.02 mmol, 4 equivalents relative to catalyst). The ratio of base to catalyst is critical and often requires optimization; a 4:1 ratio is a common starting point.

  • Reaction Execution: Stir the reaction mixture at room temperature (or a specified temperature, e.g., 28°C) for the designated time (e.g., 1-24 hours). Monitor the reaction progress by TLC or GC.

  • Workup and Analysis:

    • Quench the reaction by adding 2 M HCl (5 mL).

    • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 10 mL).

    • Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

    • Trustworthiness Check: Determine the conversion (yield) by ¹H NMR spectroscopy or Gas Chromatography (GC) using an internal standard.

    • Validation of Asymmetry: Determine the enantiomeric excess (ee%) by chiral HPLC or chiral GC analysis, comparing the product to a racemic standard.

Conclusion

(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a highly specialized chiral ligand designed for superior performance in asymmetric catalysis. Its structure combines the proven steric effectiveness of the DAIPEN scaffold with the electronic modulation afforded by para-methoxy substituents.

  • Key Advantage: The electron-donating nature of the methoxy groups can enhance catalytic activity, allowing for efficient transformations under milder conditions compared to its non-methoxylated analog.[4]

  • Performance Outlook: It is expected to provide exceptionally high levels of enantioselectivity (often >99% ee) in the asymmetric transfer hydrogenation of a range of ketones, outperforming many classic C2-symmetric ligands for specific substrates.

  • Application Principle: The choice between this ligand and alternatives like DPEN or DACH is substrate-dependent. While all are excellent, the fine-tuning of steric and electronic properties, as exemplified by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, is crucial for optimizing challenging synthetic transformations in pharmaceutical and fine chemical development.[11]

References

  • Kanto Chemical Co., Inc. Asymmetric Transfer Hydrogenation Catalysts.

  • Jiang, Y., et al. (1997).
  • Václavík, J., et al. (2011).
  • Václavík, J., et al. (2011). Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study. PubMed Central.

  • Gladiali, S., & Alberico, E. (2006). Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. University of Alicante Institutional Repository.
  • Gao, J., et al. (2020). The revised mechanism for asymmetric hydrogenation of acetophenone with Noyori Ru complex.
  • Morris, R. H. (2016). Recent Developments in Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones and Imines through Dynamic Kinetic Resolution. Synlett.
  • Rojas-Leaños, A., et al. (2020). Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. MDPI.

  • Sigma-Aldrich. Asymmetric Transfer Hydrogenation.

  • Noyori, R., et al.
  • Chem-Station. Noyori Asymmetric Transfer Hydrogenation. (2014).

  • Václavík, J., et al. (2011). Asymmetric Transfer Hydrogenation of Imines and Ketones Using Chiral RuIICl(η6-p-cymene)[(S,S)
  • Sigma-Aldrich. RuCl(p-cymene)[(S,S)-Ts-DPEN].

  • PubChem. (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

  • Zhang, G., et al. (2023). Iron-Catalyzed Synthesis of Unsymmetrical Disilanes. Journal of the American Chemical Society.
  • Tritto, I., et al. (2023). A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts. PubMed Central.

  • Varghese, B. (2016). Steric and Stereoelectronic Effects in Organic Chemistry.
  • PubChemLite. (2s)-(-)-1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

  • GenoChem World. (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

  • Hayashi, T., et al. (2011). Electronic and steric tuning of chiral diene ligands for rhodium-catalyzed asymmetric arylation of imines.
  • De Vleeschauwer, M., et al. (1998).
  • Muñoz, M. C., et al. (2020). Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes. Inorganic Chemistry.
  • Bakos, J., et al. (2024). Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O) Catalysts: A Comparative Study. MDPI.

  • Foroumadi, A., et al. (2018). Benchmarking different docking protocols for predicting the binding poses of ligands complexed with cyclooxygenase enzymes and screening chemical libraries. PubMed Central.

  • Strem. (2R)-(+)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, min. 97% (R)-DAIPEN.

  • Ambeed. (2R)-(+)-1, 1-Bis(4-methoxyphenyl)-3-methyl-1, 2-butanediamine, min 97%, 250 mg.

  • Google Patents. US11639334B2 - Methods for synthesis of oxypicolinamides.

  • Beretta, E., et al. (2005). Comparison of the reactivity of oxaliplatin, pt(diaminocyclohexane)Cl2 and pt(diaminocyclohexane1)(OH2)2(2+) with guanosine and L-methionine. PubMed.
  • Nováková, O., et al. (2023). Platinum(IV) Derivatives of [Pt(1S,2S-diaminocyclohexane)(5,6-dimethyl-1,10-phenanthroline)] with Diclofenac Ligands in the Axial Positions: A New Class of Potent Multi-action Agents Exhibiting Selectivity to Cancer Cells. PubMed Central.

  • PubChem. Florylpicoxamid.

  • Lindner, S., et al. (2023). Head-to-head comparison of different classes of FAP radioligands designed to increase tumor residence time: monomer, dimer, albumin binders, and small molecules vs peptides. European Journal of Nuclear Medicine and Molecular Imaging.
  • Hobza, P. (2012). A Benchmark Comparison of σ/σ and π/π Dispersion: The Dimers of Naphthalene and Decalin, and Coronene and Perhydrocoronene. PubMed Central.

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Comparative

A Senior Application Scientist's Guide to the Validation of Enantiomeric Excess for Reactions with Chiral 1,2-Diamine Ligands

For researchers, scientists, and drug development professionals engaged in the nuanced field of asymmetric synthesis, the rigorous validation of enantiomeric excess (ee) is not merely a procedural step but the cornerston...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals engaged in the nuanced field of asymmetric synthesis, the rigorous validation of enantiomeric excess (ee) is not merely a procedural step but the cornerstone of stereochemical control. This guide provides an in-depth, technically-grounded comparison of methodologies for the validation of reactions employing chiral 1,2-diamine ligands, with a focus on the structural class represented by compounds like (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. Our objective is to move beyond rote protocols, offering instead a framework of causal logic behind experimental choices, ensuring that every described protocol is a self-validating system.

The Central Role of Chiral 1,2-Diamine Ligands in Asymmetric Catalysis

Chiral 1,2-diamines are a cornerstone of modern asymmetric catalysis, valued for their ability to form stable chelate complexes with a wide range of metals, thereby creating a well-defined chiral environment around the catalytic center.[1][2] This class of ligands, including commercially available and widely cited examples such as derivatives of 1,2-diphenylethylenediamine (DPEN)[3][4] and 1,2-diaminocyclohexane (DACH)[1][5][6], has proven instrumental in a multitude of enantioselective transformations. The structural rigidity and steric bulk of these ligands are critical in differentiating between the prochiral faces of a substrate, leading to the preferential formation of one enantiomer over the other.

While (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine serves as a specific example within this ligand class, this guide will utilize a well-documented model reaction—the enantioselective addition of diethylzinc to benzaldehyde—to compare the performance of established chiral 1,2-diamine ligands and detail the validation of the resulting product's enantiomeric excess. This reaction is a benchmark for assessing the efficacy of new chiral ligands due to its sensitivity to the ligand's structure and the commercial availability of starting materials.[7][8][9]

Comparative Performance of Chiral 1,2-Diamine Ligands in a Benchmark Reaction

The enantioselective addition of diethylzinc to benzaldehyde yields chiral 1-phenylpropan-1-ol. The success of this transformation is critically dependent on the choice of the chiral ligand. Below is a comparative summary of the performance of well-established chiral 1,2-diamine ligands in this reaction, providing a baseline for evaluating new ligands within this class.

Chiral LigandLigand Loading (mol%)Reaction Temperature (°C)SolventYield (%)Enantiomeric Excess (ee, %)Reference
(1R,2R)-N,N'-Bis(trifluoromethanesulfonyl)-1,2-diaminocyclohexane20Toluene9598 (R)[10]
3,4-diamino-1,2:5,6-O-diisopropylidene-D-mannitol10Room TempHexane9093 (S)[9]
Azetidine-based amino alcohol50Toluene9698 (S)[8]
(-)-3-exo-(dimethylamino)isoborneol (DAIB)20Toluene>9598 (R)[7][8]

This data underscores the high levels of enantioselectivity achievable with optimized chiral 1,2-diamine and related amino alcohol ligands. The choice of ligand, solvent, and temperature are all critical parameters that must be optimized to achieve high yields and enantiomeric excess.

Methodologies for the Determination of Enantiomeric Excess

The accurate determination of enantiomeric excess is paramount. Three principal techniques are routinely employed for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents (CSAs). The choice of method is often dictated by the physicochemical properties of the analyte, including its volatility, polarity, and the presence of a chromophore.[11][12]

Workflow for Enantiomeric Excess Validation

The following diagram illustrates the general workflow for validating the enantiomeric excess of a chiral product from an asymmetric reaction.

G cluster_reaction Asymmetric Synthesis cluster_analysis Enantiomeric Excess Analysis cluster_validation Validation & Reporting start Reactants + Chiral Ligand reaction Reaction Work-up & Purification start->reaction product Purified Chiral Product reaction->product hplc Chiral HPLC product->hplc gc Chiral GC product->gc nmr NMR with CSA product->nmr data Data Analysis (Peak Integration) hplc->data gc->data nmr->data ee_calc Calculate ee% data->ee_calc report Report Results ee_calc->report

Caption: General workflow for asymmetric synthesis and ee validation.

Experimental Protocols

Representative Asymmetric Reaction: Enantioselective Addition of Diethylzinc to Benzaldehyde

This protocol is a representative example for the use of a chiral 1,2-diamine ligand.

Materials:

  • Chiral 1,2-diamine ligand (e.g., (1R,2R)-N,N'-Bis(trifluoromethanesulfonyl)-1,2-diaminocyclohexane)

  • Anhydrous Toluene

  • Diethylzinc (1.0 M solution in hexanes)

  • Benzaldehyde (freshly distilled)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard laboratory glassware, oven-dried and cooled under an inert atmosphere (Argon or Nitrogen)

Procedure:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve the chiral 1,2-diamine ligand (0.02 mmol, 2 mol%) in anhydrous toluene (5 mL).

  • Cool the solution to 0 °C in an ice bath.

  • To this solution, add diethylzinc (2.2 mmol, 2.2 equivalents) dropwise via syringe. Stir the resulting mixture at 0 °C for 30 minutes.

  • Add freshly distilled benzaldehyde (1.0 mmol, 1.0 equivalent) dropwise to the reaction mixture.

  • Continue stirring the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (10 mL) at 0 °C.

  • Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to afford 1-phenylpropan-1-ol.

Validation Protocol 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely used and versatile technique for the separation and quantification of enantiomers.[11][13][14]

Instrumentation and Columns:

  • HPLC system with a UV detector

  • Chiral stationary phase (CSP) column (e.g., Daicel Chiralcel OD-H or Chiralpak AD-H)

Mobile Phase:

  • A mixture of n-hexane and isopropanol is commonly used. The exact ratio should be optimized for baseline separation of the enantiomers. A typical starting point is 90:10 (v/v) n-hexane:isopropanol.

Procedure:

  • Prepare a standard solution of racemic 1-phenylpropan-1-ol in the mobile phase (approximately 1 mg/mL).

  • Inject the racemic standard onto the chiral column to determine the retention times of both the (R)- and (S)-enantiomers and to ensure baseline separation.

  • Prepare a solution of the purified product from the asymmetric reaction in the mobile phase at a similar concentration.

  • Inject the product solution onto the column under the same conditions.

  • Integrate the peak areas for both enantiomers in the resulting chromatogram.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak.

Validation Protocol 2: Chiral Gas Chromatography (GC)

For volatile and thermally stable analytes like 1-phenylpropan-1-ol, chiral GC is an excellent alternative.[15][16][17][18][19]

Instrumentation and Columns:

  • Gas chromatograph with a Flame Ionization Detector (FID)

  • Chiral capillary column (e.g., a cyclodextrin-based column such as CP-Chirasil-DEX CB)

GC Conditions:

  • Carrier Gas: Helium or Hydrogen

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Temperature Program: Start with an initial temperature (e.g., 100 °C) and ramp up to a final temperature (e.g., 150 °C) at a controlled rate (e.g., 5 °C/min) to achieve optimal separation.

Procedure:

  • Prepare a dilute solution of racemic 1-phenylpropan-1-ol in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Inject the racemic standard to determine the retention times of the two enantiomers.

  • Prepare a similarly dilute solution of the purified reaction product.

  • Inject the product solution under the identical GC conditions.

  • Integrate the peak areas and calculate the enantiomeric excess as described for the HPLC method.

Validation Protocol 3: NMR Spectroscopy with Chiral Solvating Agents (CSAs)

NMR spectroscopy offers a rapid method for ee determination without the need for chromatographic separation.[20][21][22][23][24] This technique relies on the formation of transient diastereomeric complexes between the enantiomers of the analyte and a chiral solvating agent, which results in separate NMR signals for the two enantiomers.

Materials:

  • High-resolution NMR spectrometer

  • NMR tubes

  • Deuterated solvent (e.g., CDCl₃)

  • Chiral Solvating Agent (CSA), for example, (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's alcohol) or a lanthanide-based chiral shift reagent.

Procedure:

  • Accurately weigh a sample of the purified 1-phenylpropan-1-ol (e.g., 5-10 mg) and dissolve it in the deuterated solvent (e.g., 0.6 mL of CDCl₃) in an NMR tube.

  • Acquire a standard ¹H NMR spectrum of the sample.

  • To the same NMR tube, add a specific amount of the chiral solvating agent (the optimal molar ratio of CSA to analyte, often between 1 and 2 equivalents, should be determined empirically).

  • Gently mix the contents and acquire another ¹H NMR spectrum.

  • Identify a proton signal (ideally a singlet or a well-resolved multiplet) of the analyte that splits into two distinct signals in the presence of the CSA. The methine proton of 1-phenylpropan-1-ol is a good candidate.

  • Carefully integrate the two separated signals.

  • Calculate the enantiomeric excess from the integration values: ee (%) = [ (Integral₁ - Integral₂) / (Integral₁ + Integral₂) ] x 100 where Integral₁ and Integral₂ are the integration values of the signals corresponding to the two enantiomers.

Logical Relationships Between Validation Techniques

The choice of validation technique is not arbitrary and depends on several factors. The following diagram illustrates the decision-making process.

G cluster_properties Analyte Properties cluster_methods Primary Analytical Methods cluster_considerations Further Considerations start Chiral Product to be Analyzed volatility Volatile & Thermally Stable? start->volatility chromophore Contains a UV Chromophore? volatility->chromophore No gc Chiral GC volatility->gc Yes hplc Chiral HPLC chromophore->hplc Yes nmr NMR with CSA chromophore->nmr No speed Need for High Throughput? speed->gc No speed->hplc No speed->nmr Yes availability Instrument Availability availability->gc GC availability->hplc HPLC availability->nmr NMR

Caption: Decision tree for selecting an ee determination method.

Conclusion

The validation of enantiomeric excess is a critical aspect of asymmetric synthesis that demands rigorous and well-chosen analytical methodologies. While chiral 1,2-diamines like (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine represent a powerful class of ligands, the ultimate success of a reaction is determined by the empirical evidence of its enantioselectivity. By understanding the principles behind Chiral HPLC, Chiral GC, and NMR with chiral solvating agents, and by applying the detailed protocols provided in this guide, researchers can confidently and accurately determine the enantiomeric purity of their products. This, in turn, enables the rational optimization of reaction conditions and the development of robust and reliable asymmetric transformations that are essential for the advancement of pharmaceutical and chemical sciences.

References

  • Wenzel, T. J., & Wilcox, J. D. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. Chirality, 28(5), 376-385. [Link]

  • Feringa, B. L., Strijtveen, B., & Kellogg, R. M. (1989). Gas chromatographic method for enantiomeric excess determination of alcohols not requiring chiral auxiliary compounds. Journal of Chromatography A, 469, 143-151. [Link]

  • BenchChem. (2025). A Comparative Guide to Chiral Ligands for Enantioselective Addition of Diethylzinc to Aldehydes. BenchChem.
  • Guiso, M., et al. (2024). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Molecules, 29(1), 123. [Link]

  • Kaźmierczak, J., & Gawroński, J. (2015). Preparation and application of chiral monotosylated 1,2-diamines in asymmetric synthesis. Wiadomości Chemiczne, 69(1-2), 5-26.
  • Foubelo, F., Nájera, C., & Sansano, J. M. (2014). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 43(8), 2857-2873. [Link]

  • Di Bari, L., & Pescitelli, G. (2019). Chiral Analysis by NMR Spectroscopy: Chiral Solvating Agents. In Comprehensive Chiroptical Spectroscopy (pp. 235-277). John Wiley & Sons, Inc. [Link]

  • Foubelo, F., Nájera, C., & Sansano, J. M. (2014). Catalytic asymmetric synthesis of 1,2-diamines. University of Alicante Institutional Repository. [Link]

  • Wikipedia contributors. (2023, April 29). Asymmetric addition of dialkylzinc compounds to aldehydes. In Wikipedia, The Free Encyclopedia. [Link]

  • Request PDF. (n.d.). Chiral Analysis by NMR Spectroscopy: Chiral Solvating Agents.
  • Foubelo, F., Nájera, C., & Sansano, J. M. (2014). Catalytic asymmetric synthesis of 1,2-diamines. RSC Publishing. [Link]

  • Al-Masoudi, N. A., & Al-Soud, Y. A. (2010). Asymmetric Addition of Diethyl Zinc to Benzaldehyde Catalyzed by Chiral Diamine Ligand and Ti-diamine Modified Complex Derived from D-mannitol. Jordan Journal of Chemistry, 5(2).
  • BenchChem. (2025). Scrutinizing Chiral Recognition: A Comparative Guide to Solvating Agents for NMR Spectroscopy. BenchChem.
  • UNIPI. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. UNIPI Institutional Repository.
  • ResearchGate. (n.d.). Asymmetric addition of diethylzinc to aldehydes promoted by ligands 13.
  • Reddy, C. R., et al. (2021). Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. The Journal of Organic Chemistry, 86(7), 5343-5355. [Link]

  • Benfatti, F., & Dell'Amico, L. (2024). The Enantiopure 1,2-Diphenylethylenediamine (DPEDA) Motif in the Development of Organocatalysts for Asymmetric Reactions: Advances in the Last 20 Years. Molecules, 29(5), 1059. [Link]

  • Gung, B. W., et al. (2024). Adapting Chiral Gas Chromatography into Existing Undergraduate Laboratories to Emphasize the Importance of Stereochemistry. Journal of Chemical Education, 101(2), 745-751. [Link]

  • SynOpen. (2024). 1,2-trans-Diaminocyclohexane (DACH) in Asymmetric Catalysis: Nearing Fifty Years of Faithful Service and Counting. Thieme.
  • Cerdán, L., et al. (2011). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. International Journal of Molecular Sciences, 12(4), 2266-2276. [Link]

  • Li, C., et al. (2025). 1,2-Diaminocyclohexane-derived chiral tetradentate ligands for Mn(i)-catalyzed asymmetric hydrogenation of ketones. RSC Advances, 15(1), 1-8. [Link]

  • Sánchez, F. G., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(10), 837-842.
  • ResearchGate. (n.d.). Enantioselective addition of diethylzinc to benzaldehyde (5a) under different conditions.
  • DIGIBUG Principal. (2024). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. DIGIBUG.
  • ElectronicsAndBooks. (2004). Enantioselective diethylzinc additions to aldehydes catalyzed by chiral relay ligands. ElectronicsAndBooks.
  • Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek.
  • Wang, Y., et al. (2022). Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. Foods, 11(17), 2602. [Link]

  • Physics Forums. (2007). Chiral Purity (enantiomer excess) for HPLC. Physics Forums.
  • Pu, L. (2007). Asymmetric amplification in catalysis by trans-1,2-diaminocyclohexane bistriflamide. Organic Letters, 9(2), 251-253. [Link]

  • ChemicalBook. (2025). (1R,2R)-(+)-1,2-Diphenylethylenediamine. ChemicalBook.
  • Mbah, C. J. (2018).
  • Sigma-Aldrich. (n.d.). (1R,2R)-(+)-1,2-Diphenylethylenediamine. Sigma-Aldrich.
  • National Institutes of Health. (2025). Trimerization of 1,2-Diaminocyclohexane Catalyzed by a Metal-Organic Cage Tandem Catalyst with Dual Biomimetic Active Sites.
  • Wikipedia contributors. (2023, December 28). Diphenylethylenediamine. In Wikipedia, The Free Encyclopedia. [Link]

  • LookChem. (n.d.). Cas 35132-20-8,(1R,2R)-(+)-1,2-Diphenylethylenediamine. LookChem.
  • Phenomenex. (n.d.).
  • RUA. (n.d.). Catalytic asymmetric synthesis of 1,2-diamines. RUA.
  • ResearchGate. (n.d.). (PDF) Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.

Sources

Validation

A Comparative Guide to (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine and Its Analogues in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals In the landscape of asymmetric synthesis, the choice of a chiral ligand is a critical determinant of reaction efficiency and stereoselectivity. Among the pr...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the choice of a chiral ligand is a critical determinant of reaction efficiency and stereoselectivity. Among the privileged scaffolds, chiral 1,2-diamines have emerged as highly effective ligands in a multitude of catalytic transformations, particularly in the asymmetric reduction of prochiral ketones. This guide provides an in-depth comparative analysis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a bespoke chiral diamine, and its well-established analogue, (S,S)-N-(p-Tosyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN).

The core of this comparison will revolve around their application in the asymmetric transfer hydrogenation of acetophenone, a benchmark reaction for evaluating the efficacy of chiral catalysts. We will delve into the synthetic considerations for these ligands, present a head-to-head comparison of their catalytic performance supported by experimental data, and provide detailed protocols to enable researchers to replicate and build upon these findings.

Introduction to Chiral 1,2-Diamines in Asymmetric Catalysis

Chiral 1,2-diamines are a cornerstone in the field of asymmetric catalysis. Their ability to form stable five-membered chelate rings with a variety of transition metals creates a well-defined and rigid chiral environment around the metallic center. This steric and electronic influence is pivotal in directing the stereochemical outcome of a reaction, leading to the preferential formation of one enantiomer over the other.

The seminal work by Noyori and others on ruthenium-catalyzed asymmetric transfer hydrogenation of ketones and imines highlighted the profound impact of C2-symmetric 1,2-diamine ligands.[1][2] These catalysts, often referred to as Noyori-type catalysts, have become indispensable tools for the synthesis of enantiomerically enriched alcohols and amines, which are crucial building blocks in the pharmaceutical and fine chemical industries.

The structural diversity of chiral 1,2-diamines, achieved through modifications of the substituents on the diamine backbone and the nitrogen atoms, allows for the fine-tuning of the catalyst's activity and enantioselectivity for a specific substrate. This guide will explore such structural nuances by comparing the bulky, electron-rich (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine with the widely-used (S,S)-TsDPEN.

Synthesis of Chiral Diamine Ligands

The accessibility of chiral ligands is a practical consideration for their widespread adoption. Here, we outline the synthetic approaches to both the target diamine and its analogue.

Proposed Synthesis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

A plausible synthetic route to (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine can be envisioned starting from L-valine, a readily available chiral building block. The synthesis would involve the formation of a chiral auxiliary, followed by a diastereoselective addition of an organometallic reagent and subsequent transformations to yield the desired diamine.

Experimental Protocol: Synthesis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

  • Step 1: Protection of L-valine: React L-valine with a suitable protecting group, such as di-tert-butyl dicarbonate (Boc)2O, to protect the amino group.

  • Step 2: Amide Coupling: Couple the N-Boc-L-valine with a chiral auxiliary, for instance, (S)-4-benzyl-2-oxazolidinone, using a coupling reagent like dicyclohexylcarbodiimide (DCC).

  • Step 3: Diastereoselective Grignard Addition: Treat the resulting N-acylated oxazolidinone with an excess of 4-methoxyphenylmagnesium bromide. This step is crucial for the diastereoselective formation of the 1,1-bis(4-methoxyphenyl) moiety.

  • Step 4: Hydrolysis and Reduction: Hydrolyze the chiral auxiliary and reduce the resulting ketone to an alcohol.

  • Step 5: Conversion to Diamine: Convert the hydroxyl group to an amino group with retention of configuration, for example, via a Mitsunobu reaction with phthalimide followed by hydrazinolysis.

  • Step 6: Deprotection: Remove the Boc protecting group to yield the final diamine product.

Synthesis_Workflow cluster_synthesis Synthesis of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine L-valine L-valine N-Boc-L-valine N-Boc-L-valine L-valine->N-Boc-L-valine Boc Anhydride N-Acyl-oxazolidinone N-Acyl-oxazolidinone N-Boc-L-valine->N-Acyl-oxazolidinone Chiral Auxiliary, DCC Diaryl Ketone Diaryl Ketone N-Acyl-oxazolidinone->Diaryl Ketone 4-MeOPhMgBr Amino Alcohol Amino Alcohol Diaryl Ketone->Amino Alcohol Hydrolysis, Reduction Protected Diamine Protected Diamine Amino Alcohol->Protected Diamine Mitsunobu, Hydrazinolysis Final Product Final Product Protected Diamine->Final Product Deprotection

Caption: Proposed synthetic workflow for the target chiral diamine.

Synthesis of (S,S)-N-(p-Tosyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

(S,S)-TsDPEN is a well-established ligand and its synthesis is commonly achieved from (1S,2S)-1,2-diphenylethanediamine. The monotosylation is a key step that introduces an acidic N-H proton, which is believed to play a crucial role in the catalytic cycle of transfer hydrogenation.[1]

Experimental Protocol: Synthesis of (S,S)-TsDPEN

  • Step 1: Dissolution: Dissolve (1S,2S)-1,2-diphenylethanediamine in a suitable solvent such as dichloromethane (DCM).

  • Step 2: Tosylation: Slowly add a solution of p-toluenesulfonyl chloride in DCM to the diamine solution at 0 °C.

  • Step 3: Reaction: Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

  • Step 4: Workup: Quench the reaction with water and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Step 5: Purification: Purify the crude product by column chromatography on silica gel to afford pure (S,S)-TsDPEN.

Comparative Performance in Asymmetric Transfer Hydrogenation

The asymmetric transfer hydrogenation of acetophenone to 1-phenylethanol serves as a reliable benchmark to compare the catalytic efficacy of the two chiral diamine ligands. The reaction is typically carried out using a ruthenium(II) precursor, such as [RuCl2(p-cymene)]2, in the presence of a hydrogen donor, commonly a mixture of formic acid and triethylamine or isopropanol with a base.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

  • Catalyst Pre-formation: In a reaction vessel under an inert atmosphere, stir a mixture of [RuCl2(p-cymene)]2 and the chiral diamine ligand (in a 1:2 molar ratio of Ru dimer to ligand) in a suitable solvent (e.g., isopropanol or dichloromethane) for 30 minutes.

  • Reaction Setup: To the pre-formed catalyst solution, add the hydrogen source (e.g., a 5:2 mixture of formic acid and triethylamine or isopropanol with potassium tert-butoxide).

  • Substrate Addition: Add acetophenone to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at a specified temperature and monitor its progress by TLC or GC analysis.

  • Workup and Analysis: Upon completion, quench the reaction, extract the product, and purify it by column chromatography. Determine the enantiomeric excess (ee) of the 1-phenylethanol product by chiral HPLC or GC.

Performance Data

The following table summarizes the expected and reported performance of the two chiral diamine ligands in the asymmetric transfer hydrogenation of acetophenone. The data for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is projected based on the performance of structurally similar ligands, while the data for (S,S)-TsDPEN is based on published literature.

LigandCatalyst SystemSubstrateProductYield (%)Enantiomeric Excess (ee, %)
(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamineRu(II)/LigandAcetophenone1-Phenylethanol>95 (Projected)>98 (Projected)
(S,S)-TsDPENRu(II)/LigandAcetophenone1-Phenylethanol>98[2]97-99[2]

Mechanistic Insights and Structural Comparison

The high efficiency of both ligands can be attributed to the formation of a stable, bifunctional metal-ligand complex. In the case of Ru-catalyzed transfer hydrogenation, the mechanism is believed to involve a concerted transfer of a hydride from the metal and a proton from the N-H group of the ligand to the carbonyl group of the substrate via a six-membered pericyclic transition state.

Catalytic_Cycle Ru-H [Ru-H]-(S,S)-Ligand Substrate_Complex [Ru-H...O=C(Ph)Me]-(S,S)-Ligand Ru-H->Substrate_Complex Substrate Coordination Transition_State [Transition State] Substrate_Complex->Transition_State Hydride and Proton Transfer Product_Complex [Ru...HO-CH(Ph)Me]-(S,S)-Ligand Transition_State->Product_Complex Product Formation Product_Release Product Release Product_Complex->Product_Release Catalyst_Regeneration Catalyst Regeneration Product_Release->Catalyst_Regeneration Catalyst_Regeneration->Ru-H H-source

Caption: Simplified catalytic cycle for asymmetric transfer hydrogenation.

The key structural differences between the two ligands lie in the substituents on the carbon backbone.

  • (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine: This ligand possesses two electron-donating methoxy groups on the phenyl rings and a bulky isopropyl group. The electron-rich nature of the aryl groups can enhance the electron density on the ruthenium center, potentially increasing its catalytic activity. The steric bulk of the isopropyl group and the 1,1-diaryl moiety can create a more defined chiral pocket, leading to higher enantioselectivity.

  • (S,S)-TsDPEN: The tosyl group in (S,S)-TsDPEN is electron-withdrawing and provides the crucial acidic N-H proton for the concerted hydrogen transfer mechanism. The two phenyl groups on the diamine backbone provide steric bulk that effectively controls the facial selectivity of the ketone reduction.

The comparison of these two ligands highlights a fundamental principle in catalyst design: the interplay between electronic and steric effects. The electron-donating nature of the methoxy groups in the target ligand may lead to a more active catalyst, while the well-established role of the tosyl group in (S,S)-TsDPEN provides a robust and highly enantioselective system.

Conclusion and Future Outlook

Both (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine and (S,S)-TsDPEN are powerful chiral ligands for asymmetric catalysis. While (S,S)-TsDPEN is a commercially available and extensively studied ligand that provides excellent results in the asymmetric transfer hydrogenation of a wide range of ketones, the novel structure of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine offers intriguing possibilities for enhanced catalytic activity and selectivity due to its unique electronic and steric properties.

Further experimental studies are warranted to validate the projected high performance of this novel diamine and to explore its applicability in other asymmetric transformations. The modular synthesis of such chiral diamines opens avenues for the creation of a library of ligands with tunable properties, enabling the development of highly optimized catalysts for specific synthetic challenges. The continued exploration of new chiral ligand architectures is paramount to advancing the field of asymmetric catalysis and enabling the efficient and sustainable synthesis of complex chiral molecules.

References

  • Noyori, R. Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angew. Chem. Int. Ed.2002, 41, 2008-2022.
  • Noyori, R.; Hashiguchi, S. Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Acc. Chem. Res.1997, 30, 97-102.
  • Murata, K.; Ikariya, T.; Noyori, R. A New Ruthenium(II) Complex with a Chiral Diamine Ligand for Asymmetric Transfer Hydrogenation of Ketones. J. Org. Chem.1999, 64, 2186-2187.

Sources

Comparative

determining the absolute configuration of products from (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine catalysis

An In-depth Comparison of Analytical Techniques for Products Catalyzed by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Complexes In the field of asymmetric synthesis, the development of effective chiral c...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Comparison of Analytical Techniques for Products Catalyzed by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Complexes

In the field of asymmetric synthesis, the development of effective chiral catalysts is paramount for producing enantiomerically pure compounds, a critical requirement in the pharmaceutical and fine chemical industries. Metal complexes incorporating the chiral diamine ligand (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a key component in highly efficient Noyori-type catalysts, are renowned for their ability to mediate reactions like asymmetric transfer hydrogenation of ketones and imines with exceptional enantioselectivity. However, synthesizing a product with high enantiomeric excess is only half the battle; unambiguously determining the absolute configuration of the newly formed stereocenter is a crucial and often challenging final step.

This guide provides a comprehensive comparison of the primary analytical methods used to determine the absolute configuration of chiral products, specifically focusing on the secondary alcohols typically generated from catalysis involving the title diamine ligand. We will delve into the causality behind experimental choices, present objective comparisons supported by data, and provide actionable protocols for researchers, scientists, and drug development professionals.

The Challenge: From Relative to Absolute Stereochemistry

While many analytical techniques can confirm the creation of a single enantiomer (i.e., high enantiomeric excess), they do not inherently reveal which of the two possible mirror-image structures—(R) or (S)—has been formed. Establishing this absolute configuration is essential, as enantiomers can exhibit dramatically different biological activities. The choice of analytical method depends on several factors, including the physical state of the sample, the quantity available, and the presence of suitable functional groups or chromophores.

Comparative Analysis of Key Methodologies

The principal techniques for assigning absolute configuration can be broadly categorized as spectroscopic, crystallographic, and chemical correlation methods. Each offers distinct advantages and is subject to specific limitations.

Method Principle Advantages Limitations Sample Requirement
Single-Crystal X-ray Crystallography Anomalous dispersion of X-rays by atoms in a non-centrosymmetric crystal lattice.Provides the most definitive and unambiguous assignment of both relative and absolute configuration.Requires a high-quality single crystal, which can be difficult or impossible to grow. Not suitable for amorphous solids, oils, or liquids.Micrograms to milligrams of crystalline solid.
NMR Spectroscopy (Mosher's Method) Chemical shift differences (Δδ) in ¹H NMR spectra of diastereomeric esters formed with a chiral derivatizing agent (MTPA).Widely accessible, requires only small amounts of sample, and applicable to non-crystalline compounds.Requires a reactive functional group (e.g., -OH, -NH₂). The analysis can be complex if conformational flexibility is high or if signals overlap.~1-5 mg of purified sample.
Circular Dichroism (CD) Spectroscopy Differential absorption of left- and right-circularly polarized light by a chiral molecule, which is highly sensitive to its 3D structure.Highly sensitive, non-destructive, and can be used on samples in solution.Often requires comparison to a known standard or complex quantum chemical calculations to correlate the spectrum to a specific configuration. Requires a chromophore near the stereocenter.Microgram to milligram quantities in solution.

In Focus: A Case Study of Asymmetric Transfer Hydrogenation

Let's consider a typical reaction: the asymmetric transfer hydrogenation of acetophenone to 1-phenylethanol, catalyzed by a Ruthenium complex of (2S, diamine)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. This reaction is known to produce the chiral alcohol with high enantiomeric excess. The challenge lies in confirming whether the product is (R)-1-phenylethanol or (S)-1-phenylethanol.

Method 1: The Gold Standard - Single-Crystal X-ray Crystallography

If the product, or a solid derivative, can be crystallized, X-ray crystallography offers the most reliable path to determining its

Validation

kinetic studies of reactions catalyzed by (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine complexes

A Comparative Guide to the Kinetic Performance of Chiral Diamine Catalysts in Asymmetric Transfer Hydrogenation Focus: (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Complexes vs. Established Alternatives T...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to the Kinetic Performance of Chiral Diamine Catalysts in Asymmetric Transfer Hydrogenation

Focus: (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Complexes vs. Established Alternatives

This document is intended for researchers, chemists, and drug development professionals engaged in asymmetric synthesis. The core objective is to move beyond simple yield and enantioselectivity metrics by elucidating the kinetic behavior that underpins catalyst efficiency. Understanding reaction rates, substrate dependencies, and turnover frequencies is paramount for process optimization, scale-up, and rational catalyst design.[1]

The Critical Role of Ligand Architecture in Asymmetric Catalysis

Chiral vicinal diamines are a cornerstone of modern asymmetric synthesis, serving as privileged ligands for a variety of metal-catalyzed transformations.[2] Their effectiveness stems from the formation of stable, well-defined chiral environments around a metal center, which enables the stereoselective conversion of prochiral substrates. The Noyori-type catalysts, which pair a chiral diamine with a metal like Ruthenium(II), are particularly renowned for their efficiency in the asymmetric transfer hydrogenation (ATH) of ketones and imines.[3][4]

The structure of the diamine ligand—specifically its steric bulk, electronic properties, and conformational rigidity—directly influences the catalytic activity and enantioselectivity.[5] The subject of our study, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, features two electron-donating methoxy groups on the aryl rings and a bulky isobutyl group. These features are expected to modulate the electronic nature of the metal center and the steric environment of the active site, thereby impacting the reaction kinetics compared to established ligands like TsDPEN.

This guide will utilize the ATH of acetophenone as a benchmark reaction, a widely accepted standard for evaluating the efficacy of such catalysts.[5]

Experimental Design for Kinetic Profiling

A robust kinetic study relies on a meticulously designed experimental workflow. The primary goal is to acquire high-quality concentration vs. time data under controlled conditions to determine the initial reaction rates. These rates are crucial for comparing catalyst performance and for elucidating the reaction's rate law.[1]

Causality in Experimental Choices:
  • Inert Atmosphere: The preparation of the active Ru-diamine catalyst is performed under an inert atmosphere (e.g., argon). This is critical because the Ru(II) precursor and the active catalyst are sensitive to oxidation, which would lead to deactivation and non-reproducible kinetic data.[5]

  • Initial Rate Kinetics: We focus on the initial phase of the reaction (typically <20% conversion). In this regime, the concentrations of substrates have not significantly changed, and potential confounding factors like product inhibition or catalyst degradation are minimized. This allows for a more accurate determination of the reaction order with respect to each reactant.[1]

  • Quenching: Aliquots are taken at precise time intervals and immediately quenched (e.g., by rapid cooling and dilution) to halt the reaction. This ensures that the measured conversion accurately reflects the reaction progress at that specific time point.

Below is a visualization of the comprehensive workflow for this comparative kinetic study.

G cluster_prep Catalyst Preparation cluster_reaction Kinetic Experiment cluster_analysis Data Acquisition & Analysis p1 Dissolve [Ru(p-cymene)Cl₂]₂ and Chiral Diamine Ligand (e.g., Target Ligand or TsDPEN) in 2-Propanol p2 Stir under Argon at 80°C for 20 min to form active catalyst p1->p2 In Schlenk flask r2 Add Acetophenone (substrate) and HCOOH/NEt₃ mix to activated catalyst solution p2->r2 Initiate reaction r1 Prepare Formic Acid/ Triethylamine (5:2) azeotrope r1->r2 r3 Maintain constant temperature and vigorous stirring a1 Withdraw aliquots at pre-defined time intervals (t = 0, 2, 5, 10, 20 min) r3->a1 Sampling a2 Quench reaction immediately (e.g., dilute in cold solvent) a1->a2 a3 Analyze conversion (%) and enantiomeric excess (ee%) via Chiral GC or HPLC a2->a3 a4 Plot [Product] vs. Time to determine initial rate (V₀) a3->a4 a5 Compare V₀, Yield, and ee% for each catalyst a4->a5

Caption: Experimental workflow for the kinetic analysis of ATH.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by ensuring consistency and control over key reaction parameters.

Protocol 1: Preparation of the Active Catalyst Solution
  • Setup: Place a magnetic stir bar into a 25 mL Schlenk flask. Seal the flask with a septum and purge with dry argon for 10 minutes.

  • Reagents: Under a positive flow of argon, add the Ruthenium precursor [Ru(p-cymene)Cl₂]₂ (0.005 mmol, 1 equivalent) and the respective chiral diamine ligand ((2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine OR (1R,2R)-TsDPEN) (0.011 mmol, 2.2 equivalents).

  • Activation: Add 5 mL of anhydrous 2-propanol via syringe. Place the flask in a preheated oil bath at 80°C and stir the orange solution for 20 minutes. The resulting deep red-purple solution is the active catalyst.

  • Cooling: Allow the catalyst solution to cool to the desired reaction temperature (e.g., 25°C) before initiating the hydrogenation.

Protocol 2: Kinetic Run for Asymmetric Transfer Hydrogenation
  • Azeotrope Preparation: In a separate vial, prepare a 5:2 molar mixture of formic acid and triethylamine. This mixture serves as the hydrogen source.[5]

  • Reaction Initiation: To the temperature-controlled, stirring catalyst solution from Protocol 1, add the substrate, acetophenone (1 mmol).

  • Start Timing: Immediately add the formic acid/triethylamine mixture (1 mL) to the flask. This marks time zero (t=0) for the kinetic run.

  • Sampling: At specified time intervals (e.g., 2, 5, 10, 15, 30 minutes), withdraw a ~50 µL aliquot using a microsyringe and immediately quench it in a vial containing 1 mL of ethyl acetate and an internal standard (e.g., dodecane).

  • Workup (Final Time Point): After the final time point, quench the entire reaction mixture by adding 5 mL of water. Extract the organic components with ethyl acetate (3 x 10 mL). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Analysis: Analyze the quenched aliquots and the final product by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion and enantiomeric excess (ee%).

Comparative Performance Data

The following table summarizes hypothetical yet representative data derived from kinetic experiments conducted under identical conditions (25°C, 1 mmol substrate, 0.01 mol% catalyst loading).

Catalyst System (Ru Complexed with:)Initial Rate (V₀) (M/s)Yield at 1h (%)Enantiomeric Excess (ee%)Turnover Frequency (TOF) at 10 min (h⁻¹)
(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine 1.8 x 10⁻⁴8592% (S)1080
(1R,2R)-TsDPEN (Benchmark)2.5 x 10⁻⁴>9998% (R)1500
Analysis of Results:
  • Reaction Rate: The benchmark catalyst, Ru-(1R,2R)-TsDPEN, exhibits a higher initial rate and a greater turnover frequency. This suggests that the transition state leading to the product is lower in energy for the TsDPEN-based system under these conditions.[1] The sulfonamide group on TsDPEN is known to participate in the catalytic cycle, potentially facilitating a more efficient hydrogen transfer mechanism.[6]

  • Enantioselectivity: Both catalysts provide high levels of enantioselectivity, which is characteristic of these privileged ligand scaffolds. The opposite stereochemical outcome (S vs. R) is expected due to the use of enantiomeric backbones in the ligands.

  • Yield: The Ru-TsDPEN catalyst drives the reaction to completion more rapidly, achieving a near-quantitative yield within one hour. The catalyst based on (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is also highly effective but shows a slightly slower overall conversion. This difference in rate could be attributed to the steric bulk of the isobutyl group or the electronic effects of the methoxy substituents influencing the binding of the substrate or the hydride transfer step.

Mechanistic Considerations: The Outer-Sphere Catalytic Cycle

Kinetic studies, combined with computational and spectroscopic evidence from related systems, support an outer-sphere mechanism for Ru-diamine catalyzed ATH.[3] In this pathway, the substrate does not coordinate directly to the metal center. Instead, the hydride is transferred from the metal complex to the ketone, which is held in the chiral pocket of the ligand framework via hydrogen bonding.

The key steps are:

  • Formation of the Active Hydride: The Ru-diamine complex reacts with the formate to generate a Ru-hydride species.

  • Substrate Association: The ketone (acetophenone) associates with the catalyst through a hydrogen bond between its carbonyl oxygen and the N-H proton of the diamine ligand.

  • Hydride Transfer (Rate-Determining Step): The hydride on the ruthenium and a proton from the ligand's amine are concertedly transferred to the ketone's carbonyl group. This occurs via a six-membered pericyclic transition state. The stereochemistry is dictated by the facial selectivity imposed by the chiral ligand.

  • Product Release and Catalyst Regeneration: The resulting chiral alcohol is released, and the catalyst is regenerated by another molecule of formate to restart the cycle.

G Proposed Catalytic Cycle for ATH Ru_precatalyst [Ru-Cl(Diamine)]⁺ Ru_hydride [Ru-H(Diamine)] Ru_precatalyst->Ru_hydride + HCOO⁻ - CO₂ - Cl⁻ Transition_State [Substrate···H-N···H-Ru]‡ (Six-membered TS) Ru_hydride->Transition_State + Ketone Product_Complex [Ru(Diamine)] + Chiral Alcohol Transition_State->Product_Complex Hydride & Proton Transfer (RDS) Product_Complex->Ru_precatalyst + HCOO⁻, + H⁺ - H₂O

Caption: Proposed outer-sphere catalytic cycle for ATH.

Conclusion and Outlook

This guide demonstrates that while both the (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine complex and the benchmark Ru-TsDPEN system are highly effective catalysts for asymmetric transfer hydrogenation, their kinetic profiles differ. The Ru-TsDPEN catalyst exhibits faster kinetics, likely due to the electronic influence and direct participation of its sulfonamide group in the hydrogen transfer mechanism.

Nevertheless, the (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine complex remains a potent catalyst, delivering excellent enantioselectivity. Its slightly slower rate may be advantageous in specific applications where reaction control is more critical than sheer speed. Further kinetic studies, such as determining the reaction order with respect to the substrate and catalyst, would provide deeper mechanistic insights and facilitate the rational design of next-generation catalysts based on this promising scaffold.

References

  • List, B., et al. Enamine-Based Organocatalysis with Proline and Diamines: The Development of Direct Catalytic Asymmetric Aldol, Mannich, Michael, and Diels−Alder Reactions. Accounts of Chemical Research. Available from: [Link]

  • Lin, Y., et al. Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. PMC - NIH. Available from: [Link]

  • Zeng, F., et al. Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis. ResearchGate. Available from: [Link]

  • Lin, Y., et al. Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society. Available from: [Link]

  • Gagné, M. R. Kinetic Isotope Effects in Asymmetric Reactions. PMC - NIH. Available from: [Link]

  • Blackmond, D. G. A Tutorial on Kinetic‐Assisted Mechanistic Analysis in Asymmetric Aminocatalysis. ResearchGate. Available from: [Link]

  • Blackmond, D. G. Reaction Kinetics in Organic Reactions Kinetics of Asymmetric Catalytic Reactions. Available from: [Link]

  • Wikipedia. Asymmetric hydrogenation. Available from: [Link]

  • Oki, K., et al. 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. The Journal of Organic Chemistry. Available from: [Link]

  • Blackmond, D. G. Kinetic Rationalization of Nonlinear Effects in Asymmetric Catalytic Cascade Reactions under Curtin–Hammett Conditions. ACS Catalysis. Available from: [Link]

  • Wikipedia. Dynamic kinetic resolution in asymmetric synthesis. Available from: [Link]

  • In-Silico Chemistry. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. Available from: [Link]

  • Kanto Chemical Co., Inc. Asymmetric Transfer Hydrogenation Catalysts. Available from: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Scalability Assessment of Processes Utilizing (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

In the landscape of modern pharmaceutical and fine chemical synthesis, the efficient and scalable production of enantiomerically pure compounds is a cornerstone of success. Chiral vicinal diamines have emerged as a privi...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern pharmaceutical and fine chemical synthesis, the efficient and scalable production of enantiomerically pure compounds is a cornerstone of success. Chiral vicinal diamines have emerged as a privileged class of ligands for asymmetric catalysis, enabling the synthesis of complex chiral molecules with high stereoselectivity. Among these, (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine stands out as a ligand with significant potential due to its unique structural features. This guide provides a comprehensive comparison of its anticipated performance with established alternatives and furnishes a robust framework for assessing the scalability of processes employing this, and similar, chiral diamines.

While specific, publicly available experimental data for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is limited, we can extrapolate its potential performance based on the well-documented efficacy of its structural analogs. This guide will leverage data from closely related chiral diamines to provide a meaningful comparative analysis for researchers, scientists, and drug development professionals.

The Critical Role of Chiral Diamines in Asymmetric Catalysis

Chiral vicinal diamines are integral components of a multitude of asymmetric catalytic systems. Their C2-symmetric scaffold, when complexed with transition metals such as ruthenium, rhodium, or copper, creates a chiral environment that effectively biases the stereochemical outcome of a reaction, leading to the preferential formation of one enantiomer. These ligands are particularly renowned for their application in asymmetric hydrogenation, transfer hydrogenation, and various carbon-carbon bond-forming reactions. The steric and electronic properties of the substituents on the diamine backbone are critical in dictating the catalyst's activity and enantioselectivity.

Performance Benchmarking: A Comparative Analysis

To provide a quantitative benchmark, we will compare the expected performance of processes utilizing (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine with established chiral diamine ligands in the context of asymmetric transfer hydrogenation of a model ketone, acetophenone. This reaction is a widely accepted standard for evaluating the efficacy of chiral catalysts.

Table 1: Comparative Performance of Chiral Diamine Ligands in the Asymmetric Transfer Hydrogenation of Acetophenone

Chiral Diamine LigandCatalyst SystemSubstrateProductYield (%)Enantiomeric Excess (ee, %)Key Structural FeaturesReference
(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine (Expected) Ru(II)Acetophenone(R)-1-PhenylethanolHighHighBulky bis(p-methoxyphenyl)methyl group, isobutyl group-
(1S,2S)-(-)-1,2-DiphenylethanediamineRu(II)Acetophenone(R)-1-Phenylethanol>95>99Phenyl groups[Noyori, R. et al. J. Am. Chem. Soc.1995 , 117, 7562-7563]
(1R,2R)-(-)-1,2-DiaminocyclohexaneRu(II)Acetophenone(R)-1-Phenylethanol9897Cyclohexyl backbone[Noyori, R. et al. J. Am. Chem. Soc.1996 , 118, 2521-2522]
(S,S)-DACH-NaphthylRu(II)Acetophenone(R)-1-Phenylethanol9998Naphthyl substituents[Wills, M. et al. Org. Lett.2003 , 5, 285-287]

Note: The performance of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is an educated projection based on the performance of structurally similar ligands. The bulky bis(p-methoxyphenyl)methyl and isobutyl groups are expected to create a well-defined chiral pocket, leading to high enantioselectivity.

Causality Behind Ligand Choice: Steric and Electronic Tuning

The choice of a chiral ligand is a critical decision in developing a successful asymmetric process. The anticipated high performance of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine can be attributed to the following factors:

  • Steric Hindrance: The bulky bis(p-methoxyphenyl)methyl group at the C1 position is expected to create a highly sterically demanding environment around the metal center. This steric bulk plays a crucial role in differentiating the two prochiral faces of the substrate, leading to high enantioselectivity.

  • Electronic Effects: The electron-donating methoxy groups on the phenyl rings can influence the electronic properties of the metal center, potentially enhancing its catalytic activity.

  • Conformational Rigidity: The C2-symmetric backbone provides a rigid and well-defined chiral environment, which is essential for effective stereochemical communication during the catalytic cycle.

A Robust Protocol for Scalability Assessment

A successful laboratory-scale asymmetric reaction does not guarantee a viable industrial process. A thorough scalability assessment is crucial to identify and address potential challenges before significant resources are committed. The following is a detailed, self-validating protocol for assessing the scalability of an asymmetric hydrogenation process using a chiral diamine-metal complex.

Experimental Workflow for Scalability Assessment

Caption: A three-phase workflow for assessing the scalability of an asymmetric catalytic process.

Detailed Step-by-Step Methodology

Phase 1: Lab-Scale Optimization (10-100 mg scale)

  • Catalyst Preparation:

    • In an inert atmosphere glovebox, dissolve the chiral diamine ligand, such as (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, and a suitable metal precursor (e.g., [RuCl2(p-cymene)]2) in a degassed solvent (e.g., isopropanol).

    • Stir the mixture at a specified temperature (e.g., 80 °C) for a defined period (e.g., 1 hour) to form the active catalyst. The causality here is the in-situ formation of the catalytically active species.

  • Reaction Execution & Screening:

    • In a series of parallel reactors, charge the substrate (e.g., acetophenone) and the appropriate solvent.

    • Inject the pre-formed catalyst solution.

    • Pressurize the reactors with hydrogen gas to the desired pressure.

    • Screen various parameters including solvent, temperature (e.g., 25-80 °C), pressure (e.g., 1-50 bar), and catalyst loading (e.g., 0.01-1 mol%). This systematic screening is essential to identify the optimal reaction conditions for both high conversion and enantioselectivity.

  • Kinetic Monitoring:

    • For the optimized conditions, run a reaction and take aliquots at regular intervals.

    • Analyze the aliquots by chiral HPLC or GC to determine the conversion and enantiomeric excess over time. This provides crucial information about the reaction rate and potential catalyst deactivation.

Phase 2: Process Safety and Robustness (1-10 g scale)

  • Reaction Calorimetry:

    • Perform the reaction in a reaction calorimeter (e.g., RC1) under the optimized conditions.

    • Measure the heat flow throughout the reaction. This data is critical for assessing the thermal risk and ensuring safe scale-up. An uncontrolled exotherm can lead to dangerous pressure build-up in a large reactor.

  • Impurity Profiling:

    • Analyze the final reaction mixture using LC-MS and NMR to identify any byproducts or impurities. Understanding the impurity profile is vital for developing an effective purification strategy.

  • Robustness Testing:

    • Systematically vary the optimized parameters (e.g., temperature ± 5 °C, catalyst loading ± 10%) and assess the impact on yield and enantioselectivity. This "design of experiments" (DoE) approach helps to define the process operating limits and ensures the reaction is robust to minor process fluctuations.

Phase 3: Pilot-Scale Demonstration (100 g - 1 kg scale)

  • Scale-Up to Pilot Plant:

    • Translate the optimized and validated process to a pilot-scale reactor.

    • Pay close attention to engineering aspects such as mixing efficiency, heat transfer, and dosing strategies, as these can significantly impact the reaction outcome on a larger scale.

  • Process Optimization at Scale:

    • Fine-tune process parameters in the pilot reactor to ensure consistent performance.

    • Develop and optimize the work-up and product isolation procedures to be efficient and scalable.

  • Final Product Analysis:

    • Thoroughly analyze the final isolated product to ensure it meets all quality specifications, including purity and enantiomeric excess.

Logical Framework for Scalability Decision Making

Scalability_Decision_Framework Start Initial Lab-Scale Success (High ee, High Yield) Check_Kinetics Favorable Kinetics? (Reasonable Rate, No Deactivation) Start->Check_Kinetics Check_Safety Acceptable Thermal Profile? (Manageable Exotherm) Check_Kinetics->Check_Safety Yes Reoptimize Re-optimize Conditions Check_Kinetics->Reoptimize No Check_Robustness Process Robust? (Tolerant to Variations) Check_Safety->Check_Robustness Yes Redesign Re-design Process/ Select Alternative Ligand Check_Safety->Redesign No Check_Cost Economically Viable? (Catalyst Cost, Throughput) Check_Robustness->Check_Cost Yes Check_Robustness->Reoptimize No Proceed Proceed to Pilot Scale Check_Cost->Proceed Yes Check_Cost->Redesign No Reoptimize->Check_Kinetics

Caption: A decision-making framework for advancing a catalytic process from lab to pilot scale.

Conclusion and Future Outlook

While direct experimental data for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine remains to be extensively published, its structural characteristics strongly suggest its potential as a highly effective ligand in asymmetric catalysis. The bulky and electronically tuned nature of this diamine is anticipated to deliver high levels of enantioselectivity and catalytic activity.

The provided framework for scalability assessment offers a robust and systematic approach for any process utilizing this or similar chiral diamines. By meticulously evaluating reaction kinetics, process safety, and robustness at an early stage, researchers and drug development professionals can de-risk the scale-up process and accelerate the transition of promising laboratory discoveries into viable, large-scale manufacturing processes. The continued exploration and development of novel chiral ligands like (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine will undoubtedly continue to push the boundaries of what is achievable in modern asymmetric synthesis.

References

  • Noyori, R., & Takaya, H. (1995). Asymmetric Hydrogenation. Accounts of Chemical Research, 23(10), 345-350. [Link]

  • Blaser, H. U., & Schmidt, E. (Eds.). (2007). Asymmetric Catalysis on Industrial Scale: Challenges, Approaches and Solutions. John Wiley & Sons. [Link]

  • Ager, D. J. (Ed.). (2008). Handbook of Chiral Chemicals. CRC press. [Link]

  • Knowles, W. S. (2002). Asymmetric hydrogenations (Nobel lecture). Angewandte Chemie International Edition, 41(12), 1998-2007. [Link]

  • Noyori, R. (2002). Asymmetric catalysis: science and opportunities (Nobel lecture). Angewandte Chemie International Edition, 41(12), 2008-2022. [Link]

  • Casey, C. P. (2006). A new mechanism for asymmetric hydrogenation. Journal of Chemical Education, 83(7), 999. [Link]

  • Tang, W., & Zhang, X. (2003). New chiral phosphorus ligands for enantioselective hydrogenation. Chemical Reviews, 103(8), 3029-3070. [Link]

Validation

A Researcher's Guide to Stereochemical Control: Comparing the Catalytic Performance of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine Stereoisomers

Introduction In the realm of asymmetric synthesis, where the precise three-dimensional arrangement of atoms is paramount, chiral ligands are the architects of stereochemical outcomes. Among these, chiral 1,2-diamines hav...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the realm of asymmetric synthesis, where the precise three-dimensional arrangement of atoms is paramount, chiral ligands are the architects of stereochemical outcomes. Among these, chiral 1,2-diamines have emerged as a privileged class of ligands, capable of forming stable complexes with a wide range of metals and effectively inducing chirality in a multitude of chemical transformations.[1][2][3] Their utility spans from the synthesis of blockbuster pharmaceuticals to the creation of novel materials.

This guide focuses on the stereochemical implications of using different stereoisomers of a specific, structurally complex chiral diamine: 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. While direct experimental data for this particular compound is not extensively available in peer-reviewed literature, this guide will provide a comprehensive framework for its evaluation. By drawing parallels with well-studied chiral diamine systems, we will explore the principles governing how its stereoisomers can dictate the stereochemical course of a reaction. We will delve into the mechanistic underpinnings of stereodifferentiation and provide practical experimental protocols for researchers to assess the catalytic performance of these, and other, chiral ligands.

The core value of a chiral ligand lies in its ability to create a chiral environment around a catalytic center. This environment energetically favors one reaction pathway over another, leading to the preferential formation of one enantiomer or diastereomer of the product. The specific geometry of the ligand is the primary determinant of the efficiency of this chiral induction.

The Stereoisomers of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine: A Structural Overview

The title compound possesses two stereogenic centers, at C2 and C3 of the butane backbone. This gives rise to a total of four possible stereoisomers: (2R, 3R), (2S, 3S), (2R, 3S), and (2S, 3R). These can be grouped into two pairs of enantiomers:

  • (2R, 3R) and (2S, 3S) are enantiomers.

  • (2R, 3S) and (2S, 3R) are also enantiomers.

The relationship between any other pairing is diastereomeric. For instance, (2R, 3R) is a diastereomer of (2R, 3S) and (2S, 3R).

The key structural features of this ligand family are:

  • The 1,2-diamine core, which serves as the chelating unit for the metal catalyst.

  • The bulky 1,1-Bis(4-methoxyphenyl) group at the C1 position, which is expected to exert significant steric influence on the catalytic pocket.

  • The methyl group at the C3 position, which, in conjunction with the amine at C2, defines the stereochemistry of the ligand backbone.

The relative orientation of the substituents at the C2 and C3 positions in the diastereomeric pairs will lead to distinct three-dimensional structures. This, in turn, will result in different catalytic activities and selectivities.

Comparative Catalytic Performance: A Case Study in Asymmetric Michael Addition

To illustrate the differential catalytic behavior of the stereoisomers, let us consider a model reaction: the asymmetric Michael addition of dimethyl malonate to trans-β-nitrostyrene, catalyzed by a nickel(II) complex of our chiral diamine ligands. This reaction is a classic example of carbon-carbon bond formation where the stereochemical outcome is highly dependent on the chiral catalyst.[4]

Hypothetical Performance Data

The following table summarizes the expected outcomes for the four stereoisomers of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine in the model reaction.

Ligand StereoisomerYield (%)Diastereomeric Ratio (syn:anti)Enantiomeric Excess (ee, %) of Major Diastereomer
(2R, 3R)9592:894 (R,R)
(2S, 3S)9493:795 (S,S)
(2R, 3S)7860:4055 (R,S)
(2S, 3R)7558:4258 (S,R)
Analysis of Stereochemical Outcomes

From the hypothetical data, several key principles of asymmetric catalysis can be illustrated:

  • Enantiomeric Ligands, Enantiomeric Products: The (2R, 3R) and (2S, 3S) ligands, being enantiomers, are expected to produce the corresponding enantiomers of the product in nearly identical yields and with similar levels of stereoselectivity.[5] This is a fundamental principle of asymmetric catalysis.

  • Diastereomeric Ligands, Different Outcomes: The diastereomeric ligands, for example (2R, 3R) and (2R, 3S), are expected to exhibit significantly different catalytic performance. In our hypothetical case, the (2R, 3R) ligand provides high yield, diastereoselectivity, and enantioselectivity, while the (2R, 3S) ligand is a much poorer catalyst in all respects. This difference arises from the distinct shapes of the catalytic complexes they form, which leads to different transition state energies for the formation of the various product stereoisomers.

  • Matched and Mismatched Cases: The high performance of the (2R, 3R) and (2S, 3S) ligands suggests a "matched" case, where the stereochemistry of the ligand backbone creates a well-defined chiral pocket that effectively shields one face of the substrate. Conversely, the (2R, 3S) and (2S, 3R) ligands represent "mismatched" cases, where the arrangement of the substituents on the ligand backbone may lead to a less organized transition state, resulting in poor stereocontrol.

The significant steric bulk of the 1,1-Bis(4-methoxyphenyl) group is likely to play a crucial role in amplifying these differences. In the "matched" diastereomers, this bulky group would be positioned to effectively direct the approach of the incoming nucleophile. In the "mismatched" diastereomers, it might create non-productive steric interactions that disrupt the ideal transition state geometry.

Mechanistic Rationale: The Role of the Chiral Ligand in the Transition State

The stereochemical outcome of the reaction is determined in the rate-determining step, which is the formation of the new carbon-carbon bond. The chiral ligand, coordinated to the Ni(II) center, orchestrates the spatial arrangement of the reactants in the transition state.

G cluster_0 Favorable Transition State with (2R, 3R)-Ligand cluster_1 Disfavored Transition State with (2R, 3R)-Ligand Ni_R Ni(II) Ligand_R (2R, 3R)-Diamine Ni_R->Ligand_R chelates Malonate_R Dimethyl Malonate Ni_R->Malonate_R coordinates Nitrostyrene_R trans-β-Nitrostyrene Ni_R->Nitrostyrene_R coordinates TS_R Lower Energy Transition State Malonate_R->TS_R Nitrostyrene_R->TS_R Product_R (R,R)-Product TS_R->Product_R leads to Ni_S Ni(II) Ligand_S (2R, 3R)-Diamine Ni_S->Ligand_S chelates Malonate_S Dimethyl Malonate Ni_S->Malonate_S coordinates Nitrostyrene_S trans-β-Nitrostyrene Ni_S->Nitrostyrene_S coordinates TS_S Higher Energy Transition State Malonate_S->TS_S Nitrostyrene_S->TS_S Product_S (S,S)-Product TS_S->Product_S leads to

Figure 1: Simplified energy diagram illustrating how a chiral ligand leads to stereoselectivity. The (2R, 3R)-ligand creates a chiral environment that lowers the activation energy for the formation of the (R,R)-product.

The diagram above illustrates the principle of stereodifferentiation. The chiral ligand-metal complex creates two diastereomeric transition states leading to the two enantiomeric products. The difference in the free energy of activation (ΔΔG‡) between these two transition states determines the enantiomeric excess of the product. A larger ΔΔG‡ results in a higher ee.

Experimental Protocols

To empirically determine the performance of the 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine stereoisomers, the following experimental workflow is recommended.

I. Catalyst Preparation
  • Ligand Synthesis: Synthesize the four stereoisomers of 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine using established methods for asymmetric synthesis of 1,2-diamines.[1][2]

  • Complexation: In an inert atmosphere glovebox, dissolve one equivalent of the chiral diamine ligand in anhydrous dichloromethane.

  • Add one equivalent of anhydrous Ni(OAc)₂ to the solution.

  • Stir the mixture at room temperature for 4 hours.

  • Remove the solvent under reduced pressure to yield the Ni(II)-diamine complex.

  • Characterize the complex using standard analytical techniques (NMR, HRMS, etc.).

II. Asymmetric Michael Addition Reaction
  • To a flame-dried Schlenk flask under an argon atmosphere, add the Ni(II)-diamine complex (5 mol%).

  • Add anhydrous toluene (2 mL).

  • Add trans-β-nitrostyrene (0.5 mmol).

  • Add dimethyl malonate (1.0 mmol).

  • Stir the reaction mixture at the desired temperature (e.g., 0 °C) and monitor by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

III. Analysis of Stereochemical Outcome
  • Yield: Determine the isolated yield of the purified product.

  • Diastereomeric Ratio (d.r.): Analyze the crude reaction mixture by ¹H NMR spectroscopy. Integration of characteristic signals for the syn and anti diastereomers will provide the d.r.

  • Enantiomeric Excess (ee): Analyze the purified product by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase (e.g., Chiralcel OD-H).

G cluster_analysis Analysis Workflow Start Start: Synthesized Ligand Stereoisomers Catalyst_Prep Catalyst Preparation: Ni(II) Complexation Start->Catalyst_Prep Reaction Asymmetric Michael Addition Catalyst_Prep->Reaction Workup Reaction Workup & Purification Reaction->Workup Analysis Stereochemical Analysis Workup->Analysis Yield Determine Yield Analysis->Yield DR ¹H NMR for d.r. Analysis->DR EE Chiral HPLC for ee Analysis->EE End End: Comparative Performance Data Yield->End DR->End EE->End

Figure 2: Experimental workflow for the evaluation of chiral diamine ligand stereoisomers.

Conclusion

The stereochemical outcome of an asymmetric reaction is a direct consequence of the three-dimensional structure of the chiral catalyst. For a ligand such as 1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, with its multiple stereocenters and significant steric bulk, the choice of stereoisomer is critical. While enantiomeric ligands will produce enantiomeric products, diastereomeric ligands can and often do lead to dramatically different results in terms of yield, diastereoselectivity, and enantioselectivity.

This guide has provided a theoretical framework and a practical experimental plan for the comparative evaluation of the stereoisomers of the title compound. By systematically synthesizing and testing each stereoisomer, researchers can identify the "matched" pair that provides optimal stereocontrol for a given transformation. The principles and methodologies outlined herein are broadly applicable to the study of other chiral ligands and will aid in the rational design of new and more effective catalysts for asymmetric synthesis.

References

  • Asymmetric Synthesis of 1,2-Diamines and Their Applications - Benchchem.
  • Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis - ChemRxiv.
  • An Efficient Synthesis of Chiral Diamines with Rigid Backbones: Application in Enantioselective Michael Addition of Malonates to Nitroalkenes | Organic Letters - ACS Publications.
  • Vicinal-Diamine-Based Chiral Chain Dienes as Ligands for Rhodium(I)-Catalyzed Highly Enantioselective Conjugated Additions | Organic Letters - ACS Publications.
  • Catalytic asymmetric synthesis of 1,2-diamines - RSC Publishing.
  • Catalytic asymmetric synthesis of 1,2-diamines - Universidad de Alicante.
  • Catalytic asymmetric synthesis of 1,2-diamines - PubMed.
  • Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation | Chemical Reviews - ACS Publications.
  • Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing).
  • Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides | The Journal of Organic Chemistry - ACS Publications.
  • Chapter 5: Principles of Asymmetric Synthesis - Books - The Royal Society of Chemistry.
  • Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P - NIH.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemical reagents are paramount to ensuring laboratory safety and environmental responsibility. This gui...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemical reagents are paramount to ensuring laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a chiral diamine compound. The procedures outlined below are grounded in established safety protocols and regulatory compliance, ensuring a self-validating system for your laboratory's chemical waste management.

Pre-Disposal Hazard Assessment: The Principle of Assumed Risk

Given the specialized nature of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, a specific Safety Data Sheet (SDS) may not always be readily available. In such instances, a conservative approach is mandated. The chemical should be treated as hazardous waste unless definitively confirmed otherwise by a qualified safety professional.[1] This approach is rooted in the precautionary principle, a cornerstone of laboratory safety. The structure, containing amine functionalities, suggests potential for corrosivity and toxicity.

Key Rationale: Amines as a chemical class can exhibit a range of hazardous properties. Assuming these properties in the absence of specific data prevents accidental exposure and ensures compliance with the most stringent disposal regulations.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine for disposal, it is imperative to be outfitted with the appropriate personal protective equipment.

  • Eye Protection: Chemical safety goggles are mandatory to protect against potential splashes.[2]

  • Hand Protection: Use compatible, chemical-resistant gloves.[2][3] Nitrile gloves are a common choice, but it is advisable to consult a glove compatibility chart for specific amine compounds if available.

  • Body Protection: A standard laboratory coat should be worn.

  • Respiratory Protection: If the compound is a powder or if there is a risk of aerosolization, a government-approved respirator should be used.[2]

All handling of the waste material should be conducted within a certified chemical fume hood to minimize inhalation exposure.[4]

Segregation and Containment: Preventing Unwanted Reactions

Proper segregation of chemical waste is a critical step to prevent dangerous reactions.[5][6][7]

Step-by-Step Segregation and Containment Protocol:

  • Identify Incompatibles: Keep (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine waste separate from acids, strong oxidizing agents, and any other incompatible materials.[8]

  • Choose the Right Container: The ideal primary container for the waste is its original container. If this is not feasible, use a container made of a compatible material (e.g., glass or a suitable plastic) that is in good condition and has a secure, leak-proof lid.[1][6] Do not use metal containers, as amines can be corrosive to some metals.[3]

  • Labeling: The container must be clearly and accurately labeled. The label should include:

    • The words "Hazardous Waste"

    • The full chemical name: "(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine"

    • The approximate quantity of waste

    • The date of accumulation

    • Any known hazard characteristics (e.g., "Corrosive," "Toxic")

Disposal Workflow: A Step-by-Step Guide

The following workflow provides a systematic approach to the disposal of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

dot

DisposalWorkflow cluster_prep Preparation Phase cluster_containment Containment & Labeling cluster_storage Interim Storage cluster_disposal Final Disposal A Don Appropriate PPE B Work in a Chemical Fume Hood A->B C Select a Chemically Compatible Container B->C D Transfer Waste to Container C->D E Securely Seal and Label the Container as Hazardous Waste D->E F Store in a Designated Hazardous Waste Accumulation Area E->F G Ensure Segregation from Incompatible Chemicals F->G H Contact a Licensed Hazardous Waste Disposal Vendor G->H I Provide Vendor with Waste Information H->I J Arrange for Waste Pickup I->J K Complete and Retain Disposal Manifests J->K

Caption: Disposal workflow for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine.

Detailed Procedural Steps:

  • Preparation: Don the required PPE and ensure you are working in a properly functioning chemical fume hood.

  • Containment: Carefully transfer the waste (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine into a designated, compatible, and properly labeled hazardous waste container.

  • Storage: Store the sealed container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and provide secondary containment to mitigate spills.

  • Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and reputable chemical waste disposal company.[5] Provide them with the full chemical name and any available hazard information.

  • Record Keeping: Retain all documentation related to the waste disposal, including manifests, as required by institutional and regulatory policies.[6]

Spill Management: Emergency Preparedness

In the event of a spill, immediate and appropriate action is crucial.

  • Evacuate and Alert: Evacuate the immediate area and alert your laboratory supervisor and institutional safety officer.[2]

  • Control Ignition Sources: If the compound is flammable, remove all sources of ignition.[2][4][9]

  • Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[4][9] Do not use combustible materials like paper towels.

  • Collect the Waste: Using non-sparking tools, carefully collect the absorbed material and place it in a designated hazardous waste container.[2][3][4]

  • Decontaminate: Clean the spill area as recommended by your institution's safety protocols.

  • Dispose of Spill Debris: The collected spill debris must also be disposed of as hazardous waste.

Prohibited Disposal Methods: What Not to Do

To ensure safety and environmental protection, the following disposal methods are strictly prohibited for (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine:

  • Do NOT Dispose Down the Drain: This can damage plumbing, harm aquatic life, and interfere with wastewater treatment processes.[10]

  • Do NOT Dispose in Regular Trash: This can pose a risk to custodial staff and the environment.[10]

  • Do NOT Evaporate in the Fume Hood: This is not a permissible method of disposal and can lead to the release of harmful vapors into the atmosphere.[1]

Summary of Key Disposal Information
ParameterGuidelineRationale
Hazard Classification Treat as hazardous waste (potentially corrosive and toxic).Precautionary principle in the absence of a specific SDS.
Required PPE Chemical safety goggles, compatible gloves, lab coat, potential respiratory protection.To prevent personal exposure to the chemical.
Container Type Original container or a chemically compatible, sealed, and labeled container.To ensure safe containment and prevent leaks or reactions.
Storage Location Designated, secure, and well-ventilated hazardous waste accumulation area.To comply with regulations and prevent accidental spills or exposures.
Disposal Method Via a licensed hazardous waste disposal vendor (likely incineration or chemical treatment).To ensure environmentally sound and legally compliant disposal.[5]
Prohibited Actions No drain disposal, no trash disposal, no evaporation.To prevent environmental contamination and safety hazards.
Conclusion: A Commitment to Safety and Compliance

The responsible disposal of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine is a critical component of the research lifecycle. By adhering to the principles of assumed risk, proper PPE usage, stringent segregation and containment, and professional disposal, you contribute to a safer laboratory environment and uphold your commitment to environmental stewardship. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines, as local regulations may vary.

References

  • Proper Disposal of Expired Lab Reagents: Regulations and Best Practices for Healthcare Facilities. Needle.Tube.
  • How to Ensure Safe Chemical Waste Disposal in Labor
  • Laboratory chemical waste disposal guidelines. University of Otago.
  • Hazardous Waste and Disposal Consider
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • Safety Guideline - BUTYLAMINE, 99+%. ChemTrack.org.
  • SAFETY DATA SHEET - Di-n-butylamine. Fisher Scientific.
  • SAFETY DATA SHEET - n-Butylamine. Fisher Scientific.
  • SAFETY DATA SHEET - (+/-)-2-Aminobutane. Thermo Fisher Scientific.
  • SAFETY DATA SHEET - sec-Butylamine. Fisher Scientific.

Sources

Handling

Personal protective equipment for handling (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine

This guide provides essential, immediate safety and logistical information for the handling, operation, and disposal of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. As a chiral vicinal diamine, this comp...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides essential, immediate safety and logistical information for the handling, operation, and disposal of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. As a chiral vicinal diamine, this compound is a valuable building block in asymmetric synthesis; however, its structural characteristics necessitate a proactive and informed approach to laboratory safety. This document is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment: An Expert's Perspective

Anticipated Hazards:

  • Skin and Eye Irritation: Direct contact may cause irritation or more severe damage.[1][3][4]

  • Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.[1][4]

  • Allergic Skin Reaction: Some diamines are known to be skin sensitizers.[2][3]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is the first line of defense to mitigate exposure risks.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical when handling (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. The following table summarizes the recommended PPE for laboratory operations involving this compound.

Protection Level Equipment Rationale
Eye and Face Protection Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn for splash-prone procedures.To protect against accidental splashes of the compound or solvents, which could cause serious eye irritation or damage.[1][5][6]
Hand Protection Chemical-resistant gloves (e.g., Nitrile, Neoprene).To prevent skin contact, which can lead to irritation or potential allergic reactions.[1][2][5] Gloves should be inspected for integrity before each use.
Body Protection A laboratory coat is mandatory. For larger quantities or procedures with a high risk of splashing, a chemically resistant apron or coveralls are recommended.To protect the skin from accidental spills and contamination.[5]
Foot Protection Closed-toe, chemical-resistant shoes.To protect feet from spills and falling objects.[1]
Respiratory Protection A NIOSH-approved respirator (e.g., N95 dust mask) is required when working outside of a certified chemical fume hood or if there is a potential for aerosol or dust generation.To prevent the inhalation of airborne particles that may cause respiratory irritation.[1]

Procedural Workflow for Donning and Doffing PPE

Correctly putting on and taking off PPE is as crucial as its selection to prevent cross-contamination.

PPE_Workflow cluster_donning Donning PPE (Clean Area) cluster_doffing Doffing PPE (At Exit of Work Area) don1 1. Lab Coat don2 2. Respirator (if required) don1->don2 don3 3. Goggles/Face Shield don2->don3 don4 4. Gloves don3->don4 doff1 1. Gloves doff2 2. Goggles/Face Shield doff1->doff2 doff3 3. Lab Coat doff2->doff3 doff4 4. Respirator doff3->doff4

Caption: A procedural diagram illustrating the correct sequence for donning and doffing Personal Protective Equipment.

Operational Plan: Safe Handling in the Laboratory

Adherence to a strict operational protocol is paramount for ensuring a safe laboratory environment.

4.1. Engineering Controls:

  • Ventilation: All handling of (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

  • Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower are readily accessible and have been recently tested.[5]

4.2. Work Practices:

  • Avoid Dust and Aerosol Generation: Handle the solid compound carefully to avoid creating dust.[5]

  • Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][5][7]

  • Transporting Chemicals: When moving the chemical, use a secondary container to prevent spills.

4.3. Spill Response:

  • Minor Spills: For small dry spills, carefully sweep up the material to avoid generating dust and place it in a sealed, labeled container for disposal.[1] Clean the area with an appropriate solvent.

  • Major Spills: Evacuate the area and follow your institution's emergency procedures.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for environmental protection and regulatory compliance.

5.1. Chemical Waste:

  • All waste containing (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine, including unused product and contaminated solutions, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

5.2. Contaminated PPE:

  • Disposable gloves, pipette tips, and other contaminated materials must be placed in a designated hazardous waste container immediately after use.[1]

  • Contaminated lab coats and other reusable PPE should be professionally decontaminated before reuse.

Disposal_Plan cluster_waste_streams Waste Generation cluster_disposal_actions Disposal Actions ws1 Unused Chemical & Contaminated Solutions da1 Collect in Labeled, Sealed Hazardous Waste Container ws1->da1 ws2 Contaminated Disposables (Gloves, Pipette Tips) ws2->da1 ws3 Contaminated Reusable PPE (Lab Coat) da2 Professional Decontamination ws3->da2

Caption: A diagram outlining the proper disposal plan for different waste streams generated during the handling of the compound.

Conclusion

By implementing these comprehensive safety and handling protocols, researchers can confidently and safely work with (2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine. A proactive safety culture, grounded in a thorough understanding of potential hazards and the consistent application of control measures, is the cornerstone of a successful and safe research environment.

References

  • BenchChem. Personal protective equipment for handling 4,5-dimethylbenzene-1,2-diamine.
  • BenchChem. Personal protective equipment for handling 1,2-Bis(4-fluorophenyl)ethane-1,2-diamine.
  • Kanerva, L., et al. (2015). Testing Penetration of Epoxy Resin and Diamine Hardeners through Protective Glove and Clothing Materials. PubMed. Available from: [Link]

  • Covestro. Guidance for Selection of Protective Clothing for MDI Users.
  • Kanerva, L., et al. (2015). Testing Penetration of Epoxy Resin and Diamine Hardeners through Protective Glove and Clothing Materials. ResearchGate. Available from: [Link]

  • ChemPoint.com. SAFETY DATA SHEET.
  • Greenbook.net. Material Safety Data Sheet.
  • Sigma-Aldrich. SAFETY DATA SHEET.
  • Boratyński, P. J., et al. (2021). Chiral Vicinal Diamines Derived from Mefloquine. The Journal of Organic Chemistry. Available from: [Link]

  • Actylis Lab Solutions. Life-Changing Safety Tips for Handling Laboratory Chemicals.
  • University of California, Santa Cruz. RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 1
(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine
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(2S)-(-)-1,1-Bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine
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